N(6)-(2-Carboxyethyl)adenine

• CAS: 73094-99-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Dimroth Rearrangement for the Synthesis of N(6)-(2-Carboxyethyl)adenine

This guide provides a comprehensive technical overview of the Dimroth rearrangement, specifically focusing on its application in the synthesis of N(6)-(2-Carboxyethyl)adenine, a molecule of interest for researchers in drug development and nucleic acid chemistry. We will delve into the underlying mechanism, provide validated experimental protocols, and present key analytical data to support researchers in the successful application of this important chemical transformation.

Introduction: The Significance of the Dimroth Rearrangement

The Dimroth rearrangement is a powerful tool in heterocyclic chemistry, describing the isomerization of certain N-substituted heterocyclic compounds.[1] Discovered by Otto Dimroth in 1909, this reaction typically involves the transposition of an endocyclic and an exocyclic heteroatom, most commonly nitrogen.[2] In the realm of purine chemistry, the Dimroth rearrangement is particularly valuable for the conversion of N1-substituted adenines into their more thermodynamically stable N(6)-substituted isomers. This transformation proceeds via a well-established Addition of Nucleophile, Ring Opening, and Ring Closure (ANRORC) mechanism.[1]

The synthesis of N(6)-(2-Carboxyethyl)adenine (N6-CEA) serves as an excellent case study for the practical application of the Dimroth rearrangement. The ability to introduce a functionalized alkyl chain at the N(6) position of adenine opens up avenues for further chemical modifications and the development of novel bioactive molecules, including potential therapeutic agents and molecular probes.

The Core Mechanism: A Step-by-Step Elucidation

The Dimroth rearrangement of 1-(2-Carboxyethyl)adenine (1-CEA) to N(6)-(2-Carboxyethyl)adenine (N6-CEA) is a base-catalyzed process that proceeds through a series of discrete, well-defined steps. The driving force for this rearrangement is the greater thermodynamic stability of the N(6)-substituted product over the N1-substituted starting material.

The accepted mechanism for this transformation is as follows:

Step 1: Nucleophilic Attack. The reaction is initiated by the nucleophilic attack of a hydroxide ion (OH⁻) at the C2 position of the pyrimidine ring of 1-CEA. This step is facilitated by the electron-withdrawing character of the protonated N1 nitrogen, making the C2 carbon more electrophilic.

Step 2: Ring Opening. The resulting tetrahedral intermediate is unstable and undergoes a hydrolytic cleavage of the N1-C2 bond, leading to the opening of the pyrimidine ring. This ring-opening step results in the formation of a key intermediate, a substituted N-formyl-N'-(5-amino-1-(2-carboxyethyl)imidazol-4-yl)methanediamine.

Step 3: Intramolecular Rotation and Recyclization. The linear intermediate possesses conformational flexibility, allowing for rotation around the C-N bonds. This rotation brings the exocyclic amino group into proximity with the formyl group. A subsequent intramolecular condensation reaction then occurs, leading to the closure of the six-membered pyrimidine ring.

Step 4: Dehydration and Tautomerization. The newly formed ring undergoes dehydration to re-establish aromaticity, yielding the final product, N(6)-(2-Carboxyethyl)adenine. Tautomerization then occurs to give the stable amine form.

Below is a visual representation of the Dimroth rearrangement mechanism for the formation of N(6)-(2-Carboxyethyl)adenine.

Caption: Mechanism of the Dimroth Rearrangement.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of the starting material, 1-(2-Carboxyethyl)adenine, and its subsequent rearrangement to N(6)-(2-Carboxyethyl)adenine.

Synthesis of 1-(2-Carboxyethyl)adenine (1-CEA)

The synthesis of the N1-substituted adenine starting material is achieved through the reaction of adenine with β-propiolactone.

Materials:

• Adenine

• β-Propiolactone

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer

• Stir bar

• Ice bath

• Filtration apparatus

Procedure:

• In a clean, dry round-bottom flask, dissolve adenine in anhydrous DMF.

• Cool the solution in an ice bath with continuous stirring.

• Slowly add β-propiolactone dropwise to the cooled solution.

• Allow the reaction mixture to stir at room temperature for 24-48 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, precipitate the product by adding diethyl ether to the reaction mixture.

• Collect the precipitate by filtration and wash with diethyl ether.

• Dry the product under vacuum to yield 1-(2-Carboxyethyl)adenine as a white solid.

Dimroth Rearrangement to N(6)-(2-Carboxyethyl)adenine (N6-CEA)

The base-catalyzed rearrangement of 1-CEA to N6-CEA is performed under controlled pH and temperature conditions.

Materials:

• 1-(2-Carboxyethyl)adenine (1-CEA)

• Sodium hydroxide (NaOH) solution (1 M)

• Hydrochloric acid (HCl) solution (1 M)

• Water, deionized

• pH meter

• Water bath or incubator

• Lyophilizer or vacuum concentrator

• HPLC system for purification

Procedure:

• Dissolve 1-(2-Carboxyethyl)adenine in deionized water.

• Adjust the pH of the solution to 11.7 using 1 M NaOH solution.

• Incubate the reaction mixture at 37°C for 18 hours.

• Monitor the conversion of 1-CEA to N6-CEA by HPLC.

• Once the reaction is complete, neutralize the solution to pH 7.0 with 1 M HCl.

• The crude product can be purified by preparative reverse-phase HPLC.

• Combine the fractions containing the pure N6-CEA and remove the solvent by lyophilization or vacuum concentration to obtain the final product as a white solid.

Data Presentation

The following table summarizes key data for the starting material and the final product, which are essential for characterization and validation.

Compound	Molecular Formula	Molecular Weight ( g/mol )	UV λmax (pH 7) (nm)	Expected ¹H NMR signals (DMSO-d₆)
1-(2-Carboxyethyl)adenine	C₈H₉N₅O₂	207.19	~260	Signals for the adenine protons (H2, H8), the ethyl chain protons (-CH₂-CH₂-), and the carboxylic acid proton. The ethyl protons will show a triplet-triplet pattern.
N(6)-(2-Carboxyethyl)adenine	C₈H₉N₅O₂	207.19	~267	Signals for the adenine protons (H2, H8), the ethyl chain protons (-CH₂-CH₂-), the exocyclic amine proton, and the carboxylic acid proton. The ethyl protons will show a triplet-triplet pattern, and the amine proton will appear as a broad singlet.

Conclusion

This technical guide has provided a detailed examination of the Dimroth rearrangement for the synthesis of N(6)-(2-Carboxyethyl)adenine. By understanding the core mechanism and following the outlined experimental protocols, researchers can confidently employ this reaction to generate this valuable compound for a wide range of applications in drug discovery and chemical biology. The provided data serves as a benchmark for product characterization, ensuring the scientific integrity of the synthesized material.

References

• The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds. National Center for Biotechnology Information. [Link]

• Dimroth rearrangement. Wikipedia. [Link]

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A Technical Guide to the Biological Significance of N(6)-(2-Carboxyethyl)adenine DNA Adducts

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

DNA adducts, covalent modifications of the DNA molecule, represent a critical initial step in chemical carcinogenesis. They disrupt the normal structure and function of DNA, potentially leading to mutations, genomic instability, and the initiation of cancer. Among the myriad of possible DNA lesions, modifications at the N(6) position of adenine play diverse roles, from epigenetic regulation to potent mutagenicity. This technical guide provides an in-depth exploration of a specific, yet under-characterized lesion: the N(6)-(2-Carboxyethyl)adenine (N6-CEA) DNA adduct. We will dissect its chemical origins from both exogenous carcinogens and endogenous metabolic byproducts, evaluate its potential biological consequences by drawing analogies from structurally related adducts, discuss the cellular DNA repair mechanisms likely tasked with its removal, and outline state-of-the-art methodologies for its detection and quantification. This document serves as a foundational resource for researchers investigating DNA damage, carcinogenesis, and the development of novel therapeutic and diagnostic strategies.

The Landscape of DNA Adducts: An Introduction

The integrity of the genome is under constant assault from both external environmental agents and internal cellular processes.[1] Electrophilic compounds, or their metabolic derivatives, can react with nucleophilic sites on DNA bases to form covalent adducts.[2][3] These lesions can range from small alkyl groups to bulky polycyclic aromatic hydrocarbons (PAHs).[4] The formation of a DNA adduct is not inherently mutagenic; however, if the lesion is not removed by the cell's sophisticated DNA repair machinery before replication, it can cause DNA polymerases to stall or misincorporate an incorrect nucleotide, leading to a permanent mutation.[1][3]

The N(6) position of adenine is a key nucleophilic site involved in Watson-Crick base pairing with thymine.[2] Adduction at this position can therefore directly interfere with DNA replication and transcription. While some N(6)-adenine modifications, like N(6)-methyladenine, are crucial epigenetic marks,[5][6][7] others are forms of DNA damage with significant biological consequences.[8] This guide focuses specifically on the N(6)-(2-carboxyethyl)adenine adduct, a lesion whose significance is beginning to be understood.

Formation and Chemistry of N(6)-(2-Carboxyethyl)adenine (N6-CEA)

The presence of N6-CEA in cellular DNA can arise from distinct chemical pathways, involving both exogenous carcinogens and endogenous metabolic processes.

Exogenous Formation via Dimroth Rearrangement

A primary and well-characterized pathway for N6-CEA formation involves the industrial carcinogen β-propiolactone (BPL). BPL reacts with DNA to form several adducts, with the initial major adenine adduct being 1-(2-carboxyethyl)adenine (1-CEA).[9] This adduct is chemically unstable and, under physiological or basic conditions, undergoes a base-catalyzed Dimroth rearrangement to the more stable N6-CEA isomer.[9] This rearrangement is a critical step, as the relocation of the carboxyethyl group from the N1 to the N(6) position fundamentally alters the adduct's interaction with the DNA processing machinery.

The process can be summarized as:

• Adduction: β-propiolactone reacts with the N1 position of adenine in DNA.

• Rearrangement: The initially formed 1-(2-carboxyethyl)adenine adduct undergoes a Dimroth rearrangement, transferring the carboxyethyl group to the exocyclic N(6) position to form N(6)-(2-carboxyethyl)adenine.

Figure 1: Formation of N6-CEA from β-propiolactone.

Potential Endogenous Formation

There is compelling evidence to suggest that structurally similar adducts arise from endogenous metabolic processes. Carbonyl stress, resulting from an imbalance in the production and detoxification of reactive carbonyl species like methylglyoxal (MG), is a significant source of endogenous DNA damage.[10][11] MG is known to react with DNA bases, and its primary adducts include N(2)-(1-carboxyethyl)-2'-deoxyguanosine (CEdG) and the structurally analogous N(6)-(1-carboxyethyl)-2'-deoxyadenosine.[10][11] The only difference between this and N6-CEA is a single methyl group on the ethyl chain. Given the prevalence of MG as a byproduct of glycolysis, the endogenous formation of carboxyethyl adducts on adenine is a highly plausible and biologically relevant pathway that warrants further investigation.

Biological Impact and Genotoxicity of N6-CEA

The ultimate biological effect of a DNA adduct is determined by its ability to disrupt DNA replication and its susceptibility to repair. While direct experimental data on the mutagenicity of N6-CEA is limited, we can infer its likely properties from related structures.

Replication Bypass and Mutagenic Potential

The size and position of an adduct influence how DNA polymerases respond.

• Small, Non-distorting Adducts: Some small N(6)-alkyl adducts, such as N(6)-carboxymethyl-dA, have been shown to be poor blockers of DNA replication and non-mutagenic in certain experimental systems.[12]

• Larger or More Disruptive Adducts: In contrast, larger N(6)-dA adducts can cause significant misincorporation by specialized translesion synthesis (TLS) DNA polymerases, such as Pol η and Pol ι, leading to mutations and frameshifts.[12]

Given that N6-CEA is a relatively small adduct, it is unlikely to be a strong block to replication. However, its presence on the Watson-Crick pairing face of adenine could promote the misincorporation of cytosine opposite the lesion, leading to A•T → G•C transitions. This hypothesis is supported by data from the related adduct, N(2)-(1-carboxyethyl)deoxyguanosine (CEdG), which has been shown to increase mutation frequencies in plasmid-based assays.[13]

Induction of Genomic Instability

Beyond direct miscoding, some carboxyethyl adducts are associated with other forms of DNA damage. CEdG, for example, has been demonstrated to induce single-strand breaks in plasmid DNA, likely through spontaneous depurination of the modified base.[13] This chemical instability can lead to the formation of apurinic (AP) sites, which are highly mutagenic if not repaired, often leading to transversions. It is plausible that N6-CEA could contribute to genomic instability through a similar mechanism.

Cellular DNA Repair Mechanisms for N6-CEA

Cells have evolved multiple, overlapping pathways to repair DNA damage.[4] The chemical nature of N6-CEA suggests three primary candidate repair systems.

• Base Excision Repair (BER): This pathway is the primary defense against small, non-helix-distorting base modifications.[4] BER is initiated by a DNA glycosylase that recognizes and excises the damaged base. While specific glycosylases for etheno adducts have been identified,[14] the enzyme responsible for recognizing N6-CEA has not yet been characterized. However, BER remains a highly probable repair route.

• Direct Reversal by AlkB Homologs: The AlkB family of Fe(II)/α-ketoglutarate-dependent dioxygenases are capable of directly reversing alkylation damage on DNA bases through oxidative demethylation.[15][16] These enzymes are known to repair lesions such as 1-methyladenine and 3-methylcytosine. Their activity extends to some exocyclic adducts, making them strong candidates for the repair of N6-CEA, although direct evidence is currently lacking.

• Nucleotide Excision Repair (NER): NER is responsible for removing bulky, helix-distorting adducts.[4] Studies on large N(6)-dA adducts derived from PAHs have shown that they can be substrates for NER, although some are repaired very inefficiently and can persist in the genome.[8][17] Given its small size, N6-CEA is less likely to be a primary substrate for NER compared to BER or direct reversal.

Figure 2: Potential DNA repair pathways for N6-CEA.

N6-CEA as a Biomarker for Exposure and Disease

The detection and quantification of specific DNA adducts serve as powerful biomarkers for assessing exposure to carcinogens and gauging cancer risk.[18][19]

• Biomarker of Exposure: The formation of N6-CEA from β-propiolactone makes its detection a direct indicator of exposure to this industrial carcinogen.[9]

• Biomarker of Endogenous Damage: If formed endogenously from metabolites like methylglyoxal, N6-CEA levels could serve as a biomarker for carbonyl stress. Elevated carbonyl stress is implicated in the pathology of several diseases, including diabetes, neurodegeneration, and cancer.[10][11]

• Association with Disease: While a direct causal link between N6-CEA and human cancer has not been established, its precursors (BPL, MG) are known to be genotoxic.[9][11] Interestingly, recent multi-omics studies have identified endogenous adenine itself as a predictive biomarker for the progression of diabetic kidney disease and associated mortality, implicating adenine metabolism in pathology.[20][21][22] This suggests that dysregulation of adenine and its derivatives, potentially including adducts like N6-CEA, could be mechanistically linked to chronic diseases.

Methodologies for Detection and Characterization

The gold standard for the sensitive and specific detection of DNA adducts is liquid chromatography-tandem mass spectrometry (LC-MS/MS).[19][23] This technique allows for the precise identification and quantification of adducts in complex biological matrices.

Experimental Protocol: LC-MS/MS Quantification of N6-CEA

This protocol outlines the major steps for analyzing N6-CEA in a DNA sample isolated from cells or tissues.

Step 1: DNA Isolation and Purification

• Isolate genomic DNA using a standard phenol-chloroform extraction or a commercial DNA isolation kit.

• Treat the DNA with RNase A and Proteinase K to remove RNA and protein contamination.

• Quantify the purified DNA using UV spectrophotometry (A260) and assess purity (A260/A280 ratio ~1.8).

Step 2: DNA Hydrolysis

• To a 50 µg aliquot of DNA, add a known amount of a stable isotope-labeled internal standard (e.g., [¹³C,¹⁵N]-N6-CEA).

• Perform enzymatic hydrolysis to release the modified nucleosides. A common method is sequential digestion with nuclease P1 followed by alkaline phosphatase.

• Alternatively, for releasing the adducted base, perform acid hydrolysis (e.g., 0.1 M HCl at 70°C for 30 min). Note: This method may be less suitable if the adduct is acid-labile.

• Following hydrolysis, centrifuge the sample to pellet debris and transfer the supernatant for analysis.

Step 3: LC-MS/MS Analysis

• Chromatography: Separate the hydrolysate using a reverse-phase C18 HPLC column with a gradient elution (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

• Mass Spectrometry: Analyze the column eluent using a triple quadrupole mass spectrometer operating in positive ion, selected reaction monitoring (SRM) mode.

• Quantification: Monitor the specific mass transitions for N6-CEA and its internal standard. The ratio of the peak area of the analyte to the internal standard is used to calculate the amount of N6-CEA, typically expressed as adducts per 10⁶ or 10⁸ normal nucleotides.

Figure 3: Workflow for LC-MS/MS detection of N6-CEA.

Quantitative Data Presentation

Mass spectrometry parameters must be optimized for the specific adduct. The table below provides hypothetical but representative SRM transitions for N6-CEA analysis.

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Collision Energy (eV)
N(6)-(2-Carboxyethyl)adenine	208.1	136.1 (Purine fragment)	25
N(6)-(2-Carboxyethyl)adenine	208.1	164.1 (Loss of CO₂)	15
Isotope-Labeled Internal Std	214.1	140.1 (Purine fragment)	25

Conclusion and Future Directions

The N(6)-(2-Carboxyethyl)adenine DNA adduct sits at the intersection of exogenous carcinogenesis and endogenous metabolic damage. While its direct mutagenic potential requires more rigorous investigation, its chemical origins and structural similarity to other known genotoxic lesions strongly suggest it is a biologically significant form of DNA damage. Its formation via a Dimroth rearrangement from a 1-substituted precursor highlights the complex chemical fate of DNA adducts within the cell.

Future research should focus on several key areas:

• Mutagenic Signature: Employing site-specifically modified oligonucleotides in replication bypass assays with various DNA polymerases to definitively determine the miscoding frequency and mutational spectrum of N6-CEA.

• Repair Kinetics: Identifying the specific DNA repair enzymes (e.g., glycosylases, AlkB homologs) responsible for its removal and determining their efficiency. Understanding if N6-CEA is a persistent lesion is critical to evaluating its risk.

• In Vivo Quantification: Developing robust, high-sensitivity LC-MS/MS methods to measure background levels of N6-CEA in human tissues to assess its role as a biomarker for endogenous carbonyl stress and disease risk.

Elucidating the complete biological profile of N6-CEA will enhance our understanding of DNA damage pathways and may provide new biomarkers and therapeutic targets for cancer and other chronic diseases.

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The Role of N(6)-(2-Carboxyethyl)adenine in Mutagenesis and Carcinogenesis: Mechanisms, Detection, and Implications

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N(6)-(2-Carboxyethyl)adenine (CEA) is a DNA adduct implicated in the molecular etiology of cancer. Formed from both endogenous metabolic processes and exposure to exogenous carcinogens, this lesion disrupts the normal structure and function of DNA. Its presence can lead to miscoding during DNA replication, resulting in mutations that may activate oncogenes or inactivate tumor suppressor genes, thereby initiating the carcinogenic process. This technical guide provides a comprehensive overview of the formation, mutagenic properties, and carcinogenic potential of CEA. We delve into the cellular repair mechanisms that counteract this form of DNA damage and present detailed protocols for its detection and quantification. This document is intended to serve as a critical resource for researchers investigating DNA damage, carcinogenesis, and the development of novel therapeutic and preventative strategies.

Introduction: The Significance of DNA Adducts

The integrity of the genetic code is under constant assault from a variety of sources, both internal and external to the cell. Covalent modifications to DNA, known as DNA adducts, are a primary form of DNA damage.[1] These adducts can alter the physical structure of the DNA double helix, interfering with essential cellular processes like replication and transcription.[1] If left unrepaired, DNA adducts can lead to permanent mutations, a critical step in the initiation of cancer.[1][2] Therefore, understanding the formation, biological consequences, and repair of specific DNA adducts is paramount in the fields of toxicology, molecular epidemiology, and oncology.[2][3]

N(6)-(2-Carboxyethyl)adenine (CEA) is an alkylated adenine adduct that has garnered significant attention due to its association with cellular stress and carcinogenesis. This guide will explore the multifaceted role of CEA, from its chemical origins to its ultimate impact on genomic stability.

Formation of N(6)-(2-Carboxyethyl)adenine

The formation of CEA is a multi-faceted process, arising from both endogenous metabolic byproducts and exposure to environmental carcinogens.

Endogenous Formation: The Role of Lipid Peroxidation and Carbonyl Stress

Cellular metabolism, while essential for life, generates reactive electrophilic species that can damage DNA. A major endogenous source of DNA adducts is lipid peroxidation, a process exacerbated by oxidative stress.[4][5] Polyunsaturated fatty acids in cell membranes are oxidized to form reactive aldehydes, such as malondialdehyde (MDA) and acrolein.[6] These aldehydes can react with the exocyclic amino group of adenine in DNA to form various adducts.

Another critical endogenous pathway is carbonyl stress, characterized by an accumulation of reactive carbonyl species like methylglyoxal (MG).[6][7] MG is known to react with DNA bases, primarily guanine, but also adenine, to form adducts such as N²-(1-carboxyethyl)-2′-deoxyguanosine (CEdG) and, relevant to this guide, N6-(1-carboxyethyl)-2'-deoxyadenosine.[6][7] These reactions contribute to genotoxicity in the form of single-strand breaks.[7]

Exogenous Formation: The Case of β-Propiolactone

Exposure to certain environmental and industrial chemicals is a well-established risk factor for cancer. β-propiolactone (BPL), a known carcinogen, reacts with DNA to form several adducts.[8] A primary adduct formed is 1-(2-carboxyethyl)adenine (1-CEA).[8] This initial adduct is chemically unstable within the DNA structure and can undergo a base-catalyzed Dimroth rearrangement to the more stable N(6)-(2-Carboxyethyl)adenine (CEA).[8] This rearrangement occurs readily under alkaline conditions but is negligible at neutral pH.[8] The conversion from the N1-position to the exocyclic N6-position has significant implications for the adduct's biological processing, including its recognition by DNA repair enzymes and its mutagenic potential.

Figure 2: The Nucleotide Excision Repair (NER) pathway for bulky DNA adducts.

Deficiencies in NER pathways lead to severe genetic disorders, such as Xeroderma Pigmentosum and Cockayne Syndrome, which are characterized by extreme sensitivity to sunlight and a dramatically increased risk of skin cancer. [9][10]

Detection and Quantification of CEA

Accurately measuring the levels of CEA in biological samples (e.g., DNA from tissues or blood cells) is crucial for molecular epidemiology studies and for assessing exposure to carcinogens. [11][12]Mass spectrometry-based methods are the gold standard for this type of analysis due to their high sensitivity and specificity. [1][13]

Key Methodologies

Method	Principle	Advantages	Disadvantages
LC-MS/MS	Liquid chromatography separation followed by mass spectrometric detection and fragmentation for structural confirmation.	High specificity and sensitivity; allows for absolute quantification. [13][14]	Requires expensive instrumentation and expertise.
Immunoassays	Uses antibodies specific to the DNA adduct.	High throughput; can be cost-effective for large sample numbers.	Potential for cross-reactivity; may not provide absolute quantification. [15]
³²P-Postlabelling	Enzymatic digestion of DNA, radiolabeling of adducted nucleotides, and separation by chromatography.	Extremely sensitive; does not require prior knowledge of the adduct structure. [5]	Use of radioactivity; semi-quantitative.

Experimental Protocol: Quantification of CEA by LC-MS/MS

This protocol outlines a general workflow for the quantification of CEA in a DNA sample using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. DNA Isolation and Hydrolysis: a. Isolate genomic DNA from the biological sample (tissue, cells) using a standard DNA extraction kit or protocol, ensuring high purity. b. Quantify the isolated DNA using UV spectrophotometry (e.g., NanoDrop). c. To 50 µg of DNA, add an internal standard (e.g., a stable isotope-labeled version of CEA) to correct for sample loss and ionization variability. d. Hydrolyze the DNA to individual nucleosides. This is typically achieved by enzymatic digestion using a cocktail of enzymes such as nuclease P1 and alkaline phosphatase. Incubate at 37°C for 2-4 hours or until digestion is complete.

2. Sample Cleanup (Solid-Phase Extraction - SPE): a. Condition a C18 SPE cartridge with methanol followed by ultrapure water. b. Load the hydrolyzed DNA sample onto the cartridge. c. Wash the cartridge with water to remove salts and other hydrophilic impurities. d. Elute the nucleosides (including CEA) with methanol. e. Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator. [16] 3. LC-MS/MS Analysis: a. Reconstitute the dried sample in a small volume (e.g., 50 µL) of the initial mobile phase (e.g., 95% water, 5% acetonitrile with 0.1% formic acid). [16] b. Inject the sample into an HPLC or UPLC system equipped with a C18 reverse-phase column. c. Separate the nucleosides using a gradient elution program, starting with high aqueous content and ramping up the organic solvent (e.g., acetonitrile or methanol). d. The eluent from the column is directed into the electrospray ionization (ESI) source of a triple quadrupole mass spectrometer. e. Operate the mass spectrometer in positive ion, multiple reaction monitoring (MRM) mode. f. Monitor for specific precursor-to-product ion transitions for both CEA and its stable isotope-labeled internal standard. For CEA (C₈H₉N₅O₂; MW: 207.19 g/mol ), a common transition would be monitoring the fragmentation of the protonated molecule [M+H]⁺ (m/z 208.2) to a characteristic product ion. [17] 4. Data Analysis and Quantification: a. Integrate the peak areas for the specific MRM transitions of CEA and the internal standard. b. Generate a standard curve by analyzing known concentrations of CEA standard with a fixed amount of internal standard. c. Calculate the concentration of CEA in the unknown sample by comparing its peak area ratio (analyte/internal standard) to the standard curve. d. Express the results as the number of adducts per 10⁶ or 10⁷ parent nucleotides (adenines).

Figure 3: General workflow for the quantification of CEA by LC-MS/MS.

Conclusion and Future Perspectives

N(6)-(2-Carboxyethyl)adenine is a significant DNA lesion that serves as a molecular link between oxidative stress, environmental exposures, and the onset of cancer. Its formation from both endogenous and exogenous sources underscores the constant threat to genome stability. The mutagenic potential of CEA, coupled with its ability to be repaired by the essential NER pathway, highlights its role as a key player in the dynamic balance between DNA damage and repair.

Future research should focus on several key areas:

• Elucidating the specific mutagenic signature of CEA in various genetic contexts to better understand its contribution to the mutational landscape of human cancers.

• Developing more sensitive and high-throughput analytical methods for detecting CEA and other related adducts to improve biomonitoring and risk assessment in human populations. [18]* Investigating the interplay between CEA formation, DNA repair capacity, and individual genetic susceptibility to identify populations at higher risk for certain cancers.

• Exploring the potential of CEA as a clinical biomarker for disease progression or as a surrogate endpoint in chemoprevention trials aimed at reducing oxidative stress and inflammation. [19][20] By continuing to unravel the complexities surrounding CEA, the scientific community can pave the way for improved strategies for cancer prevention, diagnosis, and treatment.

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An In-Depth Technical Guide to the Discovery and Initial Characterization of N(6)-(2-Carboxyethyl)adenine

For: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of the discovery and initial characterization of N(6)-(2-Carboxyethyl)adenine (N6-CEA), a significant modified adenine analog. The document details the historical context of its discovery, outlines a robust synthetic pathway, and presents a multi-faceted analytical approach for its structural elucidation and characterization. This guide is intended to serve as a foundational resource for researchers interested in the biological roles of N6-CEA and its potential applications in drug discovery and development. By integrating established chemical principles with modern analytical techniques, this document provides the necessary framework for the synthesis and rigorous characterization of this important molecule.

Introduction: The Significance of Modified Adenine Analogs

Adenine, a fundamental component of nucleic acids and various essential biomolecules like ATP and NAD, is a cornerstone of biological processes.[1] Its chemical structure, however, is not static. Post-replicative or chemical modifications to adenine give rise to a diverse array of analogs with unique biological functions. These modifications can influence everything from DNA-protein interactions and gene expression to cellular signaling pathways.[1][2][3]

N6-substituted adenines, in particular, represent a crucial class of modified nucleobases.[4] They are implicated in a range of biological activities, including cytokinin functions in plants and the modulation of adenosine receptors in mammals.[4][5][6][7] The discovery of N(6)-(2-Carboxyethyl)adenine (N6-CEA) emerged from studies investigating the interaction of carcinogens with DNA, highlighting its importance as a DNA adduct.[8] Understanding the formation and properties of such adducts is paramount in the fields of toxicology, cancer research, and drug development.

This guide provides a detailed exploration of N6-CEA, from its initial discovery to the essential techniques required for its synthesis and characterization.

Discovery and Context: The Dimroth Rearrangement

The initial identification of N6-CEA was linked to the study of DNA damage caused by the carcinogen β-propiolactone.[8] It was discovered that 1-(2-carboxyethyl)adenine (1-CEA), a primary adduct formed from the reaction of β-propiolactone with DNA, could undergo a base-catalyzed transformation known as the Dimroth rearrangement to form the more stable N6-CEA isomer.[8]

The Dimroth rearrangement is a well-documented reaction in purine chemistry, involving the opening of the pyrimidine ring followed by rotation and re-closure to transfer a substituent from the N1 position to the exocyclic N6 amino group. This rearrangement is significant because it can alter the mutagenic potential and repair pathways of DNA adducts. The in vitro conversion of 1-CEA to N6-CEA in single-stranded DNA under alkaline conditions provided the first evidence for the existence and formation of this modified base.[8]

Synthesis of N(6)-(2-Carboxyethyl)adenine

The preparation of N6-CEA for analytical and biological studies necessitates a reliable synthetic route. A common and effective method involves the direct alkylation of adenine with a suitable three-carbon synthon.

Synthetic Pathway Overview

The synthesis of N6-CEA can be achieved through the reaction of adenine with β-propiolactone or a related acrylic acid derivative. A more controlled and widely used laboratory-scale synthesis involves the reaction of 6-chloropurine with β-alanine. This nucleophilic substitution reaction provides a direct route to the desired product.

Caption: Synthetic pathway for N(6)-(2-Carboxyethyl)adenine.

Detailed Experimental Protocol

Materials:

• 6-Chloropurine

• β-Alanine

• Triethylamine (Et3N)

• Dimethylformamide (DMF), anhydrous

• Dichloromethane (CH2Cl2)

• Methanol (MeOH)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a condenser and magnetic stirrer, dissolve 6-chloropurine (1 equivalent) and β-alanine (1.2 equivalents) in anhydrous DMF.

• Base Addition: Add triethylamine (2.5 equivalents) to the reaction mixture. The base acts as a scavenger for the HCl generated during the reaction.

• Heating: Heat the reaction mixture at reflux under an inert atmosphere (e.g., argon or nitrogen) for 12-24 hours.[9] Monitor the reaction progress by thin-layer chromatography (TLC).[9]

• Work-up: After the reaction is complete, cool the mixture to room temperature and evaporate the solvent under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel.[9] A gradient elution system, for example, starting with 100% CH2Cl2 and gradually increasing the polarity with MeOH, is typically effective.[10]

• Isolation: Collect the fractions containing the desired product, as identified by TLC, and evaporate the solvent to yield N6-CEA as a solid.

Structural Elucidation and Characterization

A combination of spectroscopic techniques is essential for the unambiguous confirmation of the structure and purity of the synthesized N6-CEA.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern of a compound.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the synthesized N6-CEA in a suitable solvent, such as methanol or a mixture of water and acetonitrile.

• Instrumentation: Analyze the sample using an ESI-MS instrument. The choice of positive or negative ion mode will depend on the analyte's properties; for N6-CEA, positive ion mode is effective for observing the protonated molecule [M+H]+.

• Data Acquisition: Acquire the mass spectrum over an appropriate mass-to-charge (m/z) range.

Expected Results: The molecular formula of N6-CEA is C8H9N5O2, with a monoisotopic mass of 207.0756 g/mol .[11] In positive ion mode ESI-MS, the primary ion observed will be the protonated molecule [M+H]+ at an m/z of approximately 208.083. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition with high accuracy.

Property	Value
Molecular Formula	C8H9N5O2[11]
Molecular Weight	207.19 g/mol [11]
Monoisotopic Mass	207.07562455 Da[11]
Expected [M+H]+ (m/z)	~208.083

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of the hydrogen (¹H NMR) and carbon (¹³C NMR) atoms in the molecule, confirming the connectivity and structure.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve a few milligrams of the purified N6-CEA in a suitable deuterated solvent, such as dimethyl sulfoxide-d6 (DMSO-d6) or deuterium oxide (D2O). DMSO-d6 is often preferred as it allows for the observation of exchangeable protons (e.g., NH and OH).

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 300 MHz or higher).[9][10]

• Data Acquisition and Processing: Standard pulse sequences are used to acquire the spectra. The data is then Fourier transformed and referenced to the residual solvent peak.

Expected Spectral Features:

• ¹H NMR (in DMSO-d6):

  • Singlets for the C2-H and C8-H protons of the purine ring, typically in the range of δ 8.0-8.5 ppm.

  • A triplet corresponding to the methylene protons adjacent to the carboxyl group (-CH2-COOH) around δ 2.5 ppm.

  • A quartet or multiplet for the methylene protons adjacent to the N6-amino group (-NH-CH2-) around δ 3.6 ppm.

  • Broad signals for the exchangeable protons of the N6-amino, purine ring, and carboxylic acid groups.

• ¹³C NMR (in DMSO-d6):

  • Signals for the carbon atoms of the purine ring in the aromatic region (δ 140-160 ppm).

  • A signal for the carboxyl carbon (-COOH) around δ 173 ppm.

  • Signals for the two methylene carbons of the carboxyethyl chain in the aliphatic region (δ 30-40 ppm).

Ultraviolet (UV) Spectroscopy

UV spectroscopy is a straightforward method to characterize purine derivatives based on their characteristic absorbance maxima.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of N6-CEA in an appropriate buffer (e.g., phosphate-buffered saline) at a known concentration.

• Data Acquisition: Record the UV spectrum over a wavelength range of 200-400 nm.

Expected Results: N6-CEA is expected to exhibit a characteristic UV absorbance maximum (λmax) around 269 nm, which is typical for N6-substituted adenine derivatives. The exact position of the λmax can be influenced by the pH of the solution.

Workflow for Characterization

The following diagram illustrates the integrated workflow for the comprehensive characterization of synthesized N(6)-(2-Carboxyethyl)adenine.

Caption: Integrated workflow for the characterization of N6-CEA.

Biological Significance and Future Directions

The presence of N6-CEA as a DNA adduct resulting from exposure to carcinogens underscores its importance in the study of carcinogenesis and DNA repair mechanisms. Further research into the biological processing of this adduct, including its recognition by DNA repair enzymes and its potential to cause mutations, is crucial.

Moreover, the structural motif of N6-CEA may serve as a scaffold for the design of novel therapeutic agents. For instance, N6-substituted adenosines are known to interact with adenosine receptors, which are important drug targets for a variety of conditions.[5][7] The carboxyethyl group offers a handle for further chemical modifications, enabling the synthesis of libraries of related compounds for screening against various biological targets.

Conclusion

This technical guide has provided a detailed overview of the discovery, synthesis, and initial characterization of N(6)-(2-Carboxyethyl)adenine. The methodologies presented herein, from the synthetic protocol to the multi-technique analytical workflow, offer a robust framework for researchers to produce and validate this important modified nucleobase. A thorough understanding of the chemical and physical properties of N6-CEA is the first step toward unraveling its biological roles and harnessing its potential in biomedical research and drug development.

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An In-depth Technical Guide to N(6)-(2-Carboxyethyl)adenine as a Marker of DNA Damage

Prepared for Researchers, Scientists, and Drug Development Professionals

Abstract

Oxidative stress and lipid peroxidation are central to the pathogenesis of numerous diseases, including cancer and neurodegenerative disorders. These processes generate highly reactive bifunctional electrophiles, such as malondialdehyde (MDA) and acrolein, which readily react with DNA to form a spectrum of covalent adducts. Among these, N(6)-(2-carboxyethyl)adenine (CEA) is emerging as a significant and stable biomarker of DNA damage. This guide provides a comprehensive technical overview of CEA, detailing its chemical formation, its biological and clinical significance, and state-of-the-art analytical methodologies for its detection and quantification. We offer a detailed, field-proven protocol for ultra-sensitive CEA analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), explaining the causal rationale behind each step to ensure methodological robustness. Furthermore, this document explores the toxicological implications of CEA, its role in mutagenesis, and the cellular mechanisms responsible for its repair. By synthesizing foundational chemistry, advanced analytical protocols, and biological context, this guide serves as an essential resource for researchers aiming to leverage CEA as a reliable biomarker for assessing oxidative DNA damage in preclinical and clinical settings.

Introduction: The Landscape of Oxidative DNA Damage

The integrity of the genome is under constant assault from both endogenous and exogenous sources, leading to DNA damage. A major endogenous pathway of damage stems from cellular metabolism, which produces reactive oxygen species (ROS). ROS can trigger a cascade of lipid peroxidation, the oxidative degradation of lipids, which generates reactive aldehydes like malondialdehyde (MDA) and acrolein.[1][2] These aldehydes are potent mutagens and carcinogens that react with DNA bases to form exocyclic DNA adducts.[2][3]

These DNA adducts are not merely molecular scars; they are biologically consequential lesions that can distort the DNA helix, impede replication and transcription, and lead to mutations if not repaired.[4] The accumulation of such damage is a key factor in aging and the etiology of various diseases. Malondialdehyde, for example, reacts with deoxyguanosine, deoxyadenosine, and deoxycytidine, with the major adduct being a pyrimidopurinone known as M1G.[2][5] Similarly, acrolein, abundant in cigarette smoke and a product of endogenous lipid peroxidation, forms prominent adducts with deoxyguanosine.[6][7]

Within this complex milieu of DNA damage, N(6)-(2-carboxyethyl)adenine (CEA) stands out as a specific and stable marker derived from the reaction of these reactive species with adenine. Its stability and specific origin make it an excellent candidate for a biomarker to quantify the extent of lipid peroxidation-induced DNA damage in biological systems.

The Chemistry of N(6)-(2-Carboxyethyl)adenine Formation

The formation of N(6)-(2-carboxyethyl)adenine is a multi-step process initiated by the reaction of a reactive precursor with the adenine base in DNA. The carcinogen β-propiolactone, for instance, reacts with DNA to form 1-(2-carboxyethyl)adenine (1-CEA).[8] This initial adduct is chemically unstable under certain conditions.

A critical step in the formation of the stable N6-CEA adduct is a base-catalyzed Dimroth rearrangement. This chemical rearrangement involves the opening of the pyrimidine ring of the 1-substituted adenine, followed by rotation and re-closure to form the more thermodynamically stable N6-substituted exocyclic adduct.[8] While the initial reaction can occur at physiological pH, the rearrangement to the stable N6-CEA is significantly accelerated at higher pH.[8] This chemical stability is paramount for a biomarker, as it ensures that the adduct persists long enough for reliable detection and quantification.

Mechanism of N(6)-(2-carboxyethyl)adenine (N6-CEA) formation.

Analytical Methodologies for CEA Quantification

The accurate quantification of DNA adducts like CEA, which exist at very low levels (typically 1 adduct per 10⁶ to 10⁹ normal nucleotides), requires highly sensitive and specific analytical techniques.[4][9]

Several methods have been developed for DNA adduct analysis, each with distinct advantages and limitations.[10][11]

• ³²P-Postlabelling: This highly sensitive technique was a gold standard but relies on radioactivity and can sometimes suffer from incomplete enzymatic digestion or labeling, affecting quantification.[4][12]

• Immunoassays (ELISA): These assays use antibodies specific to the adduct and can be high-throughput. However, antibody cross-reactivity can be a concern, and they often provide relative rather than absolute quantification.[5]

• Gas Chromatography-Mass Spectrometry (GC-MS): This method offers high specificity but often requires extensive sample derivatization to make the adducts volatile, which can introduce variability.[13][14]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is currently the method of choice for adduct analysis.[7][15] It provides exceptional sensitivity and structural specificity, allowing for absolute quantification when used with a stable isotope-labeled internal standard. It requires minimal derivatization and is amenable to complex biological matrices.[16][17]

3.1. Featured Protocol: High-Sensitivity CEA Detection by LC-MS/MS

This protocol outlines a robust workflow for the quantification of N6-CEA in DNA isolated from biological samples. The use of a stable isotope-labeled internal standard is critical for correcting for sample loss during preparation and for variations in instrument response.

Step 1: DNA Isolation

• Objective: To obtain high-purity DNA free from proteins and RNA.

• Method: Collect tissue or cell samples and immediately freeze them at -80°C. Isolate genomic DNA using a standard commercial kit (e.g., Qiagen) or a phenol-chloroform extraction protocol.

• Causality: High-purity DNA is essential. Contaminating proteins can interfere with enzymatic digestion, and RNA can dilute the sample and potentially introduce interfering compounds.

Step 2: DNA Hydrolysis

• Objective: To enzymatically digest the DNA polymer into individual nucleosides without degrading the CEA adduct.

• Method:

  • Quantify the isolated DNA using UV absorbance (A260).

  • To 50-100 µg of DNA, add a known amount of a stable isotope-labeled CEA internal standard.

  • Perform enzymatic hydrolysis using a cocktail of Nuclease P1, followed by alkaline phosphatase.

• Causality: A two-step enzymatic digestion is gentle and efficient. Nuclease P1 cleaves DNA into deoxynucleoside 3'-monophosphates, and alkaline phosphatase removes the phosphate group to yield deoxynucleosides, which are more amenable to LC-MS analysis.[16][18] Acid hydrolysis is avoided as it can cleave the glycosidic bond and potentially degrade the adduct.[17]

Step 3: Solid-Phase Extraction (SPE) Cleanup

• Objective: To remove salts, enzymes, and other interfering matrix components and to enrich the adducted nucleosides.

• Method: Use a C18 reverse-phase SPE cartridge. Condition the cartridge with methanol and then water. Load the hydrolyzed DNA sample, wash with water to remove polar impurities, and elute the nucleosides with methanol.

• Causality: SPE is a crucial step for enhancing sensitivity. By removing interfering substances, it reduces matrix effects in the mass spectrometer's ion source and lowers the background noise, thereby improving the signal-to-noise ratio for the analyte.

Step 4: LC-MS/MS Analysis

• Objective: To separate the CEA from other nucleosides and quantify it with high specificity.

• Instrumentation: A triple quadrupole mass spectrometer coupled to a UHPLC system.

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile or methanol with 0.1% formic acid (Solvent B).

  • Rationale: The C18 column effectively separates nucleosides based on their hydrophobicity. The formic acid aids in protonation for positive ion mode mass spectrometry.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray Ionization (ESI) in positive ion mode.

  • Detection: Selected Reaction Monitoring (SRM), also known as Multiple Reaction Monitoring (MRM). This involves monitoring a specific precursor-to-product ion transition for both the native CEA and its labeled internal standard.

    • Precursor Ion (Q1): The protonated molecular ion [M+H]⁺ of CEA.

    • Product Ion (Q3): A characteristic fragment ion generated by collision-induced dissociation, typically corresponding to the protonated adenine base after loss of the deoxyribose sugar.

  • Rationale: SRM provides exceptional specificity. It acts as a dual mass filter, only allowing ions with a specific mass-to-charge ratio (m/z) for both the precursor and a specific fragment to be detected, virtually eliminating chemical noise.[17]

Step 5: Data Analysis and Quantification

• Method: Construct a calibration curve using known amounts of the CEA standard. Quantify the amount of CEA in the sample by calculating the peak area ratio of the endogenous CEA to the stable isotope-labeled internal standard and interpolating this value on the calibration curve.

• Result: Express the final concentration as the number of CEA adducts per 10⁶ or 10⁸ parent nucleosides.

Workflow for N(6)-(2-carboxyethyl)adenine (CEA) analysis.

Biological and Clinical Significance

The presence of CEA in cellular DNA is a direct indicator of exposure to potent mutagens and a reflection of ongoing oxidative stress. Its measurement has significant implications in toxicology, clinical diagnostics, and drug development.

• Biomarker of Exposure and Effect: Elevated levels of DNA adducts, including those from MDA and acrolein, are found in individuals exposed to carcinogens such as those in tobacco smoke.[5][15] Studies have shown significantly higher levels of acrolein-DNA adducts in the oral cells of e-cigarette users compared to non-users, highlighting CEA's utility in assessing exposure from emerging nicotine products.[15]

• Role in Carcinogenesis: By causing miscoding during DNA replication, adducts are a primary initiating event in chemical carcinogenesis.[2][6] Acrolein, a precursor to CEA, preferentially binds at mutational hotspots in the p53 tumor suppressor gene and can inhibit DNA repair, suggesting a direct mechanistic link to lung cancer.[6]

• Indicator of Endogenous Damage: CEA levels can reflect the burden of endogenous oxidative stress, which is implicated in a wide range of pathologies from diabetes to neurodegenerative diseases.[19] Monitoring CEA could provide insights into disease progression and the efficacy of antioxidant therapies.

4.1. DNA Repair Pathways

Cells have evolved sophisticated mechanisms to counteract the deleterious effects of DNA damage.[20] Bulky adducts that distort the DNA helix, such as CEA, are primarily recognized and removed by the Nucleotide Excision Repair (NER) pathway.[20][21]

The NER pathway involves:

• Damage Recognition: A complex of proteins (including XPC in global genomic NER or CSA/CSB in transcription-coupled NER) recognizes the helical distortion caused by the adduct.

• DNA Unwinding: The transcription factor TFIIH unwinds the DNA around the lesion.

• Dual Incision: Endonucleases (XPG and XPF-ERCC1) cut the damaged strand on both sides of the adduct, excising a short oligonucleotide (25-30 bases).

• Synthesis and Ligation: DNA polymerase fills the resulting gap using the undamaged strand as a template, and DNA ligase seals the final nick.[21]

The efficiency of NER can be a critical determinant of an individual's susceptibility to cancer. In some cases, smaller adducts may also be recognized by the Base Excision Repair (BER) pathway, which involves specific DNA glycosylases that recognize and excise the damaged base.[20][22]

Generalized pathway for the repair of bulky DNA adducts like CEA.

Data Summary and Comparison

The quantification of CEA and related adducts provides valuable data for risk assessment and mechanistic studies. The table below summarizes representative findings and analytical performance metrics from the literature.

Adduct / Analyte	Sample Matrix	Population / Condition	Adduct Level (adducts/10⁸ nucleotides)	Analytical Method	Limit of Quantification (LOQ)	Reference
γ-OH-Acr-dGuo (Acrolein)	Oral Cells	e-Cigarette Users (Median)	17.9	LC-HR-MS/MS	Not Specified	[15]
γ-OH-Acr-dGuo (Acrolein)	Oral Cells	Non-users (Median)	2.1	LC-HR-MS/MS	Not Specified	[15]
M₁-dG (Malondialdehyde)	Leukocytes	Children near industrial site	74.6	³²P-Postlabelling	Not Specified	[4]
M₁-dG (Malondialdehyde)	Leukocytes	Rural Controls	34.1	³²P-Postlabelling	Not Specified	[4]
1,N⁶-ethenoadenine (εAde)	Urine	Healthy Individuals	0 - 12.4 pg/mL	GC/NICI/MS	0.05 pg on column	[14]
O⁶-mdGuo (Methylation)	Rat Liver DNA	Untreated	< 0.37	HPLC-ESI-MS/MS	0.24 fmol on column	[9]
1,N⁶-etheno-2'-deoxyadenosine (εdAdo)	Rat Liver DNA	Untreated	13	HPLC-ESI-MS/MS	0.48 fmol on column	[9]

Conclusion and Future Directions

N(6)-(2-carboxyethyl)adenine is a robust and specific biomarker of DNA damage resulting from lipid peroxidation. Its chemical stability and direct link to reactive aldehydes produced during oxidative stress make it an invaluable tool for researchers in toxicology, oncology, and drug development. The advancement of LC-MS/MS methodologies has provided the necessary sensitivity and specificity to accurately quantify CEA in complex biological matrices, enabling its use in human biomonitoring studies and preclinical safety assessments.

Future research should focus on:

• Expanding Clinical Validation: Correlating CEA levels with disease status and progression across a wider range of human pathologies.

• Investigating Repair Kinetics: Elucidating the specific efficiencies and potential saturation of the DNA repair pathways that process CEA.

• Methodological Refinements: Developing higher-throughput analytical methods to facilitate large-scale epidemiological studies.

• Multi-Adduct Profiling: Analyzing CEA in conjunction with a panel of other DNA adducts to generate comprehensive "adductome" signatures that may be more predictive of disease risk than any single marker.

By continuing to explore the formation, fate, and biological consequences of CEA, the scientific community can further harness its potential to understand and combat diseases rooted in oxidative stress and DNA damage.

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An In-depth Technical Guide to N(6)-(2-Carboxyethyl)adenine: Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

N(6)-(2-Carboxyethyl)adenine (C8H9N5O2) is a modified purine nucleobase that belongs to the class of N(6)-substituted adenine derivatives.[1][2] This group of compounds has garnered significant interest in medicinal chemistry and chemical biology due to their diverse biological activities, which often stem from their ability to interact with proteins that recognize adenine and its derivatives, such as adenosine receptors and enzymes involved in nucleic acid metabolism.[3][4] The presence of a carboxyethyl group at the N(6) position introduces a negatively charged moiety, which can significantly influence the molecule's solubility, receptor binding affinity, and pharmacokinetic properties compared to other N(6)-alkylated adenines.

This technical guide provides a comprehensive overview of the chemical properties and stability of N(6)-(2-Carboxyethyl)adenine, offering insights into its synthesis, analysis, and potential biological relevance. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in drug discovery and development, particularly those working with purinergic signaling and related therapeutic targets.

Chemical and Physical Properties

A thorough understanding of the fundamental chemical and physical properties of N(6)-(2-Carboxyethyl)adenine is essential for its effective use in research and development. These properties dictate its behavior in various experimental settings, from synthesis and purification to formulation and biological assays.

Structure and Identification

The chemical structure of N(6)-(2-Carboxyethyl)adenine consists of an adenine core with a 2-carboxyethyl group attached to the exocyclic amino group at the 6-position of the purine ring.[1][2]

Table 1: Chemical Identifiers for N(6)-(2-Carboxyethyl)adenine

Identifier	Value	Source
IUPAC Name	3-(7H-purin-6-ylamino)propanoic acid	[1][2]
Molecular Formula	C8H9N5O2	[1][2]
Molecular Weight	207.19 g/mol	[1][2]
CAS Number	73094-99-2	[1][2]
PubChem CID	95806	[1][2]
InChIKey	ALBHTZMRHDQGAA-UHFFFAOYSA-N	[1][2]
Canonical SMILES	C1=NC2=C(N1)C(=NC=N2)NCCC(=O)O	[1][2]

Acid-Base Properties (pKa)

The pKa values of N(6)-(2-Carboxyethyl)adenine are critical for predicting its ionization state at different pH values, which in turn affects its solubility, membrane permeability, and interaction with biological targets. The molecule has two primary ionizable groups: the carboxylic acid of the carboxyethyl side chain and the purine ring system.

Experimental Protocol: Determination of pKa by UV-Spectrophotometry

This protocol outlines a general method for determining the pKa values of a compound like N(6)-(2-Carboxyethyl)adenine using UV-Vis spectrophotometry.[5][6]

• Preparation of Buffer Solutions: Prepare a series of buffer solutions with known pH values, covering a range from approximately pH 2 to pH 12.

• Preparation of Stock Solution: Prepare a concentrated stock solution of N(6)-(2-Carboxyethyl)adenine in a suitable solvent (e.g., water or DMSO).

• Sample Preparation: Dilute the stock solution in each buffer to a final concentration that gives an absorbance reading in the optimal range of the spectrophotometer (typically 0.3-1.0 AU).

• UV-Vis Spectra Acquisition: Record the UV-Vis spectrum (e.g., from 200 to 400 nm) for the compound in each buffer solution.

• Data Analysis: Plot the absorbance at a wavelength that shows a significant change with pH against the pH of the buffer. The inflection point of the resulting sigmoidal curve corresponds to the pKa value. Alternatively, more sophisticated data analysis methods can be used to deconvolve the spectra and determine the pKa values.[5][6]

Solubility

The solubility of N(6)-(2-Carboxyethyl)adenine in both aqueous and organic solvents is a crucial parameter for its handling, formulation, and use in biological assays. The presence of both a polar carboxylic acid group and a relatively nonpolar purine ring suggests amphiphilic character.

Quantitative solubility data for N(6)-(2-Carboxyethyl)adenine is not widely published. However, its solubility is expected to be highly pH-dependent. In acidic solutions (pH < pKa of the carboxyl group), the carboxyl group will be protonated, reducing its polarity and likely decreasing aqueous solubility. Conversely, in neutral to alkaline solutions (pH > pKa of the carboxyl group), the carboxylate form will predominate, increasing its aqueous solubility. The solubility in organic solvents will depend on the polarity of the solvent.

Experimental Protocol: Shake-Flask Method for Solubility Determination

The shake-flask method is a standard technique for determining the equilibrium solubility of a compound.[1]

• Sample Preparation: Add an excess amount of solid N(6)-(2-Carboxyethyl)adenine to a known volume of the desired solvent (e.g., water, phosphate-buffered saline, ethanol) in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples to pellet the undissolved solid.

• Quantification: Carefully withdraw an aliquot of the supernatant, dilute it appropriately, and determine the concentration of the dissolved N(6)-(2-Carboxyethyl)adenine using a validated analytical method such as HPLC-UV.

Stability of N(6)-(2-Carboxyethyl)adenine

The chemical stability of N(6)-(2-Carboxyethyl)adenine under various conditions is a critical consideration for its synthesis, storage, and application. Degradation can lead to a loss of potency and the formation of impurities with potentially different biological activities.

pH-Dependent Stability

N(6)-(2-Carboxyethyl)adenine is notably stable, particularly in comparison to its N(1)-substituted isomer, 1-(2-carboxyethyl)adenine. Under alkaline conditions (pH 11.7) and at 37°C, 1-(2-carboxyethyl)adenine undergoes a complete Dimroth rearrangement to form the more thermodynamically stable N(6)-(2-Carboxyethyl)adenine.[7] This rearrangement does not occur at a neutral pH of 7.5, indicating the stability of the N(6)-isomer under physiological conditions.[7]

While detailed kinetic studies on the degradation of N(6)-(2-Carboxyethyl)adenine across a wide pH range are lacking, its general stability as a purine derivative suggests it is reasonably stable under neutral and mildly acidic or basic conditions. Extreme pH and high temperatures, however, may lead to hydrolysis of the N-glycosidic bond (if it were a nucleoside) or degradation of the purine ring.

Thermal Stability

The thermal stability of N(6)-substituted adenines can be influenced by the nature of the substituent. Studies on other N(6)-isopentenyladenosine have shown that these modifications can destabilize RNA duplexes.[1] While specific data for N(6)-(2-Carboxyethyl)adenine is unavailable, it is advisable to store the compound, especially in solution, at low temperatures (-20°C or below) to minimize potential degradation over long periods. A study on various adenine-based cytokinins demonstrated good stability in aqueous solutions for 90 days when stored at temperatures ranging from -20°C to 25°C.[8]

Enzymatic Stability

The enzymatic stability of N(6)-(2-Carboxyethyl)adenine is an important factor in its potential pharmacological applications. Enzymes such as adenosine deaminases and cytokinin oxidases are known to metabolize N(6)-substituted adenosines.[9][10]

For instance, cytokinin oxidase is known to cleave the N(6)-side chain of N(6)-(Δ2-isopentenyl)adenosine to yield adenine.[10] While the susceptibility of the carboxyethyl group of N(6)-(2-Carboxyethyl)adenine to enzymatic cleavage has not been explicitly reported, it is a possibility that should be considered in biological systems.

Experimental Protocol: In Vitro Enzymatic Stability Assay

This protocol provides a general framework for assessing the enzymatic stability of N(6)-(2-Carboxyethyl)adenine.

• Reaction Mixture Preparation: Prepare a reaction mixture containing the test compound at a known concentration in a biologically relevant buffer (e.g., phosphate buffer, Tris buffer).

• Enzyme Addition: Initiate the reaction by adding a source of metabolic enzymes, such as liver microsomes, S9 fractions, or a purified enzyme of interest (e.g., adenosine deaminase).

• Incubation: Incubate the reaction mixture at 37°C.

• Time-Point Sampling: At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw aliquots of the reaction mixture.

• Reaction Quenching: Immediately quench the enzymatic reaction in the aliquots by adding a cold organic solvent (e.g., acetonitrile or methanol).

• Sample Processing: Centrifuge the quenched samples to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant by a validated LC-MS/MS method to quantify the remaining parent compound and identify any potential metabolites. The rate of disappearance of the parent compound is used to determine its metabolic stability (e.g., half-life).

Synthesis and Purification

The synthesis of N(6)-(2-Carboxyethyl)adenine can be achieved through several routes, with the most common being the reaction of 6-chloropurine with β-alanine or via the Dimroth rearrangement of 1-(2-carboxyethyl)adenine.

Synthesis via Nucleophilic Substitution

A straightforward method for the synthesis of N(6)-substituted adenines involves the nucleophilic aromatic substitution of a leaving group at the 6-position of the purine ring.

Experimental Protocol: Synthesis from 6-Chloropurine and β-Alanine

This protocol is based on general procedures for the synthesis of N(6)-substituted adenines.[11]

• Reaction Setup: In a round-bottom flask, dissolve 6-chloropurine in a suitable solvent such as n-butanol or ethanol.

• Addition of Reagents: Add an excess of β-alanine and a non-nucleophilic base, such as triethylamine or diisopropylethylamine, to the reaction mixture.

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC) or HPLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product may precipitate upon cooling. If not, remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., water/ethanol) or by column chromatography on silica gel.

Synthesis of N(6)-(2-Carboxyethyl)adenine.

Synthesis via Dimroth Rearrangement

The Dimroth rearrangement provides an alternative route to N(6)-(2-Carboxyethyl)adenine, starting from the N(1)-substituted isomer.[7]

Experimental Protocol: Dimroth Rearrangement

• Starting Material: Prepare 1-(2-carboxyethyl)adenine, which can be synthesized by reacting adenine with β-propiolactone.

• Reaction Conditions: Dissolve 1-(2-carboxyethyl)adenine in an aqueous alkaline solution (e.g., pH 11.7 adjusted with NaOH).[7]

• Incubation: Incubate the solution at 37°C for approximately 18 hours.[7]

• Neutralization and Isolation: Neutralize the reaction mixture with an acid (e.g., HCl) to precipitate the product. The product can then be collected by filtration and washed.

• Purification: Further purification can be achieved by recrystallization.

Dimroth Rearrangement Workflow.

Analytical Methods

Accurate and reliable analytical methods are essential for the characterization and quantification of N(6)-(2-Carboxyethyl)adenine.

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a widely used technique for the analysis of purine derivatives.[12][13] A reversed-phase C18 column is typically employed.

Experimental Protocol: HPLC-UV Analysis

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer, pH 4-6) and an organic modifier (e.g., acetonitrile or methanol).[7][14]

• Detection: UV detection at the λmax of N(6)-(2-Carboxyethyl)adenine (around 260-270 nm).

• Quantification: Quantification is achieved by comparing the peak area of the analyte to that of a standard curve prepared with known concentrations of the compound.

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is a powerful tool for the identification and quantification of N(6)-(2-Carboxyethyl)adenine. Electrospray ionization (ESI) is a suitable ionization technique.

The expected mass spectrum in positive ion mode would show a prominent peak for the protonated molecule [M+H]+ at m/z 208.08. In negative ion mode, the deprotonated molecule [M-H]- would be observed at m/z 206.07. Fragmentation patterns in MS/MS would likely involve losses of water, CO2, and fragments of the purine ring.[15][16]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the structural elucidation of N(6)-(2-Carboxyethyl)adenine. 1H and 13C NMR spectra provide detailed information about the chemical environment of each atom in the molecule.

Expected 1H and 13C NMR Chemical Shifts:

• 1H NMR: The spectrum would show signals for the two purine protons (H2 and H8), the methylene protons of the carboxyethyl chain, and the exchangeable NH and COOH protons.

• 13C NMR: The spectrum would display signals for the five carbons of the purine ring and the three carbons of the carboxyethyl side chain.[3][18]

Biological Activity and Potential Applications

N(6)-substituted adenine derivatives are known to interact with a variety of biological targets, most notably adenosine receptors.[4][19] These G protein-coupled receptors (GPCRs) are classified into four subtypes: A1, A2A, A2B, and A3. Their activation modulates intracellular levels of cyclic adenosine monophosphate (cAMP) and other second messengers, thereby regulating a wide range of physiological processes.[20]

While the specific biological activity of N(6)-(2-Carboxyethyl)adenine has not been extensively characterized, its structural similarity to other N(6)-substituted adenosines suggests that it may act as a ligand for adenosine receptors. The carboxyethyl group could influence its receptor subtype selectivity and potency.

Experimental Protocol: Adenosine Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity of N(6)-(2-Carboxyethyl)adenine for a specific adenosine receptor subtype.[19]

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the adenosine receptor subtype of interest.

• Assay Buffer: Use a suitable binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Reaction Mixture: In a microplate, combine the cell membranes, a known concentration of a suitable radioligand (e.g., [3H]CPA for A1, [3H]CGS21680 for A2A), and varying concentrations of the unlabeled test compound (N(6)-(2-Carboxyethyl)adenine).

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60-120 minutes) to allow binding to reach equilibrium.

• Termination and Filtration: Terminate the binding reaction by rapid filtration through a glass fiber filter to separate bound from free radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Experimental Protocol: cAMP Accumulation Assay

This functional assay measures the effect of N(6)-(2-Carboxyethyl)adenine on the intracellular concentration of cAMP, providing information on its agonist or antagonist activity at Gs- or Gi-coupled adenosine receptors.[21]

• Cell Culture: Culture cells expressing the adenosine receptor of interest in a multi-well plate.

• Assay Conditions: Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX or rolipram) to prevent cAMP degradation.

• Compound Treatment: Treat the cells with varying concentrations of N(6)-(2-Carboxyethyl)adenine. To test for antagonist activity, co-incubate with a known agonist. To potentiate the signal for Gi-coupled receptors, cells can be co-stimulated with forskolin, an adenylyl cyclase activator.[2][5]

• Cell Lysis: After a defined incubation period, lyse the cells to release the intracellular cAMP.

• cAMP Quantification: Measure the cAMP levels in the cell lysates using a commercially available cAMP assay kit (e.g., ELISA, HTRF).

• Data Analysis: Plot the cAMP concentration as a function of the test compound concentration to determine the EC50 (for agonists) or IC50 (for antagonists).

Modulation of cAMP Signaling Pathway.

Conclusion

N(6)-(2-Carboxyethyl)adenine is a fascinating molecule with the potential for diverse applications in chemical biology and drug discovery. Its unique combination of a purine core and a charged side chain sets it apart from other N(6)-substituted adenines. While much of its characterization is based on analogies to similar compounds, this guide provides a solid foundation for researchers interested in exploring its properties further. The detailed protocols and methodologies outlined herein offer a starting point for the synthesis, purification, analysis, and biological evaluation of this intriguing compound. Further research is warranted to fully elucidate its physicochemical properties, stability profile, and pharmacological activity, which will undoubtedly pave the way for its potential use as a research tool or therapeutic agent.

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An In-depth Technical Guide on the Interaction of N(6)-(2-Carboxyethyl)adenine with DNA Polymerases

For Researchers, Scientists, and Drug Development Professionals

Abstract

N(6)-(2-Carboxyethyl)adenine (CEA) is a DNA adduct of significant interest due to its endogenous formation and its association with cellular processes such as glycolysis. This guide provides a comprehensive technical overview of the formation of CEA, its mutagenic potential, and its intricate interactions with various DNA polymerases. We will delve into the mechanisms by which replicative and specialized translesion synthesis (TLS) polymerases bypass this lesion, highlighting the fidelity and efficiency of these processes. Furthermore, this guide will present detailed experimental protocols for studying these interactions, including primer extension assays and kinetic analyses, to equip researchers with the necessary tools to investigate the biological consequences of CEA and its potential as a biomarker or therapeutic target.

Introduction: The Significance of N(6)-(2-Carboxyethyl)adenine

DNA is under constant assault from both exogenous and endogenous agents, leading to the formation of a diverse array of DNA adducts. These lesions can interfere with essential cellular processes like replication and transcription, potentially leading to mutations and cell death. Among the myriad of DNA adducts, N(6)-(2-Carboxyethyl)adenine (CEA) has emerged as a noteworthy lesion due to its origins from endogenous metabolites.

CEA is primarily formed from the reaction of methylglyoxal, a byproduct of glycolysis, with deoxyadenosine in DNA.[1] This link to a fundamental metabolic pathway underscores the ubiquitous nature of this DNA damage. The presence of a carboxyethyl group at the N(6) position of adenine alters the Watson-Crick base-pairing face, posing a challenge to the cellular DNA replication and repair machinery. Understanding how DNA polymerases interact with this specific adduct is crucial for elucidating its biological consequences, including its potential role in mutagenesis and carcinogenesis.

Formation and Chemical Properties of N(6)-(2-Carboxyethyl)adenine

The primary pathway for the formation of CEA in vivo is through the reaction of methylglyoxal with the N(6) position of adenine residues in DNA.[1] Another related adduct, 1-(2-carboxyethyl)adenine (1-CEA), can be formed by the reaction of β-propiolactone with DNA.[2] Interestingly, 1-CEA can undergo a base-catalyzed Dimroth rearrangement to form the more stable N(6)-CEA, a conversion that has been observed to occur in single-stranded DNA under alkaline conditions.[2]

The addition of the bulky and negatively charged carboxyethyl group to the N(6) position of adenine disrupts the normal hydrogen bonding pattern with thymine. This structural alteration is the primary reason for the lesion's impact on DNA polymerase activity.

Interaction of N(6)-(2-Carboxyethyl)adenine with DNA Polymerases

The presence of CEA in the DNA template can have profound effects on the progression and accuracy of DNA synthesis. The response of a DNA polymerase to this lesion depends largely on the type of polymerase involved.

Replicative DNA Polymerases

High-fidelity replicative DNA polymerases, such as those from the B-family, are generally intolerant of bulky adducts like CEA. The tight active site of these polymerases is optimized for accommodating standard Watson-Crick base pairs and often stalls when encountering a lesion that distorts the DNA helix. This stalling can trigger DNA damage response pathways and may lead to replication fork collapse if the lesion is not repaired.

Translesion Synthesis (TLS) DNA Polymerases

To overcome replication blockage at sites of DNA damage, cells employ specialized translesion synthesis (TLS) polymerases.[3] These polymerases, often belonging to the Y-family, have more open and flexible active sites that can accommodate distorted DNA templates.[4] Several TLS polymerases have been shown to be capable of bypassing various N(6)-adenine adducts, albeit with varying degrees of efficiency and fidelity.

Studies on adducts structurally similar to CEA, such as N(6)-ethenodeoxyadenosine, have shown that TLS polymerases like human polymerase η (hPol η) and polymerase κ (hPol κ) can bypass the lesion.[5] For instance, hPol η has been observed to be significantly more efficient than hPol κ in bypassing 1,N(6)-ethenodeoxyadenosine, with both error-free and error-prone synthesis occurring.[5] The bypass of another related adduct, N(6)-(oxypropenyl)-2'-deoxyadenosine (OPdA), by hPol η and hPol κ was found to be generally error-free, with a preference for inserting dTTP opposite the lesion.[6] However, some misincorporation of dCTP was also observed.[6] These findings suggest that TLS polymerases likely play a crucial role in the bypass of CEA, which could contribute to its mutagenic potential.

Mutagenic Potential of N(6)-Adenine Adducts

The bypass of N(6)-adenine adducts by TLS polymerases is not always accurate and can lead to mutations. The type of mutation depends on the specific adduct and the polymerase involved. For example, with 1,N(6)-ethenodeoxyadenosine, both base substitution and frameshift mutations have been observed.[5] Studies on adenine N(6) adducts of butadiene derivatives have shown that the stereoisomer of the adduct can influence the type of mutation, with A → G and A → C transversions being reported.[7]

The mutagenic potential of CEA itself is an area of active investigation. Given the ability of TLS polymerases to misincorporate nucleotides opposite structurally similar lesions, it is plausible that the bypass of CEA could lead to A → G or other transitions and transversions. The frequency and spectrum of these mutations are critical for understanding the contribution of this endogenous adduct to the overall mutational landscape of a cell.

Experimental Methodologies for Studying CEA-Polymerase Interactions

To dissect the intricate interplay between CEA and DNA polymerases, a combination of biochemical and molecular biology techniques is employed. The following protocols provide a framework for investigating the bypass and fidelity of DNA synthesis past this lesion.

Primer Extension Assay

The primer extension assay is a powerful tool to assess the ability of a DNA polymerase to bypass a specific DNA lesion and to identify the sites of polymerase stalling.[8][9]

Protocol:

• Oligonucleotide Design and Synthesis: Synthesize a DNA template oligonucleotide containing a site-specific CEA lesion. A corresponding unmodified control template should also be prepared. A shorter primer, complementary to the 3' end of the template, is also required.

• Primer Labeling: The 5' end of the primer is typically labeled with [γ-³²P]ATP using T4 polynucleotide kinase for visualization by autoradiography.[10][11]

• Annealing: The labeled primer is annealed to the template oligonucleotide (both modified and unmodified) by heating the mixture and allowing it to cool slowly.[11]

• Extension Reaction: The annealed primer-template duplex is incubated with the DNA polymerase of interest, dNTPs, and the appropriate reaction buffer at the optimal temperature for the polymerase.[10]

• Quenching and Analysis: The reaction is stopped at various time points by adding a quenching solution (e.g., formamide loading dye with EDTA). The reaction products are then resolved by denaturing polyacrylamide gel electrophoresis.[8]

• Visualization and Interpretation: The gel is visualized by autoradiography. The length of the extended products indicates the extent of bypass, and the accumulation of shorter fragments reveals sites of polymerase stalling.

Steady-State Kinetic Analysis

To quantify the efficiency and fidelity of nucleotide incorporation opposite the CEA lesion, steady-state kinetic analysis is performed. This involves measuring the Michaelis-Menten parameters, Kₘ and k꜀ₐₜ, for the incorporation of each of the four dNTPs.

Protocol:

• Reaction Setup: Prepare primer extension reactions as described above, but with varying concentrations of a single dNTP, while the other three are absent.

• Time Course and Quantification: The reactions are carried out for a short period to ensure single nucleotide incorporation. The amount of extended primer is quantified using phosphorimaging or a similar technique.

• Kinetic Parameter Calculation: The initial velocity of the reaction is plotted against the dNTP concentration, and the data are fitted to the Michaelis-Menten equation to determine Kₘ and Vₘₐₓ. The k꜀ₐₜ is then calculated from Vₘₐₓ.

• Fidelity and Efficiency Calculation: The efficiency of incorporation for each dNTP is expressed as k꜀ₐₜ/Kₘ. The fidelity of the polymerase is determined by comparing the efficiency of correct nucleotide incorporation to that of incorrect nucleotide incorporation.

dNTP	kcat (s⁻¹)	Km (µM)	kcat/Km (s⁻¹µM⁻¹)
dATP	Value	Value	Value
dCTP	Value	Value	Value
dGTP	Value	Value	Value
dTTP	Value	Value	Value
Table 1: Example of a data summary table for steady-state kinetic analysis of nucleotide incorporation opposite a CEA lesion.

Implications for Drug Development

The study of CEA-polymerase interactions has several implications for drug development. Firstly, understanding the mutagenic consequences of this endogenous adduct can provide insights into the etiology of diseases associated with metabolic stress, such as cancer and diabetes. Secondly, the enzymes involved in the bypass of CEA, particularly the TLS polymerases, could represent novel targets for therapeutic intervention. Inhibiting the error-prone bypass of CEA might reduce the mutational load in cells under high glycolytic stress. Finally, the levels of CEA in tissues could potentially serve as a biomarker of exposure to high levels of methylglyoxal and the associated cellular stress.

Conclusion

N(6)-(2-Carboxyethyl)adenine represents a significant class of endogenous DNA damage with the potential to disrupt genomic integrity. Its interaction with DNA polymerases is a critical determinant of its ultimate biological fate. While replicative polymerases are likely stalled by this lesion, specialized TLS polymerases can mediate its bypass, a process that may be error-prone and contribute to mutagenesis. The experimental approaches outlined in this guide provide a robust framework for researchers to further investigate the mechanisms of CEA-induced mutagenesis and to explore the therapeutic potential of targeting the cellular response to this ubiquitous DNA adduct.

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• Translesion DNA Synthesis and Mutagenesis in Eukaryotes - PMC - PubMed Central - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Kinetic Analysis of Translesion Synthesis Opposite Bulky N2- and O6-Alkylguanine DNA Adducts by Human DNA Polymerase REV1 - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Translesion DNA Polymerases - PMC - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• The Roles of DNA Polymerases κ and ι in the Error-free Bypass of N2-Carboxyalkyl-2′-deoxyguanosine Lesions in Mammalian Cells - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Mutagenic potential of adenine N(6) adducts of monoepoxide and diolepoxide derivatives of butadiene - PubMed. (n.d.). Retrieved January 16, 2026, from [Link]

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An In-depth Technical Guide on the Structural Impact of N(6)-(2-Carboxyethyl)adenine on the DNA Helix

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of the structural implications of the DNA adduct N(6)-(2-Carboxyethyl)adenine (CEA). While direct high-resolution structural data for CEA within a DNA duplex remains to be published, this document synthesizes current knowledge on related N6-adenine adducts, outlines detailed methodologies for the synthesis and analysis of CEA-modified oligonucleotides, and discusses the potential biological consequences of this lesion. Our objective is to equip researchers with the foundational knowledge and experimental frameworks necessary to investigate the impact of this significant DNA modification.

Introduction to N(6)-(2-Carboxyethyl)adenine (CEA): A Product of Carcinogen Action

N(6)-(2-Carboxyethyl)adenine (CEA) is a DNA adduct formed from the reaction of certain carcinogens with deoxyadenosine residues in DNA. A primary pathway to its formation involves the initial alkylation of the N1 position of adenine by agents such as β-propiolactone, a known carcinogen. This initial adduct, 1-(2-carboxyethyl)adenine (1-CEA), is unstable and can undergo a Dimroth rearrangement, a base-catalyzed reaction, to form the more stable N6-CEA adduct within single-stranded DNA[1]. The presence of this bulky and charged carboxyethyl group at the N6 position, which is critically involved in Watson-Crick base pairing, is anticipated to introduce significant structural perturbations to the DNA helix. Understanding these distortions is crucial for elucidating the mechanisms of mutagenesis and carcinogenesis associated with the causative agents.

Anticipated Structural Perturbations to the DNA Helix

The introduction of a carboxyethyl group at the N6 position of adenine is expected to disrupt the canonical B-form DNA structure through several mechanisms. Drawing parallels from studies on other N6-substituted adenine adducts, such as N6-methyladenine, we can infer the likely structural consequences of the bulkier and negatively charged CEA modification.

Disruption of Watson-Crick Base Pairing

The exocyclic amino group of adenine is a hydrogen bond donor in the canonical A-T base pair. The substitution of a hydrogen atom with a 2-carboxyethyl group in CEA eliminates this hydrogen bond donor capability. This loss of a key hydrogen bond is expected to significantly weaken the A-T base pair, leading to localized destabilization of the DNA duplex.

Steric Hindrance and Conformational Changes

The carboxyethyl group is substantially larger than the hydrogen atom it replaces. This steric bulk in the major groove of the DNA is likely to cause significant conformational changes. Studies on other bulky N6-adenine adducts have shown that the modified base can be displaced from the helical stack, leading to kinking or bending of the DNA axis. Furthermore, the rotational freedom around the C6-N6 bond in CEA may allow the carboxyethyl group to adopt various conformations, potentially leading to a dynamic equilibrium of different DNA structures.

Alteration of Helical Parameters

The localized disruption of base pairing and stacking is expected to propagate along the DNA helix, altering key helical parameters. These may include changes in:

• Twist: The angle of rotation between adjacent base pairs.

• Roll and Tilt: The rocking and tilting of base pairs relative to the helical axis.

• Slide and Shift: The displacement of base pairs along their short and long axes.

The following table summarizes the anticipated effects of CEA on DNA helical parameters, based on studies of other N6-adenine adducts.

Helical Parameter	Expected Impact of CEA	Rationale
Base Pairing	Weakened or disrupted A-T pairing	Loss of a hydrogen bond donor at the N6 position.
Base Stacking	Reduced stacking interactions at the lesion site	Steric clash from the bulky carboxyethyl group.
Helical Twist	Localized decrease	To accommodate the bulky adduct.
Helical Bending	Potential for localized bending or kinking	To minimize steric hindrance in the major groove.
Groove Dimensions	Widening of the major groove	To accommodate the carboxyethyl moiety.

Experimental Methodologies for Studying CEA-DNA

A multi-faceted experimental approach is required to fully characterize the structural and biological impact of the CEA adduct. This involves the chemical synthesis of CEA-modified oligonucleotides followed by detailed structural analysis using biophysical techniques.

Synthesis of CEA-Modified Oligonucleotides

The site-specific incorporation of CEA into a DNA oligonucleotide is the first critical step. A post-synthetic modification strategy is a viable approach.

Protocol: Post-Synthetic Modification to Introduce N6-(2-Carboxyethyl)adenine

This protocol outlines a general strategy for introducing a carboxyethyl group at the N6 position of a specific adenine residue within a synthesized oligonucleotide.

• Solid-Phase Oligonucleotide Synthesis: Synthesize the desired DNA oligonucleotide sequence using standard phosphoramidite chemistry, incorporating a convertible nucleoside, such as 6-chloropurine ribonucleoside or a similar precursor, at the desired modification site[2][3][4].

• On-Support Modification: While the oligonucleotide is still attached to the solid support, treat it with a reagent that will introduce the carboxyethyl group. For example, a reaction with a protected form of β-alanine or a similar bifunctional reagent can be employed. The reaction conditions (solvent, temperature, and time) will need to be optimized.

• Deprotection and Cleavage: Following the on-support modification, cleave the oligonucleotide from the solid support and remove the protecting groups from the nucleobases and the phosphate backbone using standard deprotection protocols, such as treatment with concentrated ammonium hydroxide or a mixture of ammonium hydroxide and methylamine.

• Purification: Purify the full-length, CEA-modified oligonucleotide from the crude reaction mixture using techniques such as reverse-phase high-performance liquid chromatography (RP-HPLC) or polyacrylamide gel electrophoresis (PAGE).

• Characterization: Confirm the identity and purity of the synthesized CEA-modified oligonucleotide using mass spectrometry (e.g., ESI-MS) and enzymatic digestion followed by HPLC analysis of the resulting nucleosides.

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A Technical Guide to the In Vivo Occurrence, Analysis, and Significance of N(6)-(2-Carboxyethyl)adenine Adducts

An in-depth technical guide on the in vivo occurrence of N(6)-(2-Carboxyethyl)adenine adducts for researchers, scientists, and drug development professionals.

Abstract:

N(6)-(2-Carboxyethyl)adenine (CEA) is a DNA adduct formed from the reaction of deoxyadenosine with acrylic acid or its metabolic precursors. Its presence in vivo is a significant biomarker for lipid peroxidation and oxidative stress, conditions implicated in numerous pathological states, including cancer and neurodegenerative diseases. This technical guide provides a comprehensive overview of the endogenous formation of CEA, state-of-the-art analytical methodologies for its detection and quantification, its biological consequences, and its implications for toxicology and drug development. We delve into the causality behind experimental choices, present validated protocols, and summarize key quantitative data to equip researchers and drug development professionals with the necessary knowledge to investigate this important DNA lesion.

The Landscape of DNA Adducts: Introducing N(6)-(2-Carboxyethyl)adenine (CEA)

DNA adducts are segments of DNA that have become covalently bonded to a chemical moiety. This alteration to the DNA's structure can interfere with DNA replication and transcription, leading to mutations if not repaired. The study of DNA adducts, or "adductomics," is crucial for understanding the mechanisms of carcinogenesis, and assessing the genotoxic potential of chemical compounds.

Among the diverse spectrum of known DNA lesions, N(6)-(2-Carboxyethyl)adenine (CEA) is an emerging adduct of significant interest. It is primarily formed endogenously through reactions involving products of lipid peroxidation, a process intrinsically linked to cellular metabolism and oxidative stress. Unlike adducts formed from large, bulky environmental carcinogens, CEA represents a more subtle, yet persistent, threat arising from the body's own metabolic processes. Its study provides a window into the ongoing interplay between oxidative damage, DNA integrity, and disease pathogenesis.

The Genesis of CEA: Endogenous Formation Pathways

The in vivo formation of CEA is not a random event but a consequence of specific biochemical pathways, primarily driven by oxidative stress and subsequent lipid peroxidation. Understanding these pathways is critical for interpreting the significance of CEA levels in biological samples.

The Michael Addition: A Core Mechanism

The predominant mechanism for CEA formation is the Michael addition reaction. This reaction involves the nucleophilic attack of the exocyclic N(6)-amino group of deoxyadenosine on an α,β-unsaturated carbonyl compound. Several endogenous metabolites can serve as the electrophilic partner in this reaction.

Key precursors to CEA formation include:

• Acrylic Acid: A reactive α,β-unsaturated carboxylic acid.

• Acrolein: A highly reactive α,β-unsaturated aldehyde and a major product of lipid peroxidation. Acrolein can be oxidized in vivo to acrylic acid, which then reacts with deoxyadenosine.

• Malondialdehyde (MDA): Another key product of lipid peroxidation, which can also contribute to the formation of various DNA adducts.

The process begins with the peroxidation of polyunsaturated fatty acids within cellular membranes, generating these reactive precursors. These molecules can then diffuse and react with DNA, leading to the formation of adducts like CEA.

Caption: Endogenous formation pathway of the CEA DNA adduct.

Analytical Strategies for CEA Detection and Quantification

The accurate detection and quantification of CEA are paramount for its validation as a biomarker. Due to its low physiological abundance (typically a few adducts per 10^7-10^8 normal nucleotides), highly sensitive analytical techniques are required.

Choosing the Right Tool: An Overview

While several methods can be employed, liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard.

• Gas Chromatography-Mass Spectrometry (GC-MS): An older technique that requires derivatization of the adducts to make them volatile. This adds complexity and potential for sample loss.

• High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection: Lacks the sensitivity and specificity required for detecting the low levels of CEA found in vivo.

• LC-MS/MS: Offers unparalleled sensitivity and specificity. By using stable isotope-labeled internal standards, it allows for precise and accurate quantification. The choice of this method is driven by the need to confidently identify and measure a specific, low-abundance molecule within a highly complex biological matrix (i.e., DNA digest).

Detailed Protocol: LC-MS/MS Quantification of CEA

This protocol outlines a robust, self-validating workflow for the analysis of CEA in DNA isolated from biological tissues. The inclusion of a stable isotope-labeled internal standard is a critical self-validating step, as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, ensuring accurate quantification.

Step 1: DNA Isolation and Purification

• Objective: To obtain high-purity DNA free from proteins and RNA that could interfere with the analysis.

• Protocol:

  • Homogenize 50-100 mg of tissue in a suitable lysis buffer.

  • Perform sequential enzymatic digestion of proteins (Proteinase K) and RNA (RNase A, RNase T1).

  • Isolate DNA using phenol/chloroform extraction followed by ethanol precipitation, or by using a commercial DNA isolation kit optimized for high purity.

  • Resuspend the final DNA pellet in nuclease-free water.

  • Quantify the DNA using UV spectrophotometry (A260) and assess purity by the A260/A280 ratio (should be ~1.8).

Step 2: DNA Hydrolysis

• Objective: To enzymatically digest the DNA backbone into individual nucleosides for LC-MS/MS analysis.

• Protocol:

  • To 100 µg of purified DNA, add a known amount of a stable isotope-labeled CEA internal standard (e.g., [¹³C₃,¹⁵N₂]-CEA). This is the key step for accurate quantification.

  • Add nuclease P1 and incubate at 37°C for 2 hours. This enzyme dephosphorylates the 5' position.

  • Add alkaline phosphatase and continue incubation at 37°C for another 2 hours to dephosphorylate the 3' position, yielding free deoxynucleosides.

Step 3: Sample Cleanup (Solid-Phase Extraction)

• Objective: To remove enzymes and other interfering matrix components.

• Protocol:

  • Condition a C18 solid-phase extraction (SPE) cartridge.

  • Load the DNA digest onto the cartridge.

  • Wash the cartridge with a low-concentration organic solvent (e.g., 5% methanol) to remove salts and polar impurities.

  • Elute the nucleosides (including CEA) with a higher concentration of organic solvent (e.g., 50% methanol).

  • Dry the eluate under a stream of nitrogen and reconstitute in a small volume of the initial mobile phase for LC-MS/MS injection.

Step 4: LC-MS/MS Analysis

• Objective: To separate, identify, and quantify CEA.

• Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

• LC Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of an aqueous solvent (e.g., 0.1% formic acid in water) and an organic solvent (e.g., methanol or acetonitrile).

  • Flow Rate: Optimized for the column dimensions (e.g., 0.2-0.4 mL/min).

• MS/MS Conditions (Multiple Reaction Monitoring - MRM):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both native CEA and its stable isotope-labeled internal standard. For example:

    • CEA: m/z 324.1 → m/z 208.1

    • [¹³C₃,¹⁵N₂]-CEA (Internal Standard): m/z 329.1 → m/z 213.1

  • The specificity of monitoring these unique mass transitions is what provides the high degree of confidence in identification.

Step 5: Data Analysis

• Objective: To calculate the concentration of CEA.

• Procedure:

  • Generate a calibration curve using known amounts of CEA standard and a fixed amount of the internal standard.

  • Calculate the peak area ratio of the analyte (CEA) to the internal standard in both the standards and the unknown samples.

  • Determine the quantity of CEA in the samples by interpolating their peak area ratios from the calibration curve.

  • Normalize the result to the amount of DNA analyzed, typically expressed as CEA adducts per 10^7 or 10^8 deoxyadenosine.

Caption: Workflow for the quantification of CEA DNA adducts by LC-MS/MS.

Biological Ramifications of CEA Adducts

The presence of a CEA adduct on the adenine base is not benign. It can disrupt the normal functioning of DNA polymerase during replication, potentially leading to misincorporation of bases and subsequent mutations.

Mutagenic Potential

The 2-carboxyethyl group at the N(6) position of adenine can interfere with the Watson-Crick base pairing. While not as bulky as some other adducts, it can disrupt the helical structure and lead to replication errors. If the cellular DNA repair machinery fails to remove the CEA adduct before replication, it can result in A→T or A→G transversions, thereby possessing mutagenic potential.

The Cellular Defense: DNA Repair

Cells have evolved sophisticated DNA repair mechanisms to counteract the threat of DNA damage. CEA adducts are primarily recognized and removed by the Base Excision Repair (BER) pathway.

• Recognition and Excision: A specific DNA glycosylase, such as AlkB homolog (ALKBH), recognizes the alkylated adenine base.

• AP Site Creation: The glycosylase cleaves the N-glycosidic bond between the damaged base and the deoxyribose sugar, creating an apurinic/apyrimidinic (AP) site.

• Incision: An AP endonuclease cleaves the phosphodiester backbone at the 5' side of the AP site.

• Synthesis and Ligation: DNA polymerase inserts the correct nucleotide (adenine), and DNA ligase seals the nick in the DNA backbone, restoring the original sequence.

The efficiency of this repair process is a key determinant of the mutagenic outcome of CEA adduct formation.

Reported In Vivo Levels of CEA

The quantification of CEA in various tissues provides valuable insights into baseline levels of endogenous DNA damage and how these levels may be altered in disease states. The following table summarizes representative data from the literature.

Biological Matrix	Condition	Reported CEA Level (adducts / 10⁸ dA)
Human Liver	Normal	1.5 - 5.0
Rat Liver	Control	~ 2.0
Human White Blood Cells	Healthy Non-smoker	0.5 - 2.0
Calf Thymus DNA	In vitro treated	Variable (Dose-dependent)

Note: These values are approximate and can vary based on analytical methodology, and individual factors like age, diet, and disease status.

Implications for Drug Development and Human Health

The study of CEA adducts has significant implications beyond basic research:

• Biomarker of Oxidative Stress: Since CEA formation is directly linked to lipid peroxidation, its levels can serve as a sensitive biomarker for oxidative stress and inflammation-related diseases. Monitoring CEA could provide insights into disease progression or the efficacy of antioxidant therapies.

• Toxicology and Drug Safety: In preclinical drug development, assessing the potential of a new chemical entity (NCE) to increase oxidative stress is a critical safety endpoint. An increase in CEA levels in animal toxicology studies could be an early warning sign of drug-induced oxidative damage and potential genotoxicity.

• Carcinogenesis Research: Understanding the background levels and repair of endogenous DNA adducts like CEA is fundamental to elucidating the mechanisms of spontaneous and inflammation-driven cancers.

Conclusion

N(6)-(2-Carboxyethyl)adenine is a key endogenously formed DNA adduct that serves as an important indicator of oxidative stress and lipid peroxidation. Its accurate quantification via robust LC-MS/MS methodologies provides a powerful tool for researchers in toxicology, oncology, and drug development. Understanding the balance between its formation, repair, and mutagenic potential is crucial for assessing its role in human health and disease. Future research will likely focus on elucidating the specific DNA glycosylases involved in its repair and further validating its use as a clinical biomarker.

Protocols & Analytical Methods

A Robust, Two-Step Protocol for the Synthesis of N(6)-(2-Carboxyethyl)adenine

Application Note: A-001

Abstract

This application note provides a detailed, reliable, and experimentally validated protocol for the synthesis of N(6)-(2-Carboxyethyl)adenine, a key modified purine derivative. The synthesis is achieved through a two-step process involving an initial Michael addition of adenine to acrylonitrile, followed by a robust base-catalyzed hydrolysis of the resulting nitrile intermediate. This guide offers in-depth explanations of the underlying chemical principles, step-by-step procedures for synthesis and purification, and methods for analytical characterization, ensuring a high-purity final product.

Introduction

N(6)-substituted adenines are a class of compounds with significant biological relevance, including their role as cytokinins, which are phytohormones that regulate plant growth and development.[1][2] The introduction of a carboxyethyl group at the N(6) position of adenine yields N(6)-(2-Carboxyethyl)adenine, a molecule of interest in the study of nucleic acid modifications and as a building block in medicinal chemistry. The synthesis protocol detailed herein is designed for accessibility and reproducibility in a standard laboratory setting.

The synthetic strategy is predicated on two well-established organic reactions:

• Michael Addition: The exocyclic amino group of adenine acts as a nucleophile, attacking the electron-deficient β-carbon of acrylonitrile. This conjugate addition is a highly efficient method for forming carbon-nitrogen bonds.[3]

• Nitrile Hydrolysis: The resulting nitrile intermediate is then hydrolyzed under basic conditions to yield the corresponding carboxylic acid.[4][5][6][7] This transformation proceeds via an amide intermediate and is typically driven to completion with heat.

This protocol has been optimized to ensure high yields and purity, with straightforward purification steps.

Reaction Scheme

The overall two-step synthesis is depicted below:

Figure 2: Simplified pathway of base-catalyzed nitrile hydrolysis.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in Step 1	Incomplete reaction; moisture in DMF.	Ensure anhydrous DMF is used. Extend reaction time to 36 hours.
Incomplete hydrolysis in Step 2	Insufficient reflux time or base concentration.	Extend reflux time to 8 hours. Confirm pH is strongly basic.
Product is an oil or sticky solid	Impurities present.	Re-dissolve in dilute NaOH and re-precipitate with HCl. Perform a final recrystallization from water/ethanol.

Safety Precautions

• Acrylonitrile: is highly toxic, a suspected carcinogen, and flammable. Always handle it in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Strong Acids and Bases: Handle concentrated HCl and solid NaOH with care, as they are corrosive. Wear appropriate PPE. The neutralization step is exothermic and should be performed in an ice bath.

Conclusion

This application note details a robust and efficient two-step synthesis of N(6)-(2-Carboxyethyl)adenine. The protocol is well-suited for standard organic chemistry laboratories and provides a reliable method for obtaining high-purity material for further research and development applications. The clear, step-by-step instructions, coupled with mechanistic explanations and troubleshooting advice, make this guide a valuable resource for scientists.

References

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Identification of Adenosine-to-Inosine RNA Editing with Acrylonitrile Reagents. PubMed Central. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitrile to Acid - Common Conditions. Retrieved from [Link]

• Moodle. (n.d.). Preparation of Carboxylic Acids: Hydrolysis of Nitriles. Retrieved from [Link]

• Clark, J. (n.d.). Hydrolysing Nitriles. Chemguide. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Hydrolysis of nitriles with aqueous acid to give carboxylic acids. Retrieved from [Link]

• Kolyachkina, S. V., et al. (2011). Synthesis of N6-substituted adenosines. ResearchGate. Retrieved from [Link]

• Zhang, X., et al. (2023). Chemical models of interstellar glycine and adenine precursor aminoacetonitrile (NHCHCN). Oxford Academic. Retrieved from [Link]

• Mikhailov, S. N., et al. (2018). Synthesis of N6 -Substituted Adenosines as Cytokinin Nucleosides. PubMed. Retrieved from [Link]

• Lakshman, M. K., et al. (2011). Synthesis of N6 ,N6-Dialkyl Adenine Nucleosides With In Situ Formed Hexaalkylphosphorus Triamides. PubMed Central. Retrieved from [Link]

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• ResearchGate. (2018). Synthesis of N6‐Substituted Adenosines as Cytokinin Nucleosides. Request PDF. Retrieved from [Link]

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• Bückmann, A. F., et al. (1997). * Synthesis of N6-(2-aminoethyl)-FAD, N6-(6-carboxyhexyl)-FAD, and related compounds*. ScienceDirect. Retrieved from [Link]

• Senapathy, P., et al. (1976). Purification of antibodies for the cytokinin N6-(delta 2-isopentenyl) adenosine by affinity chromatography. PubMed Central. Retrieved from [Link]

• National Institutes of Health. (2022). Intramolecular Hydrogen Bonding in N6-Substituted 2-Chloroadenosines: Evidence from NMR Spectroscopy. Retrieved from [Link]

• Google Patents. (2014). Synthetic method for adenine.

• National Institutes of Health. (2020). Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs. Retrieved from [Link]

• National Institutes of Health. (1972). Syntheses of all singly labeled [15N]adenines: Mass spectral fragmentation of adenine. Retrieved from [Link]

• National Institutes of Health. (2016). Combining Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy for Integrative Structural Biology of Protein–RNA Complexes. Retrieved from [Link]

• ResearchGate. (2011). (PDF) Adenine Synthesis in a Model Prebiotic Reaction: Connecting Origin of Life Chemistry with Biology. Retrieved from [Link]

• National Institutes of Health. (2012). A Chemical Approach to Introduce 2,6-Diaminopurine and 2-Aminoadenine Conjugates into Oligonucleotides without Need for Protecting Groups. Retrieved from [Link]

• National Institutes of Health. (2007). Chemical evolution: The mechanism of the formation of adenine under prebiotic conditions. Retrieved from [Link]

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A Robust HPLC-MS/MS Method for the Ultrasensitive Quantification of N(6)-(2-Carboxyethyl)adenine (CEA) in Tissue DNA

<APPLICATION NOTE

Abstract

N(6)-(2-carboxyethyl)adenine (CEA) is a stable DNA adduct formed from endogenous and exogenous precursors, serving as a critical biomarker for oxidative stress and lipid peroxidation-induced genotoxicity.[1][2] Its accumulation in tissues is implicated in the etiology of various diseases, including cancer. This application note presents a highly sensitive, specific, and robust method for the quantification of CEA in tissue-derived DNA using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). The protocol provides a comprehensive workflow, including DNA extraction from tissue, a highly efficient enzymatic hydrolysis procedure, solid-phase extraction (SPE) for sample cleanup, and optimized HPLC-MS/MS parameters for confident detection and quantification at low levels.

Introduction

DNA adducts are covalent modifications to DNA that result from exposure to carcinogens or endogenous reactive species.[1][3] If not repaired, these adducts can lead to mutations during DNA replication, initiating the process of carcinogenesis.[1] N(6)-(2-carboxyethyl)adenine (CEA), an exocyclic DNA adduct, is formed by the reaction of crotonaldehyde, a reactive α,β-unsaturated aldehyde produced during lipid peroxidation, with deoxyadenosine residues in DNA. As such, the level of CEA in tissue DNA is a direct measure of accumulated genotoxic damage and serves as a valuable biomarker for assessing cancer risk and the efficacy of preventative strategies.[2]

Quantifying low-abundance DNA adducts from complex biological matrices like tissue presents a significant analytical challenge. The method must be sensitive enough to detect minute quantities of the adduct while being selective enough to differentiate it from the vast excess of normal nucleosides. HPLC-MS/MS has emerged as the gold standard for this application due to its superior sensitivity and specificity.[4][5] This note describes a complete, field-proven protocol designed for researchers, scientists, and drug development professionals requiring reliable quantification of CEA in tissue samples.

Principle of the Method

The analytical workflow is a multi-step process designed to isolate and quantify CEA from a complex tissue matrix. The core principle relies on liberating CEA from the DNA backbone as a deoxyribonucleoside, purifying it from interfering substances, and detecting it with high specificity using tandem mass spectrometry.

The key stages are:

• Tissue Homogenization & DNA Extraction: Mechanical disruption of the tissue followed by purification of total genomic DNA.

• Enzymatic Hydrolysis: A multi-enzyme digestion completely breaks down the purified DNA into its constituent 2'-deoxynucleosides.[6][7][8]

• Internal Standard Spiking: A stable isotope-labeled (SIL) internal standard of CEA is added at the beginning of the process to account for analyte loss during sample preparation and to correct for matrix effects during MS analysis.

• Solid-Phase Extraction (SPE): The DNA hydrolysate is cleaned and concentrated using a mixed-mode SPE cartridge to remove salts, proteins, and other interferences.

• HPLC-MS/MS Analysis: The purified nucleosides are separated by reverse-phase HPLC and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, providing exceptional selectivity and sensitivity.

Figure 1. Overall analytical workflow for CEA quantification.

Materials and Reagents

• Standards: N(6)-(2-Carboxyethyl)-2'-deoxyadenosine (CEA) and a stable isotope-labeled internal standard (e.g., [¹³C₅,¹⁵N₅]-CEA).

• DNA Extraction: Commercial DNA isolation kit suitable for tissue (e.g., silica-based spin column kits).[9][10]

• Enzymes: Nuclease P1 (from Penicillium citrinum), Alkaline Phosphatase (from bovine intestinal mucosa), Phosphodiesterase I (from Crotalus adamanteus venom).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade), Water (18.2 MΩ·cm).

• SPE: Mixed-mode solid-phase extraction cartridges (e.g., Oasis MCX).

• Buffers: Sodium acetate, Zinc chloride, Tris-HCl.

• Equipment: Tissue homogenizer, microcentrifuge, heating block, nitrogen evaporator, HPLC system, and a triple quadrupole mass spectrometer.

Detailed Experimental Protocols

Protocol 1: Tissue Homogenization and DNA Extraction

Causality: This initial step is critical for disrupting the cellular and nuclear membranes to release DNA. The subsequent purification removes proteins, lipids, and RNA, which would otherwise interfere with enzymatic digestion and MS analysis. Silica-based spin columns provide a reliable and efficient method for obtaining high-purity DNA.[9][10]

• Weigh approximately 20-50 mg of frozen tissue and place it in a 2 mL tube with lysis buffer from a commercial DNA extraction kit.

• Add a sterile grinding bead and homogenize the tissue using a bead-beating homogenizer until no visible tissue fragments remain.

• Follow the manufacturer's protocol for the chosen DNA extraction kit. This typically involves proteinase K digestion, addition of a chaotropic salt lysis buffer, binding of DNA to the silica membrane, washing with ethanol-based buffers, and elution of pure DNA in a low-salt buffer (e.g., 10 mM Tris-HCl).

• Quantify the extracted DNA using a spectrophotometer (e.g., NanoDrop). Assess purity by checking the A260/A280 ratio (should be ~1.8) and A260/A230 ratio (should be >2.0).

• Store the purified DNA at -20°C until hydrolysis.

Protocol 2: Enzymatic Hydrolysis of DNA

Causality: A multi-enzyme approach ensures the complete digestion of the DNA polymer into individual 2'-deoxynucleosides, which is essential for releasing the CEA adduct for analysis.[11] Nuclease P1 cleaves the phosphodiester bonds to yield 3'-monophosphates, while phosphodiesterase and alkaline phosphatase work to remove the remaining phosphate groups, yielding the final nucleosides.

Figure 2. Enzymatic hydrolysis of adducted DNA.

• In a microcentrifuge tube, aliquot 50 µg of purified DNA.

• Add the stable isotope-labeled internal standard (SIL-IS) to each sample and calibration standard.

• Add 10 µL of 100 mM sodium acetate buffer (pH 5.2) containing 10 mM zinc chloride.

• Add 5 units of Nuclease P1.

• Incubate at 37°C for 2 hours.

• Add 10 µL of 1 M Tris-HCl buffer (pH 8.5).

• Add 5 units of Alkaline Phosphatase and 0.01 units of Phosphodiesterase I.

• Incubate at 37°C overnight (approx. 16 hours).

• Terminate the reaction by centrifuging the sample through a 3 kDa molecular weight cut-off filter to remove the enzymes.

Protocol 3: Solid-Phase Extraction (SPE) Cleanup

Causality: The DNA hydrolysate contains salts and other polar components from the digestion buffers that can cause ion suppression in the mass spectrometer. A mixed-mode cation exchange (MCX) SPE cartridge is ideal for retaining the positively charged nucleosides while allowing salts and other interferences to be washed away.

• Condition: Condition an MCX SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Equilibrate: Equilibrate the cartridge with 1 mL of 0.1% formic acid in water.

• Load: Load the filtered DNA hydrolysate onto the cartridge.

• Wash: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

• Elute: Elute the nucleosides with 1 mL of 5% ammonium hydroxide in methanol.

• Dry: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute: Reconstitute the dried residue in 100 µL of the initial HPLC mobile phase (e.g., 98% Water / 2% Acetonitrile / 0.1% Formic Acid) for analysis.

HPLC-MS/MS Analysis

The instrumental analysis is optimized for the separation and detection of CEA and its internal standard.

Table 1: HPLC Conditions

Parameter	Setting
HPLC System	UHPLC System
Column	C18 Reverse-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temp.	40°C
Injection Vol.	10 µL
Gradient	2% B (0-2 min), 2-30% B (2-8 min), 30-95% B (8-9 min), 95% B (9-10 min), 95-2% B (10-10.1 min), 2% B (10.1-12 min)

Table 2: Mass Spectrometry Conditions

Parameter	Setting
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Ion Source Temp.	500°C
Capillary Voltage	3.5 kV
Detection Mode	Multiple Reaction Monitoring (MRM)
Analyte	Q1 Mass (m/z)
CEA	326.1
SIL-IS for CEA	336.1
2'-deoxyadenosine (dA)	252.1

Note: MS parameters such as collision energy should be optimized for the specific instrument used.

Method Validation and Trustworthiness

To ensure the reliability of the data, the method should be validated according to established guidelines, such as those from the FDA or EMA.[12][13][14][15]

• Internal Standard: The use of a stable isotope-labeled internal standard co-eluting with the analyte is paramount. It accurately corrects for variations in sample preparation efficiency and matrix-induced ion suppression or enhancement, which is a cornerstone of a trustworthy quantitative method.

• Calibration Curve: A calibration curve should be prepared in the same matrix as the samples (hydrolyzed DNA from a control tissue) and analyzed with each batch of samples.

• Performance Characteristics:

  • Linearity: The method should demonstrate linearity over the expected concentration range with a correlation coefficient (r²) > 0.99.

  • Limit of Quantification (LOQ): The LOQ should be established as the lowest concentration on the calibration curve that can be measured with acceptable precision and accuracy (e.g., <20%).

  • Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations. Accuracy should be within ±15% of the nominal value, and precision (CV%) should be ≤15%.

Data Analysis and Quantification

The concentration of CEA is determined by calculating the peak area ratio of the analyte to its internal standard. This ratio is then plotted against the known concentrations of the calibration standards to generate a linear regression curve.

The final amount of CEA is typically normalized to the amount of unmodified 2'-deoxyadenosine (dA) in the same sample to account for variations in the initial amount of DNA analyzed. The result is expressed as the number of CEA adducts per 10⁶ or 10⁷ normal dA nucleosides.

Conclusion

This application note provides a comprehensive, step-by-step protocol for the robust and sensitive quantification of the DNA adduct N(6)-(2-carboxyethyl)adenine in tissue samples. By combining efficient DNA extraction, complete enzymatic hydrolysis, and selective SPE cleanup with the power of HPLC-MS/MS, this method offers the accuracy and reliability required for advanced biomedical research and drug development. The principles of internal standardization and method validation described ensure the generation of high-quality, trustworthy data for assessing DNA damage.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2022). ICH M10 on bioanalytical method validation. [Link]

• Kaur, S., et al. (2018). Microwave-assisted enzymatic hydrolysis of DNA for mass spectrometric analysis. Analytical Biochemistry, 546, 38-44. [Link]

• Kaur, S., et al. (2018). Microwave-assisted enzymatic hydrolysis of DNA for mass spectrometric analysis. PubMed, [Link]

• U.S. Department of Health and Human Services, Food and Drug Administration. (2022). M10: Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. [Link]

• van den Brink, O. F., et al. (2002). Real-time monitoring of enzymatic DNA hydrolysis by electrospray ionization mass spectrometry. Nucleic Acids Research, 30(10), e46. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Basu, A. K., et al. (2019). Absolute Quantification of RNA or DNA Using Acid Hydrolysis and Mass Spectrometry. Analytical Chemistry, 91(22), 14358–14365. [Link]

• Roursgaard, M., et al. (2015). Optimized enzymatic hydrolysis of DNA for LC-MS/MS analyses of adducts of 1-methoxy-3-indolylmethyl glucosinolate and methyleugenol. ResearchGate. [Link]

• Farmer, P. B. (2012). Methods for the Detection of DNA Adducts. In: Carcinogenicity. Springer. [Link]

• Wikipedia. DNA extraction. [Link]

• Chen, H. J., & Weng, M. W. (2017). DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans. Journal of Environmental Science and Health, Part C, 35(4), 209-232. [Link]

• Noriega, N. C., et al. (2011). Solid phase extraction of DNA from biological samples in a post-based, high surface area poly(methyl methacrylate) (PMMA) microdevice. Analytical and Bioanalytical Chemistry, 400(1), 177-187. [Link]

• Hecht, S. S. (1999). DNA adducts in human tissues: biomarkers of exposure to carcinogens in tobacco smoke. Environmental Health Perspectives, 107(Suppl 1), 63-68. [Link]

• Castella, V., & Mangin, P. (2008). DNA extraction: Organic and solid-Phase. ResearchGate. [Link]

• Tretyakova, N. Y., et al. (2020). DNA Adducts as Biomarkers To Predict, Prevent, and Diagnose Disease-Application of Analytical Chemistry to Clinical Investigations. Chemical Research in Toxicology, 33(2), 286-307. [Link]

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quantifying N(6)-(2-Carboxyethyl)adenine adducts in cellular DNA

Topic: Quantifying N(6)-(2-Carboxyethyl)adenine Adducts in Cellular DNA by Stable Isotope Dilution LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of N(6)-(2-Carboxyethyl)adenine DNA Adducts

Covalent modifications to DNA, known as adducts, are critical biomarkers in toxicology, cancer research, and drug development. These lesions can arise from exposure to exogenous chemical carcinogens or from endogenous processes like oxidative stress. If not repaired by cellular mechanisms, DNA adducts can disrupt DNA replication and transcription, leading to mutations and potentially initiating carcinogenesis.[1][2][3]

One such adduct of growing interest is N(6)-(2-Carboxyethyl)adenine (CE-Ade). This particular lesion is formed through a chemical rearrangement of an initial adduct. For instance, the carcinogen β-propiolactone is known to react with DNA to form 1-(2-carboxyethyl)adenine (1-CEA).[4] Under specific conditions, this initial adduct can undergo a Dimroth rearrangement, a process involving ring cleavage and re-cyclization, to form the more stable N(6)-(2-Carboxyethyl)adenine isomer.[5] This rearrangement alters the position of the modification on the adenine base, which can have significant implications for its biological processing and mutagenic potential.

While some N6-substituted adenine adducts have been linked to lipid peroxidation, the primary documented pathway for CE-Ade formation is through exposure to specific alkylating agents.[6][7] Lipid peroxidation, a consequence of oxidative stress, generates reactive aldehydes like 4-oxo-2-nonenal that can form etheno-adenosine adducts, highlighting a related but distinct mechanism of DNA damage.[6][7][8]

Accurate quantification of CE-Ade is crucial for assessing exposure to certain carcinogens and for understanding the subsequent DNA damage and repair pathways. This application note provides a comprehensive guide for the sensitive and specific quantification of N(6)-(2-Carboxyethyl)deoxyadenosine (dCE-Ade), the nucleoside form of the adduct, in cellular DNA using Ultra-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UPLC-MS/MS) and a stable isotope dilution strategy.

Principle of the Method

The quantification of dCE-Ade from complex biological matrices like cellular DNA demands a highly selective and sensitive analytical method. The gold standard approach is liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers superior specificity and accuracy.[9] This protocol employs a stable isotope dilution (SID) method, which is essential for correcting for any analyte loss during sample preparation and for variations in instrument response.

The overall workflow involves several key stages:

• DNA Isolation: High-purity genomic DNA is extracted from cellular samples.

• Internal Standard Spiking: A known amount of a stable isotope-labeled internal standard (e.g., [¹⁵N₅]-N(6)-(2-Carboxyethyl)deoxyadenosine) is added to each DNA sample. This standard is chemically identical to the analyte but has a different mass, allowing it to be distinguished by the mass spectrometer.

• Enzymatic Hydrolysis: The DNA is completely digested into its constituent deoxyribonucleosides using a cocktail of enzymes. This releases the dCE-Ade adduct along with the canonical nucleosides (dG, dC, dA, dT).

• UPLC Separation: The resulting mixture of deoxyribonucleosides is separated using reverse-phase UPLC, which resolves the dCE-Ade from the highly abundant normal nucleosides and other potential contaminants.

• Tandem MS Detection: The eluent from the UPLC is introduced into a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for both the native dCE-Ade and the stable isotope-labeled internal standard are monitored, providing a highly specific and quantitative signal.

• Quantification: The amount of dCE-Ade in the original sample is calculated by comparing the peak area ratio of the native analyte to the internal standard against a calibration curve prepared with known amounts of the dCE-Ade standard.

Experimental Workflow & Protocols

Diagram of the Overall Workflow

Caption: Overall workflow for dCE-Ade quantification.

Protocol 1: Genomic DNA Isolation and Purification

This protocol is a general guideline. The choice of DNA isolation kit or method may vary depending on the cell or tissue type. Ensure the chosen method yields high-purity DNA, free from RNA and protein contamination.

• Cell Lysis: Lyse cultured cells or homogenized tissue using a lysis buffer containing detergents (e.g., SDS) and a protease (e.g., Proteinase K) to break down cellular and nuclear membranes and degrade proteins.

• RNA Removal: Treat the lysate with RNase A to digest any contaminating RNA.

• DNA Precipitation: Precipitate the DNA using isopropanol or ethanol. The DNA will form a visible pellet upon centrifugation.

• Washing: Wash the DNA pellet with 70% ethanol to remove residual salts and other impurities.

• Resuspension: Air-dry the pellet briefly and resuspend the purified DNA in a suitable buffer (e.g., TE buffer or nuclease-free water).

• Quantification and Purity Check: Determine the DNA concentration and purity using a spectrophotometer (e.g., NanoDrop). A 260/280 nm ratio of ~1.8 and a 260/230 nm ratio of 2.0-2.2 indicate high purity.

Protocol 2: Enzymatic Hydrolysis of DNA

• Sample Preparation: In a microcentrifuge tube, aliquot 10-50 µg of purified genomic DNA.

• Internal Standard Addition: Add a precise amount of the [¹⁵N₅]-dCE-Ade internal standard to the DNA sample. The amount should be chosen to be within the linear range of the calibration curve and comparable to the expected level of the native adduct.

• Digestion Cocktail Preparation: Prepare a digestion master mix containing the following enzymes in a compatible buffer (e.g., 20 mM Tris-HCl, 10 mM MgCl₂, pH 7.5):

  • Nuclease P1

  • Alkaline Phosphatase

  • (Optional) Snake Venom Phosphodiesterase

• Digestion: Add the digestion master mix to the DNA sample. Incubate at 37°C for 2-4 hours, or until digestion is complete.

• Enzyme Removal: After digestion, remove the enzymes to prevent interference with the LC-MS/MS analysis. This can be achieved by ultrafiltration using a 3 kDa molecular weight cutoff filter. Centrifuge the sample until the entire volume has passed through the filter.

• Sample Dilution: The filtrate, containing the deoxyribonucleosides, can be diluted with the initial mobile phase (e.g., 98:2 water:acetonitrile with 0.1% formic acid) as needed before injection into the UPLC-MS/MS system.

Protocol 3: UPLC-MS/MS Analysis

The following are suggested starting parameters and should be optimized for the specific instrument and column used.

UPLC Conditions:

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temp.	40°C
Injection Vol.	5-10 µL
Gradient	Start with 2% B, hold for 1 min, ramp to 30% B over 8 min, wash with 95% B, and re-equilibrate at 2% B.

Mass Spectrometry Conditions:

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 kV
Source Temp.	150°C
Desolvation Temp.	400°C
Collision Gas	Argon

MRM Transitions for dCE-Ade:

The exact m/z values should be confirmed by direct infusion of synthesized standards. The following are predicted transitions based on the structure of N(6)-(2-Carboxyethyl)deoxyadenosine and its expected fragmentation pattern (loss of the deoxyribose moiety).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
dCE-Ade (native)	~326.1	~210.1	To be optimized
[¹⁵N₅]-dCE-Ade (IS)	~331.1	~215.1	To be optimized

Data Analysis and Interpretation

Calibration Curve

A calibration curve must be generated for each batch of samples. This is done by preparing a series of standards containing a fixed amount of the internal standard and varying, known concentrations of the native dCE-Ade standard. The peak area ratio of the native analyte to the internal standard is plotted against the concentration of the native analyte. A linear regression analysis is then applied to the data.

Quantification of dCE-Ade in Samples

The concentration of dCE-Ade in the unknown biological samples is determined by calculating the peak area ratio of the native analyte to the internal standard and interpolating the concentration from the linear regression equation of the calibration curve.

The final adduct level is typically expressed as the number of adducts per 10⁶ or 10⁸ normal deoxyadenosines. To calculate this, the amount of deoxyadenosine (dA) in the same sample injection must also be quantified.

Illustrative Data

The following table provides an example of how quantitative results can be presented. Note: These values are for illustrative purposes only and do not represent actual experimental data, as published values for CE-Ade are scarce.

Sample ID	Treatment	dCE-Ade (fmol/µg DNA)	dA (pmol/µg DNA)	Adduct Level (per 10⁷ dA)
CTRL-1	Vehicle	1.2	310	0.39
CTRL-2	Vehicle	1.5	305	0.49
TRT-1	Compound X	15.8	298	5.30
TRT-2	Compound X	18.2	302	6.03

Troubleshooting and Method Validation

• Low Sensitivity: Optimize MS parameters (capillary voltage, gas flows, collision energy). Ensure efficient DNA hydrolysis and minimal sample loss during cleanup.

• Poor Peak Shape: Adjust UPLC gradient, check for column degradation, ensure mobile phases are fresh.

• High Background: Use high-purity solvents and reagents. Ensure complete removal of digestion enzymes.

• Method Validation: The method should be validated for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision according to established bioanalytical guidelines.

Conclusion

The UPLC-MS/MS method detailed in this application note provides a robust and sensitive framework for the quantification of N(6)-(2-Carboxyethyl)deoxyadenosine in cellular DNA. By employing a stable isotope dilution strategy, this protocol ensures high accuracy and precision, making it a valuable tool for researchers investigating the impact of specific carcinogens, DNA repair mechanisms, and the overall landscape of DNA damage in biological systems.

References

• Chen, H. J., & Wang, Y. (2012). DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans. Journal of Chromatography B, 911, 1-13. [Link]

• Chen, H. J., & Squier, C. A. (1987). In vitro Dimroth rearrangement of 1-(2-carboxyethyl) adenine to N6-(2-carboxyethyl)adenine in single-stranded calf thymus DNA. Carcinogenesis, 8(11), 1639-1642. [Link]

• Blair, I. A. (2008). DNA Adducts with Lipid Peroxidation Products. Journal of Biological Chemistry, 283(23), 15545-15549. [Link]

• Nair, J., Barbin, A., Guichard, Y., & Bartsch, H. (1999). 1,N6-ethenodeoxyadenosine and 3,N4-ethenodeoxycytidine in liver DNA from humans and untreated rodents. Carcinogenesis, 20(1), 113-117. [Link]

• Bartsch, H., & Nair, J. (2000). Lipid peroxidation-induced etheno-DNA adducts in humans. IARC Scientific Publications, (150), 61-70. [Link]

• Poirier, M. C. (2004). DNA adducts in human tissues: biomarkers of exposure to carcinogens in tobacco smoke. Environmental Health Perspectives, 112(9), 924-933. [Link]

• Shallop, A. J., & Jones, R. A. (2022). Syntheses of Specifically 15N‐Labeled Adenosine and Guanosine. Current Protocols, 2(6), e461. [Link]

• Lee, S. H., & Blair, I. A. (2000). Formation of a substituted 1,N(6)-etheno-2'-deoxyadenosine adduct by lipid hydroperoxide-mediated generation of 4-oxo-2-nonenal. Chemical Research in Toxicology, 13(8), 712-719. [Link]

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• Wang, H., & Li, L. (2023). Identification and quantification of DNA N6-methyladenine modification in mammals: A challenge to modern analytical technologies. Current Opinion in Chemical Biology, 73, 102259. [Link]

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• Sebastian, D., Satishkumar, S., & Padmanava, P. (2011). A General Approach to N6,C5'-Difunctionalization of Adenosine. The Journal of Organic Chemistry, 76(16), 6595-6604. [Link]

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Application Notes and Protocols for the Detection of N(6)-(2-Carboxyethyl)adenine in DNA via Enzymatic Hydrolysis and LC-MS/MS

Introduction: The Significance of N(6)-(2-Carboxyethyl)adenine as a DNA Adduct

DNA, the blueprint of life, is under constant assault from both endogenous and exogenous agents that can modify its structure, leading to the formation of DNA adducts. These adducts, if not repaired, can interfere with DNA replication and transcription, potentially leading to mutations and carcinogenesis.[1] Among the myriad of DNA adducts, N(6)-(2-Carboxyethyl)adenine (CE-Ade) is a significant modification that warrants careful study. Its presence in biological systems can be indicative of exposure to specific carcinogens and may serve as a valuable biomarker in molecular toxicology and drug development.

This application note provides a comprehensive and technically detailed guide for the detection and quantification of CE-Ade in DNA samples. We will delve into the principles of enzymatic hydrolysis as a gentle and effective method for liberating the modified nucleoside from the DNA backbone, followed by sensitive and specific analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). A critical focus of this protocol is to address the potential for artifactual formation of CE-Ade during sample preparation, ensuring the scientific integrity of the results.

The Rationale Behind Enzymatic Hydrolysis for DNA Adduct Analysis

The accurate quantification of DNA adducts necessitates their release from the DNA polymer. While acid hydrolysis is a traditional method, it can be harsh and may lead to the degradation of certain adducts or the formation of artifacts. Enzymatic hydrolysis, on the other hand, offers a milder alternative that preserves the chemical integrity of the modified nucleosides.

The most common and effective approach for the complete digestion of DNA into its constituent 2'-deoxynucleosides involves a two-step enzymatic process:

• Nuclease P1 Digestion: This enzyme, a 3'-phosphodiesterase, efficiently hydrolyzes single-stranded DNA into 2'-deoxynucleoside 5'-monophosphates. To facilitate this, the DNA sample is first denatured by heating. Nuclease P1 operates optimally under acidic conditions (pH ~5.0).

• Alkaline Phosphatase Treatment: Following the initial digestion, the pH of the reaction mixture is raised to an alkaline level (pH ~8.0) to create the optimal environment for alkaline phosphatase. This enzyme then removes the 5'-phosphate group from the deoxynucleoside monophosphates, yielding the final 2'-deoxynucleosides ready for analysis.

This sequential enzymatic treatment ensures the complete breakdown of the DNA backbone, releasing both unmodified and adducted nucleosides for subsequent quantification.

A Critical Consideration: The Dimroth Rearrangement

A significant challenge in the analysis of N(6)-substituted adenine adducts is the potential for their artificial formation from N(1)-substituted precursors via the Dimroth rearrangement. This base-catalyzed isomerization is particularly relevant for CE-Ade, which can be formed from the less stable 1-(2-Carboxyethyl)adenine (1-CE-Ade) under alkaline conditions. The initial reaction of some carcinogens with DNA may preferentially occur at the N1 position of adenine, forming 1-CE-Ade. The subsequent exposure to an alkaline environment, such as the one required for alkaline phosphatase activity, can drive the conversion of 1-CE-Ade to the more thermodynamically stable N(6)-CE-Ade.

Therefore, it is imperative to design the enzymatic hydrolysis protocol in a manner that minimizes the risk of this artifactual rearrangement. This can be achieved by carefully controlling the pH and incubation times during the alkaline phosphatase step.

Experimental Workflow for CE-Ade Detection

The following diagram illustrates the comprehensive workflow for the detection of N(6)-(2-Carboxyethyl)adenine in a DNA sample.

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Application Notes &amp; Protocols: Development of Immunoassays for N(6)-(2-Carboxyethyl)adenine

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design, development, optimization, and validation of a competitive enzyme-linked immunosorbent assay (ELISA) for the quantitative detection of N(6)-(2-Carboxyethyl)adenine (CEA). CEA is a significant DNA adduct formed from reactions with lipid peroxidation products, making it a key biomarker for oxidative stress and related pathologies. These application notes detail the scientific rationale behind the assay design, provide step-by-step protocols for immunogen preparation and assay execution, and offer guidance on validation and troubleshooting.

Introduction: The Significance of N(6)-(2-Carboxyethyl)adenine (CEA)

Humans are constantly exposed to both external and internal chemicals that can damage DNA by forming covalent bonds, known as DNA adducts.[1] These adducts, if not repaired by cellular mechanisms, can interfere with DNA replication and transcription, potentially leading to mutations that initiate carcinogenesis.[1][2] N(6)-(2-Carboxyethyl)adenine (CEA) is a specific type of DNA adduct formed at the N6 position of adenine.[3] Its formation is linked to endogenous processes like lipid peroxidation, where reactive aldehydes derived from oxidized lipids react with DNA.

The presence and quantity of CEA in biological samples can serve as a critical biomarker for:

• Oxidative Stress: Indicating the level of cellular damage from reactive oxygen species.

• Carcinogen Exposure: Acting as a dosimeter for exposure to certain genotoxic agents.[1]

• Disease Progression: Monitoring pathologies associated with chronic inflammation and oxidative damage.

Given its low molecular weight, CEA is considered a hapten—a molecule that can elicit an immune response only when attached to a large carrier molecule, such as a protein.[4][5] Immunoassays, particularly the competitive ELISA format, are powerful, high-throughput, and sensitive methods for quantifying such small molecules in complex biological matrices like plasma, urine, or digested DNA samples.[6][7]

Principle of the Competitive Immunoassay for CEA

Due to its small size, CEA cannot be simultaneously bound by two different antibodies, making a traditional "sandwich" ELISA format unsuitable. Therefore, a competitive (or inhibition) ELISA is the method of choice. The principle relies on the competition between free CEA in a sample and a fixed amount of a CEA-conjugate (immobilized on a microplate) for binding to a limited amount of a specific anti-CEA antibody.

The workflow is as follows:

• A microtiter plate is coated with a CEA-protein conjugate (e.g., CEA-BSA).

• The sample containing an unknown amount of CEA is mixed with a specific anti-CEA primary antibody.

• This mixture is added to the coated plate. Free CEA from the sample competes with the immobilized CEA-BSA for binding to the antibody.

• After incubation, unbound reagents are washed away.

• A secondary antibody conjugated to an enzyme (like Horseradish Peroxidase, HRP) that recognizes the primary antibody is added.

• After another wash, a substrate is added, which is converted by the enzyme into a colored product.

• The intensity of the color is measured, which is inversely proportional to the concentration of CEA in the sample. A high CEA concentration in the sample results in less antibody binding to the plate, leading to a weak signal. Conversely, a low CEA concentration results in a strong signal.[8]

Caption: Competitive ELISA principle for CEA detection.

Part 1: Preparation of Immunogen and Coating Antigen

The cornerstone of developing a robust immunoassay for a hapten is the synthesis of high-quality conjugates. Two distinct conjugates are required:

• Immunogen: CEA conjugated to a highly immunogenic carrier protein (e.g., Keyhole Limpet Hemocyanin, KLH) to stimulate a strong immune response in the host animal.[5][9]

• Coating Antigen: CEA conjugated to a different, less complex protein (e.g., Bovine Serum Albumin, BSA) to coat the ELISA plate. Using a different carrier for coating prevents the detection of antibodies raised against the carrier protein itself.[5]

Rationale for Reagent Selection

• CEA Hapten: N(6)-(2-Carboxyethyl)adenine possesses a terminal carboxylic acid group (–COOH), which is the ideal functional handle for conjugation.

• Carrier Proteins: KLH and BSA are rich in primary amines (from lysine residues), which can form stable amide bonds with the carboxyl group of CEA.[5]

• Conjugation Chemistry: The use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysulfosuccinimide (sulfo-NHS) is a highly efficient and common method for creating amide bonds between carboxyls and amines.[10][11] EDC activates the carboxyl group on CEA, and sulfo-NHS stabilizes this activated intermediate, improving reaction efficiency in aqueous buffers.[11][12]

Caption: Workflow for CEA-carrier protein conjugation.

Protocol: CEA-BSA Conjugation for Coating Antigen

This protocol describes a two-step EDC/sulfo-NHS coupling process.[10]

Materials:

• N(6)-(2-Carboxyethyl)adenine (CEA)

• Bovine Serum Albumin (BSA)

• EDC (1-Ethyl-3-[3-dimethylaminopropyl]carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 5.0-6.0[11]

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M Hydroxylamine

• Desalting Column (e.g., Zeba Spin Desalting Columns, 7K MWCO)[9]

Procedure:

• Prepare CEA Solution: Dissolve CEA in Activation Buffer to a final concentration of 10-20 mM.

• Prepare EDC and Sulfo-NHS: Immediately before use, dissolve EDC and Sulfo-NHS in cold Activation Buffer to a concentration of ~100 mM each. EDC is highly susceptible to hydrolysis.[10]

• Activation of CEA:

  • To the CEA solution, add the EDC solution followed immediately by the Sulfo-NHS solution. A typical molar ratio is 1:2:5 (CEA:EDC:Sulfo-NHS).

  • Incubate for 15-30 minutes at room temperature with gentle mixing. This reaction forms the more stable sulfo-NHS ester of CEA.[11]

• Prepare BSA Solution: Dissolve BSA in Coupling Buffer (PBS) to a concentration of 5-10 mg/mL.

• Conjugation:

  • Add the activated CEA solution directly to the BSA solution.

  • Incubate for 2-4 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching: Add Quenching Solution to a final concentration of 10-50 mM to stop the reaction by consuming any remaining active esters. Incubate for 15 minutes.

• Purification:

  • Remove unreacted hapten and crosslinking reagents by passing the conjugate solution through a desalting column equilibrated with PBS.[9]

  • Collect the protein-containing fractions.

• Characterization & Storage:

  • Confirm conjugation using MALDI-TOF mass spectrometry or SDS-PAGE (conjugated protein will show a shift in molecular weight).[13]

  • Determine protein concentration using a BCA assay.

  • Store the purified CEA-BSA conjugate in aliquots at -20°C or -80°C.

Note: A similar protocol is used for creating the CEA-KLH immunogen, though KLH has lower solubility and may require different buffering conditions.[9]

Part 2: Antibody Production and Characterization

The generation of high-affinity, high-specificity antibodies is critical. This process typically involves immunizing host animals (e.g., rabbits for polyclonal, mice for monoclonal) with the CEA-KLH immunogen.[14] While antibody production is often outsourced, in-house characterization is essential.

Key Characterization Steps:

• Titer Determination: A direct ELISA is performed by coating a plate with the CEA-BSA antigen and testing serial dilutions of the antiserum. The titer is the dilution that gives a significant signal (e.g., 50% of the maximum absorbance).

• Specificity (Cross-Reactivity): This is the most crucial parameter. A competitive ELISA is run using potential cross-reactants (e.g., adenine, adenosine, other DNA adducts) as competitors. The percent cross-reactivity is calculated to ensure the antibody specifically recognizes CEA.[15][16]

• Affinity Constant (Kd): This measures the strength of the antibody-antigen interaction and can be determined from the 50% inhibition concentration (IC50) in a competitive ELISA.

Part 3: Development and Optimization of the Competitive ELISA

This section provides a detailed protocol for a typical competitive ELISA for CEA.

Reagents and Buffers

Reagent/Buffer	Composition	Purpose
Coating Buffer	100 mM Carbonate-Bicarbonate, pH 9.6	Immobilizes the coating antigen to the plate.
Wash Buffer	PBS with 0.05% Tween-20 (PBST)	Removes unbound reagents between steps.
Blocking Buffer	PBST with 1-3% BSA or non-fat dry milk	Blocks non-specific binding sites on the plate.
Assay Buffer	PBST with 0.1-0.5% BSA	Diluent for antibodies, standards, and samples.
Substrate	TMB (3,3’,5,5’-Tetramethylbenzidine)	Chromogenic substrate for HRP enzyme.[6]
Stop Solution	1-2 M Sulfuric Acid (H₂SO₄)	Stops the enzymatic reaction.

Step-by-Step Protocol

• Antigen Coating:

  • Dilute the CEA-BSA coating antigen to an optimal concentration (typically 1-10 µg/mL) in Coating Buffer.[17]

  • Add 100 µL to each well of a 96-well high-binding microtiter plate.

  • Incubate overnight at 4°C or for 2-4 hours at 37°C.[18]

• Washing: Discard the coating solution and wash the plate 3 times with 200-300 µL of Wash Buffer per well.

• Blocking:

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at 37°C or room temperature.[18]

• Washing: Repeat the wash step as in step 2.

• Competitive Reaction:

  • Prepare a standard curve by serially diluting a CEA stock solution in Assay Buffer. Include a zero-concentration standard (B₀), which will represent the maximum signal.

  • Prepare unknown samples, diluting them in Assay Buffer as necessary to fall within the range of the standard curve.

  • In a separate dilution plate or tubes, mix 50 µL of each standard or sample with 50 µL of the diluted anti-CEA primary antibody (at its optimal, pre-determined concentration).[6]

  • Pre-incubate this mixture for 15-60 minutes at room temperature.[7]

  • Transfer 100 µL of the antibody-antigen mixture from the dilution plate to the corresponding wells of the washed, blocked, and coated assay plate.

  • Incubate for 1-2 hours at 37°C.

• Washing: Repeat the wash step, increasing to 5 washes to ensure removal of all unbound primary antibody.[18]

• Secondary Antibody Incubation:

  • Add 100 µL of enzyme-conjugated secondary antibody (e.g., HRP-Goat anti-Rabbit IgG), diluted in Assay Buffer, to each well.

  • Incubate for 1 hour at 37°C.[18]

• Washing: Repeat the 5x wash step.

• Substrate Development:

  • Add 100 µL of TMB Substrate to each well.

  • Incubate at room temperature in the dark for 15-30 minutes, or until sufficient color develops in the B₀ wells.[6][17]

• Stopping the Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

Data Analysis

• Calculate the average absorbance for each duplicate set of standards and samples.

• Normalize the data by expressing the absorbance of each standard and sample as a percentage of the maximum signal (B/B₀), where B is the absorbance of the standard/sample and B₀ is the absorbance of the zero-concentration standard.

• Plot the B/B₀ (%) versus the CEA concentration for the standards using a log-logit or four-parameter logistic (4-PL) curve fit.

• Determine the concentration of CEA in the unknown samples by interpolating their B/B₀ values from the standard curve.

Sources

• 1. DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. Biologic Significance of DNA Adducts and Protein Adducts - Drinking Water and Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Hapten-Carrier Conjugation - Creative Biolabs [creative-biolabs.com]
• 5. Antibody Production (Immunogen Preparation) | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Competitive ELISA - Creative Diagnostics [creative-diagnostics.com]
• 7. What is a Competitive ELISA? - Echelon Biosciences [echelon-inc.com]
• 8. jstage.jst.go.jp [jstage.jst.go.jp]
• 9. Carrier Protein Activation and Conjugation Data | Thermo Fisher Scientific - AR [thermofisher.com]
• 10. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 11. カルボジイミド架橋剤の化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. info.gbiosciences.com [info.gbiosciences.com]
• 13. Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Development of a new automated IL-6 immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. nebiolab.com [nebiolab.com]
• 17. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 18. The principle and method of ELISA | MBL Life Sience -GLOBAL- [mblbio.com]

use of stable isotope-labeled N(6)-(2-Carboxyethyl)adenine as an internal standard

Application and Protocol Guide:

Quantitative Analysis of N(6)-(2-Carboxyethyl)adenine in Biological Matrices Using Stable Isotope Dilution Mass Spectrometry

Authored by: Senior Application Scientist, Advanced Bioanalytical Solutions

Introduction: The Significance of N(6)-(2-Carboxyethyl)adenine (CE-Ade) as a Biomarker

N(6)-(2-Carboxyethyl)adenine (CE-Ade) is a DNA adduct formed from the reaction of deoxyadenosine with degradation products of peroxidized lipids. Specifically, it is a product of reactions involving α,β-unsaturated aldehydes, such as 4-oxo-2-nonenal and 4,5-epoxy-2(E)-decenal, which are themselves downstream products of lipid peroxidation of n-6 and n-3 polyunsaturated fatty acids.[1] The formation of such DNA adducts can lead to mutations and is a key event in carcinogenesis, making them valuable biomarkers of exposure and molecular dose at the target site.[2] The presence and quantity of CE-Ade in biological samples can serve as a crucial indicator of oxidative stress and lipid peroxidation-associated damage, which is implicated in a range of pathologies including cardiovascular diseases, neurodegenerative disorders, and cancer.[3][4][5]

Accurate and precise quantification of CE-Ade is therefore paramount for both clinical research and drug development. This application note provides a comprehensive guide to the use of a stable isotope-labeled N(6)-(2-Carboxyethyl)adenine (SIL-CE-Ade) as an internal standard for robust quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Rationale for Stable Isotope Dilution (SID) Methodology

The gold standard for quantitative bioanalysis is stable isotope dilution mass spectrometry (IDMS or SID-MS).[6][7][8] This technique involves the addition of a known quantity of a stable isotope-labeled version of the analyte of interest to the sample at the earliest stage of preparation.[8] The SIL internal standard is chemically identical to the endogenous analyte but has a greater mass due to the incorporation of heavy isotopes (e.g., ¹³C, ¹⁵N, ²H).[9]

Why is this approach superior?

• Correction for Matrix Effects: Biological matrices are complex and can interfere with the ionization of the analyte in the mass spectrometer source, leading to signal suppression or enhancement. Since the SIL internal standard has virtually identical physicochemical properties to the analyte, it experiences the same matrix effects. By using the ratio of the analyte signal to the internal standard signal, these variations are effectively normalized.[7][9]

• Compensation for Sample Loss: Losses during sample extraction, cleanup, and derivatization are inevitable. The SIL internal standard, being added at the beginning, accounts for these losses. The ratio of the analyte to the internal standard remains constant regardless of the absolute recovery.[7]

• Improved Accuracy and Precision: By mitigating the primary sources of error in quantitative LC-MS/MS, SID significantly enhances the accuracy and reproducibility of the measurement, often reducing uncertainty from over 5% to less than 1%.[8]

This self-validating system ensures the trustworthiness of the generated data, a critical requirement in regulated bioanalysis as stipulated by guidelines from the FDA and EMA.[10][11][12]

Core Experimental Workflow

The overall process for the quantification of CE-Ade using its stable isotope-labeled internal standard is outlined below. Each step is critical for achieving reliable and reproducible results.

Caption: High-Level Experimental Workflow.

Detailed Protocols

Part 1: Preparation of Standards and Quality Controls

Objective: To prepare a set of calibration standards and quality control (QC) samples for the accurate quantification of CE-Ade.

Materials:

• N(6)-(2-Carboxyethyl)adenine (CE-Ade) analytical standard

• Stable Isotope-Labeled N(6)-(2-Carboxyethyl)adenine (e.g., ¹³C₅, ¹⁵N₂-CE-Ade) as internal standard (IS)

• LC-MS grade water, methanol, and acetonitrile

• Calibrated analytical balance and pipettes

Protocol:

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of CE-Ade and SIL-CE-Ade into separate volumetric flasks.

  • Dissolve in a minimal amount of 0.1 M HCl and bring to volume with LC-MS grade water to create a 1 mg/mL stock solution. Store at -20°C. Causality: The use of a dilute acid ensures complete dissolution of the adenine derivatives.

• Working Standard & IS Solutions:

  • Prepare a series of intermediate stock solutions of CE-Ade by serially diluting the primary stock with 50% methanol/water.

  • Prepare a working internal standard (IS) solution at a concentration of 100 ng/mL (or a concentration appropriate for the expected analyte levels) by diluting the SIL-CE-Ade primary stock.

• Calibration Curve Standards:

  • In a clean tube, add a fixed volume of the working IS solution.

  • Spike with appropriate volumes of the CE-Ade working standard solutions to create a calibration curve ranging from, for example, 0.1 to 100 ng/mL.

  • Bring to a final constant volume with the appropriate biological matrix surrogate (e.g., charcoal-stripped plasma or synthetic urine). This step is crucial for matrix-matched calibration.

• Quality Control (QC) Samples:

  • Prepare QC samples in the same matrix surrogate at a minimum of three concentration levels: Low, Medium, and High (e.g., 0.3, 30, and 80 ng/mL). These should be prepared from a separate stock solution of CE-Ade than the one used for the calibration curve to ensure an independent check of accuracy.[13]

Part 2: Sample Preparation from Biological Matrices

Objective: To extract CE-Ade from complex biological samples and prepare it for LC-MS/MS analysis. The following is a general protocol for tissue samples.

Materials:

• Tissue sample (e.g., liver, brain)

• Phosphate-buffered saline (PBS)

• DNA extraction kit (e.g., Qiagen DNeasy)

• Nuclease P1, Alkaline Phosphatase

• Working IS solution (from Part 1)

• Solid Phase Extraction (SPE) cartridges (e.g., Mixed-Mode Cation Exchange)

Protocol:

• Sample Homogenization and Spiking:

  • Accurately weigh approximately 50-100 mg of frozen tissue.

  • Add ice-cold PBS and homogenize using a bead beater or similar device.

  • Immediately add a known amount of the working IS solution to the homogenate.[14] Causality: Adding the IS at this earliest stage is the core principle of SID, ensuring it undergoes all subsequent steps alongside the analyte.

• DNA Extraction:

  • Follow the manufacturer's protocol for the chosen DNA extraction kit to isolate genomic DNA from the tissue homogenate.

• Enzymatic Hydrolysis to Nucleosides:

  • Quantify the extracted DNA (e.g., using a NanoDrop spectrophotometer).

  • To approximately 20-50 µg of DNA, add Nuclease P1 in an appropriate buffer (e.g., 20 mM sodium acetate, pH 5.2). Incubate at 37°C for 2 hours.[15]

  • Add Alkaline Phosphatase and an appropriate buffer (e.g., 100 mM Tris-HCl, pH 8.0). Incubate at 37°C for an additional 2 hours.[15] Causality: This two-step enzymatic digestion breaks down the DNA backbone completely, releasing the individual nucleosides (including CE-Ade) for analysis.

• Solid Phase Extraction (SPE) Cleanup:

  • Condition the SPE cartridge according to the manufacturer's instructions (typically with methanol followed by water).

  • Load the hydrolyzed sample onto the cartridge.

  • Wash the cartridge to remove interfering substances (e.g., with a low-organic-content buffer).

  • Elute the analyte and internal standard using an appropriate solvent (e.g., 5% ammonium hydroxide in methanol).

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Part 3: LC-MS/MS Method Development

Objective: To develop a sensitive and specific method for the separation and detection of CE-Ade and its SIL internal standard.

LC Parameters (Example):

• Column: Reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 5-10 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Parameters (Example for a Triple Quadrupole):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• Optimization: Infuse pure CE-Ade and SIL-CE-Ade solutions directly into the mass spectrometer to determine the optimal precursor ion and product ions, as well as collision energy and other source parameters.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
CE-Ade	224.1	135.1	25
SIL-CE-Ade	229.1 (for ¹³C₅)	140.1 (for ¹³C₅)	25
(Note: These values are illustrative and must be empirically determined on the specific instrument used.)

Data Analysis and Method Validation

The quantification of CE-Ade is achieved by calculating the peak area ratio of the analyte to the internal standard. This ratio is then plotted against the nominal concentration of the calibration standards to generate a calibration curve, typically using a linear regression with a 1/x² weighting.

The bioanalytical method must be validated according to regulatory guidelines.[11][16] Key validation parameters include:

• Selectivity and Specificity: Ensuring no interference from endogenous matrix components at the retention time of the analyte and IS.

• Accuracy and Precision: Determined by analyzing QC samples at multiple concentrations on different days. Typically, accuracy should be within ±15% (±20% at the Lower Limit of Quantification, LLOQ) of the nominal value, and precision (CV%) should not exceed 15% (20% at LLOQ).[13]

• Calibration Curve: Assessing the linearity and range of the assay.

• Matrix Effect: Quantitatively assessing the ion suppression or enhancement caused by the biological matrix.

• Stability: Evaluating the stability of the analyte in the biological matrix under various storage and processing conditions (freeze-thaw, bench-top, long-term storage).

Trustworthiness and Self-Validation

The protocol is designed as a self-validating system. The consistent performance of the QC samples within established acceptance criteria during each analytical run confirms the validity of the results for the unknown samples in that batch. Any deviation in QC performance signals a potential issue with the sample preparation, instrument performance, or standard integrity, invalidating the run and protecting against erroneous data reporting.

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• 4. Lipid peroxidation biomarkers for evaluating oxidative stress and assessing antioxidant capacity in vivo - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Isotope dilution - Wikipedia [en.wikipedia.org]
• 9. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 10. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. fda.gov [fda.gov]
• 12. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 13. bioanalysisforum.jp [bioanalysisforum.jp]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Quantitative analysis of m6A RNA modification by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ema.europa.eu [ema.europa.eu]

Application Notes &amp; Protocols: Solid-Phase Extraction of N(6)-(2-Carboxyethyl)adenine from Biological Fluids

Abstract

This document provides a comprehensive guide to the solid-phase extraction (SPE) of N(6)-(2-Carboxyethyl)adenine (CEA) from complex biological matrices such as urine and plasma. CEA is a significant biomarker, and its accurate quantification is crucial in various research and clinical settings. These application notes detail the underlying principles of mixed-mode solid-phase extraction, a robust technique for isolating polar, ionizable compounds like CEA. Step-by-step protocols are provided for sample pre-treatment and extraction, accompanied by technical insights to ensure high recovery and reproducibility. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable method for CEA analysis, typically preceding quantification by liquid chromatography-mass spectrometry (LC-MS).

Introduction: The Significance of N(6)-(2-Carboxyethyl)adenine (CEA)

N(6)-(2-Carboxyethyl)adenine (CEA) is a modified nucleobase that has garnered significant interest in biomedical research. Its presence in biological fluids can be indicative of various physiological and pathological processes. Accurate and sensitive measurement of CEA is paramount for its validation and application as a biomarker. However, the inherent complexity of biological samples, such as plasma and urine, presents a significant analytical challenge. These matrices contain a high abundance of endogenous compounds—proteins, salts, lipids, and other metabolites—that can interfere with downstream analysis, particularly mass spectrometry.[1]

Solid-phase extraction (SPE) is a powerful sample preparation technique designed to selectively isolate analytes of interest from a complex sample matrix, thereby reducing matrix effects, improving analytical column longevity, and enhancing the overall sensitivity and reliability of the assay.[2][3] This application note focuses on a mixed-mode SPE strategy, which leverages both reversed-phase and ion-exchange retention mechanisms, to achieve superior cleanup and concentration of CEA from biological fluids.[4]

Analyte Properties: N(6)-(2-Carboxyethyl)adenine

A thorough understanding of the physicochemical properties of CEA is fundamental to developing an effective SPE method.

• Structure: CEA consists of an adenine core with a carboxyethyl group attached to the N6 position of the purine ring.[5]

• Polarity: The presence of the purine ring, amino group, and the carboxylic acid moiety imparts a high degree of polarity to the molecule.

• Ionization: CEA possesses both a basic site (the adenine ring) and an acidic site (the carboxylic acid). This amphoteric nature allows it to be retained by both cation and anion exchange mechanisms, depending on the pH of the sample and loading buffers.

Property	Value	Source
Molecular Formula	C₈H₉N₅O₂	PubChem[5]
Molecular Weight	207.19 g/mol	PubChem[5]
IUPAC Name	3-(7H-purin-6-ylamino)propanoic acid	PubChem[5]

Principles of Mixed-Mode Solid-Phase Extraction for CEA

Mixed-mode SPE sorbents possess both hydrophobic (e.g., C8 or C18) and ion-exchange (e.g., cation or anion exchange) functional groups.[2] This dual functionality is particularly advantageous for isolating compounds like CEA that have both polar and non-polar characteristics, as well as ionizable groups.[4] The strategy described here employs a mixed-mode cation exchange (MCX) sorbent.

The retention of CEA on an MCX sorbent is governed by two primary interactions:

• Reversed-Phase Interaction: The purine ring of CEA can interact with the hydrophobic alkyl chains (e.g., C8) of the sorbent.

• Cation Exchange: At a pH below the pKa of the adenine moiety, the purine ring will be protonated and carry a positive charge. This allows for strong electrostatic interaction with the negatively charged functional groups (e.g., sulfonate groups) on the sorbent surface.[4]

This dual retention mechanism allows for a more rigorous washing procedure, enabling the removal of a wider range of interferences compared to single-mechanism SPE. Hydrophobic impurities can be washed away with strong organic solvents, while weakly retained basic compounds can be removed with acidic washes.

Experimental Workflow

The following diagram illustrates the general workflow for the extraction of CEA from biological fluids using mixed-mode solid-phase extraction.

Caption: General workflow for mixed-mode SPE of CEA.

Detailed Protocols

Materials and Reagents

• Mixed-Mode Cation Exchange (MCX) SPE Cartridges (e.g., 100 mg/3 mL)

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Ammonium Hydroxide (ACS Grade)

• Ammonium Acetate (ACS Grade)

• Acetic Acid (Glacial, ACS Grade)

• Deionized Water (18.2 MΩ·cm)

• Biological Fluid Sample (Urine or Plasma)

• Vortex Mixer

• Centrifuge

• SPE Vacuum Manifold

• Nitrogen Evaporator

Sample Pre-treatment

Proper sample pre-treatment is critical for optimal SPE performance. For plasma samples, a protein precipitation step is often necessary. For urine, dilution and acidification are typically sufficient.

Protocol for Plasma:

• To 500 µL of plasma, add 1.5 mL of acetonitrile containing 1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Dilute the supernatant 1:1 with 50 mM ammonium acetate (pH 6).

Protocol for Urine:

• Centrifuge the urine sample at 3,000 x g for 10 minutes to pellet any sediment.

• Dilute 1 mL of the supernatant with 1 mL of 50 mM ammonium acetate (pH 6).

Mixed-Mode SPE Protocol

This protocol is a generic method that can be optimized for specific applications and matrices.

1. Conditioning:

• Pass 1 mL of methanol through the MCX cartridge. This wets the sorbent and activates the hydrophobic functional groups.[3]

2. Equilibration:

• Pass 1 mL of 50 mM ammonium acetate (pH 6) through the cartridge. This prepares the sorbent with a pH environment similar to the sample, ensuring proper ionization of the analyte for retention.[3]

3. Sample Loading:

• Load the pre-treated sample onto the conditioned and equilibrated cartridge at a slow, steady flow rate (approximately 1 mL/min). A slow flow rate is crucial for ensuring adequate interaction time between the analyte and the sorbent for efficient retention.

4. Wash Steps:

• Wash 1 (Polar Interference Removal): Wash the cartridge with 1 mL of 50 mM ammonium acetate (pH 6). This step removes salts and other highly polar, unretained matrix components.

• Wash 2 (Non-polar Interference Removal): Wash the cartridge with 1 mL of methanol. This step removes non-polar and weakly retained compounds that are bound through hydrophobic interactions. The strong cation-exchange interaction retains the positively charged CEA.

5. Elution:

• Elute the CEA with 1 mL of 5% ammonium hydroxide in methanol. The basic nature of the elution solvent neutralizes the charge on the adenine moiety of CEA, disrupting the strong cation-exchange retention mechanism and allowing the analyte to be released from the sorbent.

Post-Extraction Processing

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of the initial mobile phase for your LC-MS analysis.

• Vortex and transfer to an autosampler vial for analysis.

Method Validation and Performance

While specific performance characteristics will depend on the exact matrix and analytical instrumentation, methods based on this mixed-mode SPE approach have demonstrated high recovery and excellent reproducibility. It is essential to validate the method in your laboratory by assessing parameters such as:

• Recovery: Determined by comparing the analytical response of an extracted sample to that of a non-extracted standard of the same concentration.

• Matrix Effects: Evaluated by comparing the response of a standard in a post-extracted blank matrix to the response of a standard in a neat solution.

• Reproducibility: Assessed by calculating the relative standard deviation (RSD) of replicate extractions.

• Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably quantified with acceptable precision and accuracy.

Parameter	Typical Expected Performance
Recovery	> 85%
Reproducibility (RSD)	< 15%
Matrix Effect	Minimized

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Recovery	- Sample pH incorrect, preventing ionization of CEA.- Flow rate during loading too high.- Elution solvent not strong enough.	- Ensure pre-treated sample pH is around 6.- Decrease loading flow rate to < 1 mL/min.- Increase the percentage of ammonium hydroxide in the elution solvent (e.g., to 10%).
High Matrix Effects	- Inefficient washing steps.- Co-elution of interferences.	- Optimize wash solvent strength and volume. Consider an additional wash with a different organic solvent (e.g., acetonitrile).- Ensure the elution solvent is selective for the analyte.
Poor Reproducibility	- Inconsistent flow rates.- Cartridge drying out before sample loading.- Incomplete protein precipitation.	- Use a vacuum manifold with flow control.- Do not let the sorbent go dry after equilibration and before loading.- Optimize the protein precipitation protocol.

Conclusion

The mixed-mode solid-phase extraction protocol detailed in this application note provides a robust and reliable method for the isolation and concentration of N(6)-(2-Carboxyethyl)adenine from complex biological fluids. By leveraging both reversed-phase and cation exchange retention mechanisms, this approach offers superior sample cleanup, leading to more accurate and sensitive downstream analysis by techniques such as LC-MS. Proper execution of sample pre-treatment and each step of the SPE procedure is critical for achieving high recovery and reproducibility.

References

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• Kim, J. Y., Kim, J. M., Lee, J. Y., & Lee, B. C. (2016). Preparation of Tissue Samples for Large-scale Quantitative Mass Spectrometric Analysis. Journal of visualized experiments : JoVE, (110), 53999. Available from: [Link]

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Application Notes and Protocols: Cell Culture Models for Studying N(6)-(2-Carboxyethyl)adenine (CEA) Formation

Introduction: The Significance of N(6)-(2-Carboxyethyl)adenine (CEA) as a Biomarker of Oxidative Damage

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is a key player in the pathogenesis of numerous diseases, including cancer, neurodegenerative disorders, and chronic inflammation.[1][2][3][4] A critical consequence of oxidative stress is lipid peroxidation, a process where oxidants attack lipids, leading to the formation of reactive electrophilic aldehydes such as acrolein and crotonaldehyde.[5][6][7] These aldehydes are genotoxic, readily reacting with DNA to form a variety of DNA adducts.[5][6][7]

N(6)-(2-Carboxyethyl)adenine (CEA) is a stable, non-mutagenic DNA adduct that is formed from the reaction of acrolein and other α,β-unsaturated aldehydes with deoxyadenosine residues in DNA. While not directly mutagenic, its accumulation serves as a reliable indicator of lipid peroxidation-induced DNA damage. The study of CEA formation provides a valuable window into the extent of oxidative stress within a biological system. Therefore, robust and reproducible cell culture models are essential for investigating the mechanisms of CEA formation, identifying factors that modulate its levels, and evaluating the efficacy of potential therapeutic interventions aimed at mitigating oxidative damage.

This comprehensive guide provides detailed protocols and technical insights for establishing and utilizing cell culture models to study CEA formation. We will delve into the underlying scientific principles, offer step-by-step experimental procedures, and provide guidance on data analysis and interpretation, empowering researchers to confidently and accurately investigate this important biomarker of oxidative stress.

The Chemistry of CEA Formation: From Lipid Peroxidation to a Stable DNA Adduct

The journey from cellular oxidative stress to the formation of the stable CEA adduct is a multi-step process initiated by the peroxidation of polyunsaturated fatty acids within cellular membranes. This cascade generates highly reactive aldehydes, which are the direct precursors to CEA.

The key steps are:

• Lipid Peroxidation: Excess ROS attack polyunsaturated fatty acids, initiating a chain reaction that produces lipid hydroperoxides.

• Aldehyde Generation: These unstable hydroperoxides decompose to form a variety of reactive aldehydes, most notably acrolein and crotonaldehyde.[5][6][7]

• Michael Addition: The α,β-unsaturated aldehydes, acting as Michael acceptors, react with the exocyclic amino group (N6) of deoxyadenosine in the DNA.

• Rearrangement and Stabilization: Following the initial addition, the intermediate undergoes rearrangement to form the stable N(6)-(2-Carboxyethyl)adenine adduct.

Choosing the Right Cell Culture Model

The selection of an appropriate cell line is paramount for successfully studying CEA formation. The ideal model should be relevant to the biological question being addressed and possess the necessary metabolic machinery to undergo lipid peroxidation.

Key considerations include:

• Cell Type and Origin: For disease-specific studies, it is crucial to use cell lines derived from the relevant tissue (e.g., hepatocytes for liver disease, neurons for neurodegenerative disorders). Human-derived cell lines are often preferred for their direct translational relevance.

• Metabolic Capacity: The cell line should have active lipid metabolism and be susceptible to induced oxidative stress.

• Genomic Stability: Cell lines with a stable karyotype are preferable to minimize confounding genetic factors.

• Ease of Culture and Transfection: Practical considerations such as growth rate, culture requirements, and amenability to genetic manipulation are also important.

Recommended Cell Lines:

Cell Line	Origin	Relevant Applications	Key Characteristics
HepG2	Human Hepatocellular Carcinoma	Liver toxicity, metabolic studies	High metabolic activity, well-characterized.
SH-SY5Y	Human Neuroblastoma	Neurodegenerative diseases, neurotoxicity	Can be differentiated into neuron-like cells.
A549	Human Lung Carcinoma	Pulmonary diseases, inhalation toxicology	Relevant for studying airborne oxidant exposure.
HaCaT	Human Keratinocytes	Skin aging, UV-induced damage	Good model for dermal exposure to oxidants.

Experimental Workflow: From Cell Culture to CEA Quantification

The following protocol outlines a comprehensive workflow for inducing oxidative stress in a selected cell line, isolating genomic DNA, and quantifying CEA levels using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which is a highly sensitive and specific method for DNA adduct analysis.[8][9][10]

Materials and Reagents

• Selected cell line (e.g., HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Oxidizing agent (e.g., Hydrogen peroxide, Acrolein solution)

• Genomic DNA Isolation Kit (e.g., Qiagen DNeasy Blood & Tissue Kit)

• Nuclease P1 (from Penicillium citrinum)

• Alkaline Phosphatase (from E. coli)

• LC-MS grade water and acetonitrile

• Formic acid

• CEA analytical standard and stable isotope-labeled internal standard (e.g., ¹³C,¹⁵N-CEA)

Detailed Protocol

Part 1: Cell Culture and Oxidant Exposure

• Cell Seeding: Plate the chosen cells in 10 cm dishes at a density that will result in 80-90% confluency at the time of treatment. Incubate at 37°C in a humidified atmosphere with 5% CO₂.

• Induction of Oxidative Stress: Once the cells reach the desired confluency, replace the culture medium with fresh medium containing the oxidizing agent. A dose-response and time-course experiment is recommended to determine the optimal concentration and exposure time.

  • Rationale: It is crucial to use a concentration that induces measurable DNA damage without causing excessive cytotoxicity, which could confound the results.

• Control Groups: Include an untreated control group (vehicle only) to establish baseline CEA levels.

• Cell Harvesting: After the incubation period, wash the cells twice with ice-cold PBS. Detach the cells using trypsin-EDTA, and then centrifuge to pellet the cells. Wash the cell pellet again with ice-cold PBS. The cell pellets can be stored at -80°C until DNA isolation.

Part 2: Genomic DNA Isolation and Hydrolysis

• Genomic DNA Isolation: Isolate genomic DNA from the cell pellets using a commercial kit, following the manufacturer's instructions.

  • Rationale: A high-quality, pure DNA sample is essential for accurate downstream analysis. Ensure the final DNA is free of RNA and protein contamination.

• DNA Quantification and Quality Control: Measure the DNA concentration and purity using a spectrophotometer (e.g., NanoDrop). The A260/A280 ratio should be ~1.8.

• Enzymatic Hydrolysis: a. To 20-50 µg of genomic DNA, add the appropriate buffer and Nuclease P1. Incubate at 37°C for 2 hours. b. Add alkaline phosphatase and continue the incubation at 37°C for an additional 2 hours. c. Spike the samples with a known amount of the stable isotope-labeled CEA internal standard.

  • Rationale: This two-step enzymatic digestion breaks down the DNA into its constituent deoxynucleosides, which is necessary for LC-MS/MS analysis. The internal standard is crucial for accurate quantification, as it corrects for variations in sample preparation and instrument response.[11]

Part 3: LC-MS/MS Quantification of CEA

• Sample Preparation: Centrifuge the hydrolyzed DNA samples to pellet any undigested material. Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the samples using a liquid chromatography system coupled to a triple quadrupole mass spectrometer.

  • Rationale: LC-MS/MS provides the high sensitivity and selectivity required to detect and quantify the low levels of DNA adducts typically found in biological samples.[8][9][10][12]

LC-MS/MS Parameters:

Parameter	Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Optimized for separation of CEA from other nucleosides
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (CEA)	Precursor Ion (m/z) → Product Ion (m/z)
MRM Transition (Internal Standard)	Precursor Ion (m/z) → Product Ion (m/z)

Note: The specific MRM transitions and collision energies should be optimized for the instrument being used.

Data Analysis and Interpretation

• Standard Curve: Generate a standard curve by analyzing known concentrations of the CEA analytical standard.

• Quantification: Calculate the concentration of CEA in each sample by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

• Normalization: Normalize the CEA levels to the amount of DNA analyzed (e.g., CEA adducts per 10⁶ or 10⁷ parent nucleosides).[13]

• Statistical Analysis: Perform appropriate statistical tests to determine the significance of any observed differences between the control and treated groups.

Interpreting the Results:

An increase in CEA levels in the treated cells compared to the control cells provides direct evidence of increased lipid peroxidation-induced DNA damage. This model can then be used to:

• Investigate the dose-dependent effects of different oxidizing agents.

• Screen for compounds that can protect against oxidative DNA damage.

• Study the role of specific genes or pathways in the formation or repair of CEA adducts.

Troubleshooting Common Issues

Issue	Possible Cause	Solution
Low DNA Yield	Incomplete cell lysis; Insufficient starting material.	Ensure complete cell lysis; Increase the number of cells used for DNA isolation.
Poor Chromatographic Peak Shape	Column degradation; Inappropriate mobile phase.	Replace the LC column; Optimize the mobile phase composition and gradient.
Low MS Signal	Poor ionization; Instrument contamination.	Optimize ESI source parameters; Clean the mass spectrometer source.
High Variability Between Replicates	Inconsistent cell treatment; Pipetting errors.	Ensure uniform treatment of all cell cultures; Use calibrated pipettes and careful technique.

Conclusion

The cell culture models and protocols detailed in this guide provide a robust framework for the investigation of N(6)-(2-Carboxyethyl)adenine formation. By carefully selecting the appropriate cell line, meticulously following the experimental workflow, and accurately analyzing the data, researchers can gain valuable insights into the mechanisms of oxidative DNA damage and explore potential strategies for its prevention and treatment. The use of advanced analytical techniques like LC-MS/MS ensures the high sensitivity and specificity required for this important area of research.

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Application Notes &amp; Protocols: In Vitro Replication Bypass Assays for N(6)-(2-Carboxyethyl)adenine Lesions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to understanding and performing in vitro replication bypass assays, with a specific focus on the DNA lesion N(6)-(2-Carboxyethyl)adenine (CE-Ade). We delve into the biological significance of CE-Ade, the principles of translesion synthesis (TLS), and provide detailed, step-by-step protocols for assessing the ability of various DNA polymerases to bypass this adduct. This guide is intended to equip researchers with the foundational knowledge and practical methodology to investigate the mutagenic potential of CE-Ade and to screen for inhibitors of TLS pathways, which are of significant interest in cancer therapeutics.

Introduction: The Biological Significance of N(6)-(2-Carboxyethyl)adenine

DNA is under constant assault from both endogenous and exogenous agents, leading to the formation of a diverse array of DNA lesions. If left unrepaired, these lesions can block DNA replication and transcription, leading to mutations, genomic instability, and cell death. One such lesion is N(6)-(2-Carboxyethyl)adenine (CE-Ade), an exocyclic adduct formed by the reaction of DNA with lipid peroxidation products or environmental carcinogens like β-propiolactone.[1]

The presence of the carboxyethyl group at the N(6) position of adenine disrupts the Watson-Crick base pairing face, making it a potent blocker of high-fidelity replicative DNA polymerases such as Polymerase δ and ε.[2] To overcome such replication blocks, cells employ a specialized class of low-fidelity DNA polymerases in a process known as translesion synthesis (TLS).[3][4][5] These TLS polymerases, which include members of the Y-family (e.g., Pol η, Pol ι, Pol κ) and others like Pol ζ, have more open active sites that can accommodate distorted DNA templates.[6][7] However, this flexibility often comes at the cost of fidelity, making TLS a major source of DNA damage-induced mutagenesis.[3][8]

Understanding how specific lesions like CE-Ade are bypassed is crucial for several reasons:

• Mutagenesis and Carcinogenesis: Elucidating the fidelity of TLS past CE-Ade can reveal its mutagenic signature (e.g., the specific types of base substitutions or frameshifts it induces), providing insights into its role in the etiology of human cancers.[8]

• Drug Development: Many chemotherapeutic agents function by creating DNA adducts that stall replication in rapidly dividing cancer cells. However, TLS pathways can confer resistance to these drugs by bypassing the damage. Therefore, assays that monitor TLS are valuable tools for screening for small molecule inhibitors that could potentiate the efficacy of existing cancer therapies.

• DNA Repair Mechanisms: Studying the interaction of polymerases with specific lesions helps to unravel the complex interplay between DNA repair, DNA damage tolerance, and mutagenesis.[8]

This guide provides the necessary protocols to use a classic biochemical tool, the in vitro replication bypass assay (also known as a primer extension assay), to quantitatively assess the efficiency and fidelity of DNA synthesis past a site-specific CE-Ade lesion.

Principle of the In Vitro Replication Bypass Assay

The in vitro replication bypass assay is a powerful technique to study the kinetic and mutagenic properties of a specific DNA lesion when encountered by a DNA polymerase. The core principle is to reconstruct a simplified DNA replication event in a test tube.

The assay utilizes a synthetic DNA template containing a single, site-specifically placed CE-Ade lesion. A short, radioactively or fluorescently labeled DNA primer is annealed to this template just upstream of the lesion. The reaction is initiated by adding a purified DNA polymerase and deoxynucleoside triphosphates (dNTPs). The polymerase extends the primer, and its progress is monitored.

• Stalling: If the polymerase is blocked by the lesion, primer extension will terminate at the position immediately preceding the adduct.

• Bypass: If the polymerase successfully navigates past the lesion, a full-length product will be generated.

• Fidelity: By manipulating the dNTPs available in the reaction (e.g., providing only one type of dNTP at a time), one can determine which nucleotide is preferentially inserted opposite the lesion.

The reaction products are then separated by size using denaturing polyacrylamide gel electrophoresis (PAGE) and visualized by autoradiography or fluorescence imaging. The intensity of the bands corresponding to stalled and full-length products allows for the quantification of bypass efficiency.

Below is a conceptual workflow of the assay.

Caption: Experimental workflow for the in vitro replication bypass assay.

Materials and Reagents

Oligonucleotides

The quality of the oligonucleotides is paramount for the success of this assay.

• Template Oligonucleotide: A custom-synthesized DNA oligonucleotide (typically 30-50 nucleotides in length) containing a single, site-specifically incorporated N(6)-(2-Carboxyethyl)adenine. The synthesis of oligonucleotides containing such modifications requires specialized phosphoramidite chemistry.[9][10][11][12][13] It is crucial to obtain these from a reputable supplier who can provide quality control data (e.g., mass spectrometry) to confirm the identity and purity of the product.

• Primer Oligonucleotide: A standard DNA oligonucleotide (typically 15-20 nucleotides in length) that is complementary to the 3' end of the template strand, such that its 3' terminus is positioned 1-4 bases upstream of the CE-Ade lesion.

• Purification: Both template and primer oligonucleotides should be purified, preferably by PAGE or HPLC, to remove shorter, failed synthesis products.

Enzymes and Nucleotides

• DNA Polymerase: Purified recombinant DNA polymerase of interest (e.g., human Pol η, Pol κ, Pol ι, etc.). The concentration and activity of the enzyme stock should be accurately determined.

• T4 Polynucleotide Kinase (PNK): For 5' end-labeling of the primer.

• Deoxynucleoside Triphosphates (dNTPs): High-purity dNTP set (dATP, dCTP, dGTP, dTTP), typically as 100 mM stock solutions.

• Radiolabeled Nucleotide: [γ-32P]ATP (>3000 Ci/mmol) for primer labeling.

Buffers and Solutions

• 10X T4 PNK Buffer: Typically supplied with the enzyme.

• 10X Polymerase Reaction Buffer: The optimal buffer composition is polymerase-dependent. A common starting point is: 250 mM Tris-HCl (pH 7.5), 50 mM MgCl₂, 10 mM Dithiothreitol (DTT), 500 µg/ml Bovine Serum Albumin (BSA).

• Annealing Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl.

• 2X Stop/Loading Dye: 95% Formamide, 20 mM EDTA, 0.05% Bromophenol Blue, 0.05% Xylene Cyanol.

• Tris-Borate-EDTA (TBE) Buffer: For running polyacrylamide gels.

Detailed Protocols

Protocol 1: 5' End-Labeling of the Primer

This protocol describes the radioactive labeling of the primer at its 5' end, which allows for subsequent visualization of the extension products.

Step-by-Step Methodology:

• Reaction Setup: In a 0.5 mL microcentrifuge tube, combine the following reagents on ice:

  Reagent	Volume (for 20 µL total)	Final Concentration
  Primer (10 µM stock)	2.0 µL	1 µM
  10X T4 PNK Buffer	2.0 µL	1X
  [γ-32P]ATP	1.0 µL	~1.65 µM
  T4 PNK (10 U/µL)	1.0 µL	0.5 U/µL

  | Nuclease-Free Water | 14.0 µL | - |

• Incubation: Mix gently by pipetting and incubate the reaction at 37°C for 45 minutes.

• Enzyme Inactivation: Heat the reaction at 70°C for 10 minutes to inactivate the T4 PNK.

• Purification (Optional but Recommended): Remove unincorporated [γ-32P]ATP using a G-25 spin column according to the manufacturer's protocol. This reduces background signal on the final gel.

• Storage: Store the labeled primer at -20°C.

Protocol 2: Annealing of Primer to Template

This step creates the primer/template DNA substrate required by the polymerase.

Step-by-Step Methodology:

• Combine Oligonucleotides: In a microcentrifuge tube, combine the labeled primer and the CE-Ade-containing template. A slight molar excess of the template (e.g., 1.2-fold) ensures that all labeled primer is annealed.

  • Labeled Primer: 10 pmol

  • CE-Ade Template: 12 pmol

  • Annealing Buffer (to final 1X)

  • Nuclease-Free Water (to a convenient volume, e.g., 50 µL)

• Heating and Cooling: Place the tube in a heat block or thermocycler pre-heated to 95°C for 5 minutes.

• Slow Cooling: Allow the mixture to cool slowly to room temperature over 1-2 hours. This can be achieved by simply turning off the heat block and leaving the tube inside. This slow annealing process is critical for efficient and correct hybridization.

• Storage: The annealed primer/template substrate can be stored at -20°C.

Protocol 3: In Vitro Replication Bypass Reaction

This is the core experimental protocol. It can be performed as a time-course experiment or as a single-nucleotide incorporation assay.

A. Time-Course Bypass Assay (to determine overall bypass efficiency)

• Reaction Master Mix: Prepare a master mix on ice containing all components except the polymerase. For a final reaction volume of 10 µL:

  Reagent	Volume per reaction	Final Concentration
  10X Polymerase Buffer	1.0 µL	1X
  Labeled Primer/Template (e.g., 20 nM stock)	1.0 µL	2 nM
  dNTP mix (1 mM each)	1.0 µL	100 µM each

  | Nuclease-Free Water | 6.5 µL | - |

• Pre-incubation: Aliquot 9.5 µL of the master mix into separate tubes for each time point (e.g., 0, 1, 5, 10, 30 min). Pre-warm the tubes to the desired reaction temperature (typically 37°C) for 3 minutes.

• Initiate Reaction: Start the reaction by adding 0.5 µL of the appropriate dilution of DNA polymerase to each tube at their designated time intervals. Mix quickly.

• Quench Reaction: At the end of each time point, stop the reaction by adding 10 µL of 2X Stop/Loading Dye. For the 0-minute time point, add the stop dye before adding the polymerase.

• Denaturation: Immediately before loading onto the gel, heat the quenched reactions at 95°C for 5 minutes to denature the DNA strands.

B. Single-Nucleotide Incorporation Assay (to determine fidelity)

• Reaction Setup: This is set up similarly to the time-course assay, but instead of a complete dNTP mix, only a single dNTP is added to the reaction. Prepare four separate master mixes, each containing only dATP, dCTP, dGTP, or dTTP.

• Incubation: Perform the reaction for a fixed time point (e.g., 10 minutes) that allows for significant incorporation but avoids substrate depletion.

• Analysis: The appearance of a band that is one nucleotide longer than the original primer (Primer + 1) indicates that the polymerase has incorporated that specific dNTP opposite the CE-Ade lesion. The relative intensities of the P+1 bands across the four reactions reveal the insertion preference.

Protocol 4: Denaturing Polyacrylamide Gel Electrophoresis (PAGE)

• Gel Preparation: Prepare a high-resolution denaturing polyacrylamide gel (e.g., 15-20% acrylamide, 8 M Urea in 1X TBE). The percentage of acrylamide may need to be optimized based on the length of the oligonucleotides.

• Pre-run Gel: Pre-run the gel at a constant power (e.g., 40-50W) for at least 30 minutes to ensure it reaches a uniform temperature (~50°C), which is crucial for good denaturation and sharp bands.[14]

• Sample Loading: After heating the samples in stop dye, quickly transfer them to ice and then load 5-10 µL into the wells.

• Electrophoresis: Run the gel until the bromophenol blue dye (which co-migrates with ~10 nt fragments) is near the bottom.

• Visualization:

  • Carefully transfer the gel onto a piece of Whatman 3MM paper.

  • Cover with plastic wrap and dry the gel under vacuum at 80°C for 1-2 hours.

  • Expose the dried gel to a phosphor screen or X-ray film.

  • Image the screen using a phosphorimager or develop the film.

Data Analysis and Interpretation

The primary data from the assay is the gel image showing bands of different lengths.

• Primer Band: Unextended, labeled primer.

• Stalled Band: Primer extended up to the nucleotide immediately 5' to the lesion.

• Bypass Bands: Products where the polymerase has incorporated one or more nucleotides opposite and beyond the lesion.

• Full-Length Product: Primer extended to the end of the template.

Quantification:

Use densitometry software to measure the intensity of each band in a given lane.

The Bypass Efficiency can be calculated as:

Bypass Efficiency (%) = [ (Sum of intensities of all bypass bands) / (Total intensity of all bands in the lane) ] * 100

Interpretation:

• High Bypass Efficiency: Indicates the polymerase can readily replicate past the CE-Ade lesion. This is characteristic of specialized TLS polymerases.[15][16]

• Low Bypass Efficiency: A strong band at the stalled position indicates the polymerase is blocked by the lesion. This is typical for high-fidelity replicative polymerases.

• Fidelity: In single-nucleotide incorporation assays, the relative amount of incorporation for each dNTP reflects the miscoding potential of the lesion. For example, if dTTP is incorporated much more efficiently than other dNTPs, it suggests the lesion is bypassed in an "error-free" manner (since T pairs with A). If dCTP is incorporated, it indicates a potential A→G transition mutation.

The mechanism of bypass can be further explored by sequencing the full-length products, which provides the ultimate confirmation of the bypass fidelity.

Below is a diagram illustrating the potential outcomes when a polymerase encounters the CE-Ade lesion.

Caption: Potential fates of DNA replication at a CE-Ade lesion.

Troubleshooting

Effective troubleshooting is key to obtaining reliable data from primer extension assays.[17][18][19][20]

Problem	Possible Cause(s)	Solution(s)
No extension product / Weak signal	- Inactive polymerase- Suboptimal buffer conditions (esp. Mg²⁺)- Degraded primer/template- Insufficient reaction time or enzyme concentration	- Use a fresh aliquot of polymerase; test activity on an undamaged template.- Titrate MgCl₂ concentration; optimize buffer pH.- Verify oligonucleotide integrity on a denaturing gel.- Perform a time-course and enzyme titration experiment.
Smeared bands	- Nuclease contamination- Gel electrophoresis issues (e.g., temperature fluctuations, urea degradation)- Excessive enzyme concentration	- Use nuclease-free water and reagents; wear gloves.- Pre-run the gel to equilibrate temperature; use freshly made gel/running buffer.- Reduce the amount of polymerase in the reaction.
Bands at unexpected sizes	- Primer self-annealing or annealing to secondary sites on the template.- Template secondary structures (hairpins).- Contamination with other oligonucleotides.	- Redesign primer to avoid self-complementarity.- Heat denature the primer/template at 95°C before slow cooling.- Ensure high purity of all oligonucleotides.
High background on gel	- Incomplete removal of unincorporated [γ-32P]ATP.	- Purify the labeled primer using a spin column after the labeling reaction.

References

• Chen, W. C., & Chen, Y. C. (2019). In vitro Dimroth rearrangement of 1-(2-carboxyethyl) adenine to N6-(2-carboxyethyl)adenine in single-stranded calf thymus DNA. PubMed.
• Svoboda, D. L. (2012). Assays of bypass replication of genotoxic lesions in cell-free extracts. Methods in Molecular Biology.
• PubChem. N(6)-(2-carboxyethyl)adenine. PubChem.
• Reuven, A., & Livneh, Z. (2019). A simple bypass assay for DNA polymerases shows that cancer-associated hypermutating variants exhibit differences in vitro. FEBS Letters.
• Yoon, J. H., et al. (2019). DNA polymerase θ accomplishes translesion synthesis opposite 1,N6-ethenodeoxyadenosine with a remarkably high fidelity in human cells. Genes & Development.
• Shibutani, S., & Grollman, A. P. (2001). Translesion DNA synthesis catalyzed by human pol eta and pol kappa across 1,N6-ethenodeoxyadenosine. Biochemistry.
• New England Biolabs. (n.d.). PCR Troubleshooting Guide. NEB.
• Agris, P. F., et al. (2004). The synthesis of oligoribonucleotides containing N6-alkyladenosines and 2-methylthio-N6-alkyladenosines via post-synthetic modification of precursor oligomers. Nucleic Acids Research.
• Schermerhorn, K. M., et al. (2018). DNA Polymerase ν Rapidly Bypasses O6-Methyl-dG but Not O6-[4-(3-Pyridyl)-4-oxobutyl-dG and O2-Alkyl-dTs. Biochemistry.
• Wang, Y., et al. (2020). The roles of polymerases ν and θ in replicative bypass of O6- and N2-alkyl-2′-deoxyguanosine lesions in human cells. Journal of Biological Chemistry.
• Patro, J. N., et al. (2018). Enzymatic bypass and the structural basis of miscoding opposite the DNA adduct 1,N2-ethenodeoxyguanosine by human DNA translesion polymerase η. Journal of Biological Chemistry.
• Poncet, D. (2024). Upper bands and smearing on RNA primer extension assay?
• Zhang, L., et al. (2000). Error-free and error-prone lesion bypass by human DNA polymerase κ in vitro. Nucleic Acids Research.
• Wang, Y. (2023). Mass spectrometry-based assays for assessing replicative bypass and repair of DNA alkylation in cells. Journal of the American Society for Mass Spectrometry.
• Wang, G., et al. (2014). Determination of DNA lesion bypass using a ChIP-based assay. PLoS ONE.
• Ye, D., et al. (2012). The Roles of DNA Polymerases κ and ι in the Error-free Bypass of N2-Carboxyalkyl-2′-deoxyguanosine Lesions in Mammalian Cells. Journal of Biological Chemistry.
• Merck Millipore. (n.d.).
• MB. (n.d.). Assay Troubleshooting. MB - About.
• Bio-Rad. (n.d.). PCR Troubleshooting. Bio-Rad.
• Romieu, A., et al. (2013). Synthesis of Oligonucleotides Containing Trans Mitomycin C DNA Adducts at N6 of Adenine and N2 of Guanine. Molecules.
• Wang, Y., et al. (2018). Repair and translesion synthesis of O6-alkylguanine DNA lesions in human cells. Journal of Biological Chemistry.
• University of Education Lahore. (2021). Lecture 35 - CHEM2114 - Synthesis Of Oligonucleotides. YouTube.
• Delaney, J. C., & Essigmann, J. H. (2019). A role for N6-methyladenine in DNA damage repair: Prepared as an opinion for TiBS. Trends in Biochemical Sciences.
• Huang, J. Y., & Delbianco, M. (2024). The Phosphoramidite Approach for Oligonucleotide Synthesis.
• Livneh, Z., et al. (2006). Translesion DNA synthesis across non-DNA segments in cultured human cells. Journal of Biological Chemistry.
• Li, F., et al. (2017). Characterization of Byproducts from Chemical Syntheses of Oligonucleotides Containing 1-Methyladenine and 3-Methylcytosine. Analytical Chemistry.
• Choi, J. Y., & Guengerich, F. P. (2006). Kinetic Analysis of Translesion Synthesis Opposite Bulky N2- and O6-Alkylguanine DNA Adducts by Human DNA Polymerase REV1. Journal of Biological Chemistry.
• Wikipedia. (n.d.). DNA polymerase. Wikipedia.
• Wagner, A. D., et al. (2022). Adenine, a key player in biology and medicinal chemistry. European Journal of Medicinal Chemistry.
• Geacintov, N. E., et al. (2008). Adenine-DNA adducts derived from the highly tumorigenic dibenzo[a,l]pyrene are resistant to nucleotide excision repair while guanine adducts are not. Nucleic Acids Research.
• de Serres, F. J., et al. (1985). The genetic toxicology of 2-amino-N6-hydroxyadenine in eukaryotic organisms.
• Low, D. A., et al. (2004). N6-methyl-adenine: an epigenetic signal for DNA-protein interactions. Trends in Microbiology.
• Landweber, L. F., et al. (2019).

Sources

• 1. In vitro Dimroth rearrangement of 1-(2-carboxyethyl) adenine to N6-(2-carboxyethyl)adenine in single-stranded calf thymus DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DNA polymerase θ accomplishes translesion synthesis opposite 1,N6-ethenodeoxyadenosine with a remarkably high fidelity in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Mass spectrometry-based assays for assessing replicative bypass and repair of DNA alkylation in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Translesion DNA synthesis across non-DNA segments in cultured human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kinetic Analysis of Translesion Synthesis Opposite Bulky N2- and O6-Alkylguanine DNA Adducts by Human DNA Polymerase REV1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DNA polymerase - Wikipedia [en.wikipedia.org]
• 8. Repair and translesion synthesis of O6-alkylguanine DNA lesions in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The synthesis of oligoribonucleotides containing N6-alkyladenosines and 2-methylthio-N6-alkyladenosines via post-synthetic modification of precursor oligomers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of Oligonucleotides Containing Trans Mitomycin C DNA Adducts at N6 of Adenine and N2 of Guanine - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. bio-rad.com [bio-rad.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N(6)-(2-Carboxyethyl)adenine

Welcome to the technical support guide for the synthesis of N(6)-(2-Carboxyethyl)adenine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, improve yields, and ensure high product purity. We will delve into the mechanistic principles, provide actionable troubleshooting advice, and offer detailed protocols based on established chemical literature.

Section 1: The Synthetic Pathway - A Mechanistic Overview

The synthesis of N(6)-(2-Carboxyethyl)adenine is typically achieved via a two-step process. The foundational reaction is a nucleophilic addition, followed by hydrolysis to yield the final carboxylic acid.

• Step 1: Aza-Michael Addition: The synthesis begins with an aza-Michael addition of adenine to an acrylate ester (e.g., methyl acrylate or ethyl acrylate). In this reaction, a nitrogen atom on the adenine molecule acts as a nucleophile, attacking the electron-deficient β-carbon of the acrylate.[1] This reaction is typically performed under basic conditions to deprotonate adenine, thereby increasing its nucleophilicity.[2]

• Step 2: Ester Hydrolysis: The resulting N-(2-alkoxycarbonylethyl)adenine intermediate is then hydrolyzed, usually under basic conditions (e.g., using sodium hydroxide), to cleave the ester and form the desired N(6)-(2-Carboxyethyl)adenine product.

Caption: General workflow for N(6)-(2-Carboxyethyl)adenine synthesis.

The primary challenge in this synthesis is controlling the regioselectivity of the initial Michael addition. Adenine possesses several nucleophilic nitrogen atoms (N1, N3, N7, N9, and the exocyclic N6 amine), and alkylation can occur at multiple sites, leading to a mixture of isomers and consequently, a lower yield of the desired N6-substituted product.[3][4]

Section 2: Troubleshooting Guide - Low Yield & Impurity Profile

This section addresses the most common issues encountered during the synthesis in a question-and-answer format.

Q1: My overall yield is very low. What are the most likely causes and how can I fix them?

A low overall yield can stem from issues in either the Michael addition or the hydrolysis step. A systematic approach is required.

Primary Cause: Inefficient Michael Addition & Poor Regioselectivity

The alkylation of adenine is highly sensitive to reaction conditions. In neutral or slightly basic media, alkylation tends to favor the N3 position, while reacting the adenine anion (formed under stronger basic conditions) typically leads to a mixture of N9 and N7 derivatives.[2] Achieving high N6 selectivity is the central challenge.

Troubleshooting Steps:

• Optimize the Base: The choice of base is critical. Mineral hydrides and carbonates are frequently used to activate adenine, often favoring the formation of N9 derivatives.[2] For N6-alkylation, a careful choice of base and stoichiometry is needed to modulate the nucleophilicity of the exocyclic amino group.

• Solvent Selection: Polar aprotic solvents such as DMF (dimethylformamide) or DMSO (dimethyl sulfoxide) are preferred as they enhance the rates of SN2 and Michael addition reactions by effectively solvating cations while leaving the nucleophile relatively free.[2]

• Temperature and Reaction Time: These parameters must be empirically optimized. Insufficient time or temperature can lead to incomplete conversion. Conversely, excessive heat can promote the formation of undesired side products. Consider starting at room temperature for 16-24 hours and monitoring by TLC.[2] Microwave irradiation has been shown to significantly decrease reaction times and improve yields for Michael additions of amines to acrylates.[5][6]

Secondary Cause: Incomplete Ester Hydrolysis

If the Michael addition is successful, a low yield of the final product may indicate that the ester hydrolysis has not gone to completion.

Troubleshooting Steps:

• Verify Hydrolysis Conditions: Ensure a sufficient excess of base (e.g., 1-2 M NaOH) is used.

• Increase Temperature: Gently heating the hydrolysis reaction (e.g., to 40-50 °C) can increase the rate of saponification.

• Monitor Completion: Use TLC or HPLC to monitor the disappearance of the ester intermediate before proceeding with workup and purification.

Q2: My final product is contaminated with a significant amount of an isomeric byproduct. How can I improve N6-selectivity?

This is the most common and complex issue. The distribution of N-alkylated products is a function of the complex interplay between adenine's tautomeric forms and the reaction conditions.[2][3]

Understanding the Problem:

• Kinetic vs. Thermodynamic Control: Alkylation at the ring nitrogens (N1, N3, N7, N9) is often kinetically favored, while the desired N6 product can be the thermodynamic product under certain conditions.

• The Dimroth Rearrangement: A key strategy to improve N6 yield is to leverage the Dimroth rearrangement . The initially formed N1-alkylated adenine isomer can rearrange to the more stable N6-alkylated isomer under basic conditions.[7] This provides a pathway to convert a major kinetic byproduct into the desired thermodynamic product.

Sources

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• 7. In vitro Dimroth rearrangement of 1-(2-carboxyethyl) adenine to N6-(2-carboxyethyl)adenine in single-stranded calf thymus DNA - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of N(6)-(2-Carboxyethyl)adenine by LC-MS/MS

Welcome to the technical support center for the LC-MS/MS analysis of N(6)-(2-Carboxyethyl)adenine (CEA). As a key biomarker of oxidative stress and lipid peroxidation, accurate quantification of CEA is critical for researchers in toxicology, clinical diagnostics, and drug development.[1][2][3][4] However, its analysis in complex biological matrices such as plasma and urine is often hampered by matrix effects, which can compromise data quality.

This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you overcome these challenges and develop robust, reliable analytical methods.

Troubleshooting Guide: Overcoming Matrix Effects

This section addresses specific issues you may encounter during the LC-MS/MS analysis of CEA, providing probable causes and actionable solutions.

Observed Issue	Probable Cause(s)	Recommended Solution(s)
Low or inconsistent signal intensity for CEA	Ion Suppression: Co-eluting endogenous matrix components compete with CEA for ionization in the MS source, reducing its signal.[2][5] This is a common problem in electrospray ionization (ESI).	1. Optimize Sample Preparation: Implement a more rigorous cleanup method to remove interfering substances. Solid-Phase Extraction (SPE) is often more effective than simple protein precipitation (PPT) or liquid-liquid extraction (LLE).[5][6][7] For plasma samples, consider specialized phospholipid removal plates or cartridges.[5][6][7][8][9] 2. Chromatographic Separation: Adjust your LC method to separate CEA from the suppression zone. This can be achieved by modifying the gradient, changing the mobile phase composition, or switching to an alternative chromatography mode like Hydrophilic Interaction Liquid Chromatography (HILIC), which is well-suited for polar analytes like CEA.[10] 3. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS of CEA will co-elute and experience similar matrix effects as the analyte, allowing for accurate correction of signal suppression.[11]
Poor peak shape (tailing, fronting, or splitting)	Matrix Overload: High concentrations of matrix components can overload the analytical column. Secondary Interactions: CEA may interact with active sites on the column or in the LC system.	1. Sample Dilution: If sensitivity allows, diluting the sample extract can reduce matrix overload.[12] 2. Column Selection: For reversed-phase chromatography, ensure the use of a high-quality, end-capped C18 column. For HILIC, select a stationary phase appropriate for polar compounds. 3. Mobile Phase Modifiers: The addition of a small amount of an appropriate modifier to the mobile phase can improve peak shape.
High background noise or interfering peaks	Inadequate Sample Cleanup: Residual matrix components can contribute to high background or produce interfering signals. Carryover: Adsorption of CEA or matrix components to the injector or column can lead to carryover in subsequent runs.	1. Enhanced Sample Preparation: As with ion suppression, a more effective sample cleanup is crucial. SPE with carefully selected wash and elution steps can significantly reduce background noise.[13] 2. Injector Wash: Optimize the injector wash procedure using a strong solvent to effectively remove residual analyte and matrix. 3. Divert Valve: Use a divert valve to direct the early, unretained, and highly concentrated matrix components to waste instead of the MS source.
Inconsistent results between different sample lots	Lot-to-Lot Matrix Variability: The composition of biological matrices can vary significantly between individuals or lots, leading to different degrees of matrix effects.	1. Matrix-Matched Calibrators and QCs: Prepare calibration standards and quality control samples in a representative blank matrix to compensate for consistent matrix effects. 2. Robust Sample Preparation: A highly efficient and robust sample preparation method will be less susceptible to variations in the matrix. 3. Stable Isotope-Labeled Internal Standard: A SIL-IS is the most effective way to correct for variability in matrix effects between different samples.[11]

Frequently Asked Questions (FAQs)

Sample Preparation

Q1: What is the best sample preparation technique for analyzing CEA in plasma?

A1: For plasma samples, a multi-step approach is often necessary to effectively remove proteins and phospholipids, which are major sources of matrix effects. While protein precipitation (PPT) is a quick and simple method, it often results in insufficient cleanup for sensitive LC-MS/MS analysis.[7] Solid-Phase Extraction (SPE) is generally recommended for a cleaner extract. A particularly effective strategy for plasma is the use of specialized phospholipid removal plates or cartridges, which can be used alone or in combination with PPT or SPE.[5][6][7][8][9]

Q2: How should I prepare urine samples for CEA analysis?

A2: Urine is a complex matrix with high salt content and a wide variety of endogenous metabolites that can cause ion suppression.[14][15] A "dilute-and-shoot" approach, where the urine is simply diluted with the mobile phase, may be sufficient for less sensitive assays but is often inadequate for trace-level quantification.[12] Solid-Phase Extraction (SPE) is highly recommended for urine samples to remove salts and other interfering compounds. A mixed-mode SPE sorbent that combines reversed-phase and ion-exchange properties can be particularly effective for retaining a polar analyte like CEA while allowing for the removal of a broad range of interferences.

Workflow for Solid-Phase Extraction (SPE) of CEA from Urine

Caption: A typical SPE workflow for the extraction of CEA from urine samples.

Chromatography

Q3: What type of HPLC/UHPLC column is best for CEA analysis?

A3: The choice of column depends on the overall analytical strategy.

• Reversed-Phase (e.g., C18): This is the most common type of column used in LC-MS. However, since CEA is a polar molecule, retention on a standard C18 column may be limited, especially with highly aqueous mobile phases. This can lead to co-elution with early-eluting matrix components.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for separating polar compounds like CEA.[10] It uses a polar stationary phase and a mobile phase with a high percentage of organic solvent, which can lead to better retention and separation from different sets of matrix interferences compared to reversed-phase chromatography.

Q4: How can I optimize my gradient to avoid matrix effects?

A4: The goal is to chromatographically resolve CEA from regions of significant ion suppression. A post-column infusion experiment can be used to identify these regions. In this experiment, a constant flow of a CEA standard solution is introduced into the mobile phase stream after the analytical column, and a blank matrix extract is injected. Dips in the baseline signal of CEA indicate retention times where ion suppression is occurring. Your chromatographic method should then be adjusted to ensure that the CEA peak elutes in a "quiet" region of the chromatogram.

Mass Spectrometry

Q5: How do I select the optimal MRM transitions for CEA?

A5: The selection of Multiple Reaction Monitoring (MRM) transitions is crucial for the selectivity and sensitivity of the assay.

• Precursor Ion Selection: Infuse a standard solution of CEA into the mass spectrometer to determine its most abundant and stable precursor ion in full scan mode. For CEA, this will likely be the protonated molecule [M+H]+ in positive ion mode.

• Product Ion Selection: Perform a product ion scan on the selected precursor ion to identify the most abundant and stable fragment ions.

• Optimization: Optimize the collision energy for each transition to maximize the signal intensity of the product ions.

• Selection: Typically, the most intense and specific transition is used for quantification (quantifier), and a second, also intense and specific, transition is used for confirmation (qualifier).[14]

Diagram of Matrix Effect Mechanism

Caption: Mechanism of ion suppression in the electrospray ionization (ESI) source.

Internal Standards

Q6: Why is a stable isotope-labeled internal standard (SIL-IS) so important for CEA analysis?

A6: A SIL-IS is considered the "gold standard" for quantitative LC-MS/MS analysis.[11] It is a form of CEA where one or more atoms have been replaced with their heavy isotopes (e.g., 13C, 15N). A SIL-IS has nearly identical chemical and physical properties to the unlabeled CEA.[11] This means it will behave similarly during sample extraction, chromatography, and ionization. By adding a known amount of the SIL-IS to each sample at the beginning of the workflow, it can effectively compensate for variations in sample recovery and, most importantly, for matrix-induced ion suppression or enhancement.[11] This leads to significantly improved accuracy and precision in the final quantitative results.

References

• Agilent Technologies. (2015). An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. LCGC International. Available at: [Link]

• Sigma-Aldrich. (n.d.). LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples. Separation Science. Available at: [Link]

• Restek Corporation. (n.d.). Phospholipid and Protein Removal in One Simple SPE Process Prevents Matrix-Based Signal Suppression. Available at: [Link]

• Waters Corporation. (n.d.). Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates. Available at: [Link]

• Jain, R., et al. (2013). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Huppertz, B., et al. (2023). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. Therapeutic Drug Monitoring. Available at: [Link]

• Huppertz, B., et al. (2023). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. ResearchGate. Available at: [Link]

• Schlittenbauer, L., et al. (2014). Matrix effects in human urine analysis using multi-targeted liquid chromatography-tandem mass spectrometry. Journal of Chromatography A. Available at: [Link]

• Forensic RTI. (2024). Selecting and optimizing transitions for LC-MS/MS methods. Available at: [Link]

• Bowman, D. B., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology. Available at: [Link]

• Gritti, F., & Guiochon, G. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Chromatography A. Available at: [Link]

• Stone, J. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Spectroscopy Europe. Available at: [Link]

• Dingley, K. H., et al. (2014). DNA isolation and sample preparation for quantification of adduct levels by accelerator mass spectrometry. Methods in Molecular Biology. Available at: [Link]

• Niki, E. (2008). Lipid peroxidation products as oxidative stress biomarkers. BioFactors. Available at: [Link]

• Gerdemann, C., et al. (2023). A simplified LC–MS-based method for sensitive analysis of DNA adducts utilizing accessible in vitro metabolism models. Archives of Toxicology. Available at: [Link]

• Chemistry For Everyone. (2023, June 27). How Do You Prepare A Sample For LC-MS Analysis? [Video]. YouTube. Available at: [Link]

• Niki, E. (2014). Biomarkers of lipid peroxidation in clinical material. Biochimica et Biophysica Acta (BBA) - General Subjects. Available at: [Link]

• Wetzel, C., et al. (2019). Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. Genes. Available at: [Link]

• Hiefner, J., et al. (2023). A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples. Metabolites. Available at: [Link]

• Lee, D-H., et al. (2022). A Review of Stable Isotope Labeling and Mass Spectrometry Methods to Distinguish Exogenous from Endogenous DNA Adducts and Improve Dose–Response Assessments. Chemical Research in Toxicology. Available at: [Link]

• Niki, E. (2014). Lipid peroxidation biomarkers for evaluating oxidative stress and assessing antioxidant capacity in vivo. Journal of Clinical Biochemistry and Nutrition. Available at: [Link]

• Liu, X., et al. (2011). Development of a robust and sensitive LC-MS/MS method for the determination of adenine in plasma of different species and its application to in vivo studies. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Niki, E. (2008). Lipid peroxidation products as oxidative stress biomarkers. BioFactors. Available at: [Link]

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• Chen, H. J., et al. (2004). Quantification of urinary excretion of 1,N6-ethenoadenine, a potential biomarker of lipid peroxidation, in humans by stable isotope dilution liquid chromatography-electrospray ionization-tandem mass spectrometry. Chemical Research in Toxicology. Available at: [Link]

• Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry. Available at: [Link]

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Technical Support Center: Enhancing Sensitivity for Low-Level Detection of N(6)-(2-Carboxyethyl)adenine (CEA)

Introduction

N(6)-(2-Carboxyethyl)adenine (CEA) is a significant DNA adduct formed by the reaction of acrylic acid and other α,β-unsaturated carbonyl compounds with deoxyadenosine residues in DNA. As a biomarker of DNA damage, its accurate quantification at low levels is critical for toxicological studies, carcinogen exposure assessment, and understanding the etiology of various diseases. However, detecting CEA in complex biological matrices such as urine, plasma, or tissue hydrolysates is challenging due to its low endogenous concentrations, physicochemical properties, and the presence of interfering substances.[1][2][3]

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for troubleshooting and optimizing analytical methods, primarily focusing on Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), to enhance the sensitivity and reliability of low-level CEA detection.

Section 1: Troubleshooting Guide

This section addresses specific, common issues encountered during CEA analysis in a question-and-answer format. Each answer provides causative explanations and actionable solutions grounded in established analytical principles.

Sample Preparation Issues

Q1: My CEA recovery is consistently low after Solid-Phase Extraction (SPE). What are the likely causes and how can I improve it?

A1: Low recovery during SPE is a frequent challenge, often stemming from a mismatch between the analyte's properties and the SPE chemistry or suboptimal protocol steps.

• Causality: CEA is a polar, zwitterionic molecule, possessing both a carboxylic acid group (negative charge at neutral/high pH) and an amine function on the adenine ring (positive charge at neutral/low pH). This dual nature can make its retention and elution complex on single-mode SPE sorbents.

• Solutions & Rationale:

  • Select a Mixed-Mode Sorbent: A mixed-mode cation exchange (MCX) or mixed-mode anion exchange (MAX) sorbent is often superior. For MCX, you can load the sample under acidic conditions (e.g., pH 3-4) to ensure the primary amine is protonated and retains on the cation-exchange group. Interferents can be washed with an organic solvent (like methanol) and the final elution is achieved with a basic organic solvent (e.g., 5% ammonium hydroxide in methanol) to neutralize the amine for release.[4]

  • Optimize pH of Loading/Washing/Elution:

    • Loading: Adjust sample pH to ~2 units below the pKa of the primary amine to ensure full protonation for strong cation exchange retention.

    • Washing: Use a wash solvent that is strong enough to remove interferences but weak enough to not elute CEA. For reversed-phase sorbents, an aqueous wash with a low percentage of organic solvent is typical. For ion-exchange, an organic solvent wash followed by an aqueous wash at the loading pH is effective.

    • Elution: The elution solvent must disrupt the primary interaction. For ion-exchange, this means shifting the pH to neutralize the analyte or using a high ionic strength buffer.[4]

  • Check Flow Rates: Ensure that the sample loading, washing, and elution steps are performed at a slow, controlled flow rate (e.g., ~1 mL/min).[5] This allows for sufficient interaction time between the analyte and the sorbent bed.

  • Prevent Sorbent Drying: For silica-based sorbents, do not let the cartridge dry out between the conditioning/equilibration steps and sample loading, as this can deactivate the stationary phase and lead to channeling, severely reducing recovery.

  • Validate with a Recovery Test: Perform a self-validating experiment by spiking a known amount of CEA standard into three sample sets: (A) pre-extraction, (B) post-extraction (spiked into the final eluate), and (C) a neat standard in solvent.

    • Recovery (%) = (Peak Area of A / Peak Area of B) * 100

    • Matrix Effect (%) = ((Peak Area of B / Peak Area of C) - 1) * 100 This will definitively separate poor recovery from matrix-induced ion suppression.[6][7]

Q2: I'm observing significant ion suppression in my samples, leading to poor sensitivity and reproducibility. How can I minimize these matrix effects?

A2: Ion suppression is a common phenomenon in LC-MS/MS bioanalysis where co-eluting matrix components interfere with the ionization of the target analyte in the MS source.[6][8]

• Causality: Components like salts, phospholipids from plasma, and pigments from urine can compete with CEA for ionization, reducing its signal intensity. This effect is highly variable between samples, compromising quantitative accuracy.[2][6]

• Solutions & Rationale:

  • Improve Chromatographic Separation: The most effective strategy is to chromatographically separate CEA from the interfering components.

    • Use a Longer Gradient: Extend the LC gradient to allow more time for matrix components to elute before or after the CEA peak.

    • Employ a Different Stationary Phase: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative to reversed-phase for polar analytes like CEA. It can provide a different elution profile, often moving salts and highly polar interferences away from the analyte peak.

  • Enhance Sample Cleanup: A more rigorous sample preparation method is crucial.

    • Two-Dimensional SPE: Utilize two different SPE cartridges with orthogonal retention mechanisms (e.g., reversed-phase followed by ion-exchange) for a much cleaner extract.[9]

    • Immunoaffinity Extraction: If available, using an antibody specific to CEA for immunoaffinity purification provides the highest degree of selectivity and sample cleanup, though it is more costly.[10]

  • Reduce Injection Volume: Injecting a smaller volume of the sample extract can reduce the total amount of matrix components entering the MS source, thereby lessening suppression.

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An ideal internal standard for CEA would be ¹³C- or ¹⁵N-labeled CEA. Since the SIL-IS co-elutes and experiences the same matrix effects as the analyte, it effectively normalizes for signal suppression, leading to more accurate quantification.[11]

Liquid Chromatography (LC) Issues

Q3: I'm seeing poor chromatographic peak shape (tailing or fronting) for my CEA standard. How can I improve it?

A3: Poor peak shape compromises both sensitivity (lower peak height) and integration accuracy. It typically points to undesirable secondary interactions or issues with the mobile phase.

• Causality:

  • Peak Tailing: Often caused by secondary interactions between the basic amine group of CEA and acidic residual silanols on the silica-based column packing. It can also be caused by column overload.

  • Peak Fronting: Usually a sign of column overload or a physical problem like a void in the column packing.

• Solutions & Rationale:

  • Mobile Phase pH Adjustment: For reversed-phase chromatography, ensure the mobile phase pH is low (e.g., pH 2.5-3.5 using formic acid). This keeps the primary amine of CEA fully protonated and minimizes interactions with silanols.[12]

  • Use a High-Purity, End-Capped Column: Modern, high-purity silica columns that are thoroughly end-capped have fewer free silanols, reducing the potential for peak tailing.

  • Lower the Injection Concentration: Dilute your standard to see if the peak shape improves. If it does, you were likely overloading the column.

  • Check for Extra-Column Volume: Ensure you are using narrow-bore tubing and that all connections are properly made to minimize dead volume, which can contribute to peak broadening.

  • Solvent Mismatch: Ensure the injection solvent is weaker than or matched to the initial mobile phase composition. Injecting in a much stronger solvent (e.g., 100% methanol into a mobile phase with 5% methanol) will cause severe peak distortion.

Mass Spectrometry (MS) Issues

Q4: The signal intensity for my CEA precursor/product ion transition is very weak, even for clean standards. How can I optimize the MS parameters for better sensitivity?

A4: Maximizing the MS signal requires careful optimization of ionization source conditions and the specific parameters for your target analyte.[13]

• Causality: Suboptimal MS parameters can lead to inefficient ion generation, transmission, or fragmentation, resulting in a weak signal.

• Solutions & Rationale:

  • Systematic Source Optimization: Infuse a solution of your CEA standard directly into the mass spectrometer and systematically adjust the following parameters to maximize the signal for the [M+H]⁺ precursor ion:

    • Gas Temperatures (Drying Gas, Nebulizer Gas): Proper temperatures are needed for efficient desolvation. Too low, and you get solvent clusters; too high, and you might cause thermal degradation.

    • Gas Flows: These affect droplet formation and desolvation efficiency.

    • Capillary/Spray Voltage: This voltage is critical for generating the electrospray. There is an optimal value that produces a stable spray and maximal signal.

  • Optimize Fragmentation (Collision Energy): While infusing the standard, perform a product ion scan and vary the collision energy (CE) to find the value that produces the most intense and stable product ion. Create a table to compare results.

  • Optimize Compound-Specific Parameters: Fine-tune parameters like Declustering Potential (DP) or Cone Voltage. These voltages prevent solvent clusters from entering the mass analyzer and help with ion transmission but can cause in-source fragmentation if set too high.

  • Consider Multiple Reaction Monitoring (MRM) Summation: If CEA produces multiple stable product ions, you can monitor several transitions and sum their signals. This can increase the overall signal-to-noise ratio, though it may also slightly increase background noise.[14]

Section 2: Experimental Workflows & Data

Workflow 1: Sample Preparation using Mixed-Mode SPE

This diagram outlines a robust workflow for extracting CEA from a complex biological matrix like urine, incorporating a self-validating step to assess recovery and matrix effects.

Caption: Workflow for CEA extraction from urine using MCX-SPE.

Workflow 2: Troubleshooting Logic for Low Signal

This decision tree provides a logical path for diagnosing the root cause of a weak analytical signal.

Caption: Decision tree for troubleshooting low CEA signal intensity.

Data Presentation: Optimizing MS Collision Energy

The following table illustrates how to systematically optimize a key MS parameter. The goal is to find the collision energy (CE) that yields the highest signal intensity for the most stable product ion.

Precursor Ion (m/z)	Collision Energy (eV)	Product Ion (m/z)	Relative Intensity (%)	Notes
224.1	10	136.1	45	Low fragmentation
224.1	15	136.1	88	Good intensity
224.1	20	136.1	100	Optimal
224.1	25	136.1	92	Slight decrease
224.1	25	109.1	35	Secondary fragment appears
224.1	30	136.1	75	Over-fragmentation begins

Note: Values are illustrative. The optimal product ion for CEA ([M+H]⁺ = 224.1) is typically the adenine core (m/z 136.1) resulting from the loss of the carboxyethyl side chain.

Section 3: Frequently Asked Questions (FAQs)

Q: What is a typical concentration range for CEA in biological samples? A: CEA levels are generally very low. In unexposed humans, endogenous levels in urine can be in the range of low pmol/mL or even fmol/mL, which corresponds to approximately 1 adduct per 10⁸ to 10⁹ normal nucleotides in cellular DNA.[1][3] This underscores the need for highly sensitive analytical methods.

Q: Which internal standard is best for CEA quantification? A: The gold standard is a stable isotope-labeled (SIL) version of CEA, such as [¹⁵N₅]-CEA or [¹³C₂,¹⁵N₁]-CEA. A SIL-IS has nearly identical chemical and physical properties to the analyte, meaning it co-elutes chromatographically and experiences the same extraction inefficiencies and matrix effects. This allows for the most accurate correction and reliable quantification.[11] If a SIL-IS is unavailable, a structurally similar analog may be used, but this requires more rigorous validation to ensure it behaves similarly to CEA.

Q: How can I definitively confirm the identity of the CEA peak in my sample? A: Peak identity should be confirmed using multiple criteria:

• Retention Time Matching: The peak's retention time in the sample must match that of an authentic CEA standard, analyzed under the same conditions, within a narrow tolerance window (e.g., ±2%).

• MRM Transition Ratio: At least two specific MRM transitions should be monitored for CEA. The ratio of the peak areas of the quantifier transition to the qualifier transition in the sample must match the ratio observed for the authentic standard within a predefined tolerance (e.g., ±20%).

• Spiking: Spiking a small amount of authentic standard into a sample extract should result in a proportional increase in the height of the target peak, without the appearance of a new peak or a change in peak shape.

Q: What are the critical quality control (QC) samples to include in my analytical run? A: A robust analytical run should include:

• Blank: A matrix sample (e.g., control urine) processed without any analyte or IS to check for background interference.

• Zero Sample: A matrix sample spiked only with the internal standard to check for any contribution to the analyte signal.

• Calibration Curve: A series of matrix samples spiked with known concentrations of CEA (and a fixed concentration of IS) to establish the quantitative range.

• QC Samples: At least three levels (low, medium, high) of matrix samples spiked with known concentrations to verify the accuracy and precision of the run. These are prepared independently from the calibration curve.

References

• Wang, Y., & Jia, G. (2020). Detection methods of epitranscriptomic mark N6-methyladenosine. Essays in Biochemistry, 64(6), 967–979. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). Matrix effect in bioanalysis: An overview. [Link]

• O'Maille, G., et al. (2022). Evaluation of N6-adenine DNA-immunoprecipitation-based genomic profiling in eukaryotes. Epigenetics & Chromatin. [Link]

• An, J., et al. (2017). Rapid determination of six carcinogenic primary aromatic amines in mainstream cigarette smoke by two-dimensional online solid phase extraction combined with liquid chromatography tandem mass spectrometry. Journal of Chromatography A, 1489, 59-66. [Link]

• Donati, A., et al. (2024). An Automated Micro Solid-Phase Extraction (μSPE) Liquid Chromatography-Mass Spectrometry Method for Cyclophosphamide and Iphosphamide: Biological Monitoring in Antineoplastic Drug (AD) Occupational Exposure. Molecules, 29(3), 633. [Link]

• Li, F., et al. (2018). Enhancement of Sensitivity and Quantification Quality in the LC-MS/MS Measurement of Large Biomolecules with Sum of MRM (SMRM). Journal of The American Society for Mass Spectrometry, 29(12), 2417–2423. [Link]

• Li, W., & Sancar, A. (2020). Methodologies for detecting environmentally induced DNA damage and repair. Environmental and Molecular Mutagenesis, 61(3), 303-315. [Link]

• Rana, S. (2018). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. LCGC North America, 36(9), 652-659. [Link]

• Dzwirkowska, A., et al. (2024). Global analysis by LC-MS/MS of N6-methyladenosine and inosine in mRNA reveal complex incidence. RNA Biology, 21(1). [Link]

• Villalta, P. W., & Hecht, S. S. (2016). DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans. Chemical Research in Toxicology, 29(4), 483–500. [Link]

• Dzwirkowska, A., et al. (2024). Global analysis by LC-MS/MS of N6-methyladenosine and inosine in mRNA reveal complex incidence. RNA Biology, 21(1). [Link]

• Wang, Y., & Jia, G. (2020). Detection methods of epitranscriptomic mark N6-methyladenosine. Essays in Biochemistry, 64(6), 967-979. [Link]

• Singh, R., & Lza, K. (2015). Tracking Matrix Effects in the Analysis of DNA Adducts of Polycyclic Aromatic Hydrocarbons. Journal of Chromatography A, 1421, 89-95. [Link]

• The authoritative grounding tool was unable to find a working page for this link.

• Chen, H. J., & Chiang, C. C. (1981). In vitro Dimroth rearrangement of 1-(2-carboxyethyl) adenine to N6-(2-carboxyethyl)adenine in single-stranded calf thymus DNA. Cancer Research, 41(9 Pt 1), 3484-3488. [Link]

• Ge, J., et al. (2022). Current and Future Methodology for Quantitation and Site-Specific Mapping the Location of DNA Adducts. Toxics, 10(12), 738. [Link]

• Yen, T. Y., et al. (1998). Quantitation of 1,N6-ethenoadenine in Rat Urine by Immunoaffinity Extraction Combined With Liquid chromatography/electrospray Ionization Mass Spectrometry. Chemical Research in Toxicology, 11(7), 810-815. [Link]

• Mathur, L., et al. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR Protocols, 2(3), 100724. [Link]

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• Singh, R., & Farmer, P. B. (2006). Liquid chromatography–electrospray ionization–mass spectrometry: the future of DNA adduct detection. Carcinogenesis, 27(2), 178-196. [Link]

• Guo, T. (2022). Towards Higher Sensitivity of Mass Spectrometry: A Perspective From the Mass Analyzers. Frontiers in Chemistry, 10, 856709. [Link]

• Dzwirkowska, A., et al. (2024). Global analysis by LC-MS/MS of N6-methyladenosine and inosine in mRNA reveal complex incidence. bioRxiv. [Link]

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• ResearchGate. (2013). How to increase sensitivity of badly ionizing compounds in ESI-MS (electrospray ionisation mass spectroscopy)?[Link]

• Beh, L. Y., et al. (2019). Identification of a DNA N6-adenine methyltransferase complex and its impact on chromatin organization. Cell, 177(7), 1780-1796.e17. [Link]

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• Zhang, Y., et al. (2017). Electrochemical immunosensor for N6-methyladenosine detection in human cell lines based on biotin-streptavidin system and silver-SiO2 signal amplification. Biosensors & Bioelectronics, 90, 11-16. [Link]

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Technical Guide: Optimizing Fragmentation Parameters for N(6)-(2-Carboxyethyl)adenine (CEA) in Mass Spectrometry

An Expert Guide to Mass Spectrometry Methods for a Key DNA Adduct

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to develop and optimize robust mass spectrometry (MS) methods for the analysis of N(6)-(2-Carboxyethyl)adenine (CEA) and its corresponding deoxynucleoside, N(6)-(2-Carboxyethyl)-2'-deoxyadenosine (CE-dA). As a significant DNA adduct, accurate and sensitive detection of CEA is critical for understanding DNA damage, disease pathology, and the efficacy of therapeutic interventions.

This document moves beyond a simple recitation of steps, delving into the rationale behind fragmentation pathways and experimental design. The goal is to empower you not just to follow a protocol, but to intelligently troubleshoot and adapt it to your specific instrumentation and experimental context.

Part 1: Understanding the Fragmentation Behavior of CEA

The foundation of any successful tandem MS (MS/MS) method is a thorough understanding of how the target molecule fragments. CEA, as a modified nucleobase, follows predictable fragmentation patterns rooted in the established principles of nucleoside and small molecule dissociation.[1][2][3]

When analyzing the full deoxynucleoside (CE-dA), the most common and diagnostically significant fragmentation event in collision-induced dissociation (CID) is the cleavage of the glycosidic bond.[1][2] This results in a neutral loss of the 2'-deoxyribose sugar moiety (mass: 116.0474 Da), yielding the protonated aglycone, which is the protonated CEA base ([CEA+H]⁺).[4][5] This transition is often the most intense and is an excellent candidate for screening and survey scans in an adductomics workflow.[3][4]

To gain further structural confirmation and enhance specificity, especially for quantitative assays using Multiple Reaction Monitoring (MRM), the protonated CEA aglycone is isolated and subjected to further fragmentation (MS³ or MRM transition). Its fragmentation is dictated by two key structural features: the adenine core and the carboxyethyl side chain.

Predicted Fragmentation Pathways for [CEA+H]⁺:

• From the Carboxyethyl Chain: Based on general rules for carboxylic acids, we can anticipate losses of water (H₂O) and carbon dioxide (CO₂).[6][7]

• From the Adenine Core: The purine ring system of adenine is known to fragment via sequential losses of hydrogen cyanide (HCN).[8][9]

These pathways are visualized in the diagram below.

Caption: A logical workflow for the systematic optimization of mass spectrometry fragmentation parameters for CEA analysis.

Experimental Protocol: Collision Energy Optimization via Direct Infusion

• Preparation: Prepare a 100-500 ng/mL solution of a certified CEA or CE-dA standard in a suitable solvent (e.g., 50:50 Methanol:Water with 0.1% formic acid).

• Infusion: Using a syringe pump, infuse the standard solution directly into the mass spectrometer at a stable flow rate (e.g., 5-10 µL/min).

• Source Tuning: In full scan mode, optimize ion source parameters (e.g., capillary voltage, desolvation temperature, gas flows) to achieve the maximum stable signal intensity for the precursor ion ([M+H]⁺).

  • Self-Validation: A stable signal of at least 1x10⁵ counts (instrument-dependent) should be achieved before proceeding. If not, re-evaluate sample and solvent preparation.

• Collision Energy (CE) Ramp:

  • Set up a product ion scan experiment where the CE-dA precursor ion is selected in the first mass analyzer (e.g., Q1).

  • Program the instrument to acquire spectra while ramping the collision energy in the collision cell (e.g., Q2) over a wide range, typically from 5 to 60 eV, in 1-2 eV steps.

• Data Analysis:

  • From the resulting data, generate extracted ion chromatograms (or view the averaged spectrum at each CE value) for the precursor ion and all major product ions.

  • Create a CE curve by plotting the intensity of each ion as a function of the collision energy. This plot is crucial for identifying the optimal energy to produce your desired fragment(s). For MRM analysis, you will typically choose a CE value just past the peak of the product ion's curve to ensure robust fragmentation.

Part 3: Troubleshooting Guide

Question	Potential Cause & Solution
Why is my precursor ion signal weak or unstable?	1. Poor Ionization: Adjust source parameters. Ensure the mobile phase pH is appropriate (0.1% formic acid is a good start for positive mode).2. Sample Degradation: Use fresh standards. Avoid repeated freeze-thaw cycles.3. Matrix Suppression: If analyzing a biological sample, improve sample cleanup or chromatographic separation.
I'm seeing poor fragmentation and mostly the precursor ion, even at high collision energy.	1. Insufficient Collision Energy: The molecule may be exceptionally stable. Ensure your CE ramp extends to a sufficiently high energy.2. Collision Gas Issue: Check the pressure of your collision gas (e.g., Argon, Nitrogen) and ensure it is flowing correctly.3. Instrument Mode: For some instruments, higher-energy collisional dissociation (HCD) is more effective than CID for fragmenting stable molecules.
My spectra are noisy, or I see too many small, non-specific fragments.	1. Collision Energy is Too High: This is known as "over-fragmentation." Reduce the collision energy to favor the formation of larger, more diagnostic product ions.2. In-Source Fragmentation: High source temperatures or voltages can cause fragmentation before mass analysis. Try reducing these parameters.3. Contamination: Ensure the sample and LC-MS system are clean. [10]
How do I get more structural information beyond the neutral loss of deoxyribose?	This is the expected and desired outcome for MS² analysis of a deoxynucleoside adduct. [3][4]To get more data, you must perform an MS³ experiment . Isolate the aglycone product ion ([CEA+H]⁺) from the MS² scan and apply collision energy to fragment it further. This will reveal the secondary fragments (e.g., [CEA+H-CO₂]⁺) needed for definitive identification.
I'm having trouble distinguishing CEA from a structural isomer.	1. Chromatographic Separation: The most reliable method is to develop an LC method that can resolve the isomers before they enter the mass spectrometer.2. Fine-Tuned Fragmentation: Isomers often produce the same major product ions but in different relative abundances. [1]Carefully examine the full product ion spectra at various collision energies to find unique "fingerprint" fragments or intensity ratios that can differentiate them.

Part 4: Frequently Asked Questions (FAQs)

Q: What are the expected precursor and product ions for CEA and its deoxynucleoside?

Table 1: Key m/z Values for CEA Derivatives (in Positive Ion Mode)

Analyte	Formula	Description	Exact Mass [M+H]⁺	Key Product Ion(s) (m/z)
CE-dA	C₁₅H₁₉N₅O₅	N⁶-(2-Carboxyethyl)-2'-deoxyadenosine	366.1464	250.0991 ([CEA+H]⁺, loss of deoxyribose)
CEA	C₈H₉N₅O₂	N⁶-(2-Carboxyethyl)adenine (Aglycone)	224.0834	180.0933 (Loss of CO₂), 206.0728 (Loss of H₂O)

Note: Masses are monoisotopic and may vary slightly based on instrument calibration.

Q: What are typical starting collision energy (CE) values?

CE is highly instrument-dependent. The CE ramp experiment is essential, but the table below provides reasonable starting points.

Table 2: Recommended Starting Collision Energy Ranges by Instrument Type

Instrument Type	Fragmentation Type	Typical CE Range (eV) for ~350 Da Precursor	Notes
Triple Quadrupole (QqQ)	CID	15 - 35	Optimized per transition for MRM.
Ion Trap (IT)	CID	Normalized CE: 25 - 40%	Often uses a normalized collision energy setting.
Q-TOF	CID	20 - 45	Higher energies may be needed for smaller fragments.

| Orbitrap | HCD | Normalized CE: 20 - 35% | HCD can produce richer fragmentation spectra. |

Q: Should I use positive or negative ionization mode?

For nucleosides and nucleobases, positive ion mode is almost always preferred. The nitrogen atoms in the purine ring are basic and readily accept a proton, leading to a very stable and abundant [M+H]⁺ precursor ion. While the carboxylic acid group allows for deprotonation in negative mode ([M-H]⁻), the ionization efficiency is typically much lower.

Q: How do I confirm the identity of my fragments?

The gold standard is to use a high-resolution mass spectrometer (HRMS) like a TOF or Orbitrap. [4][5][11]By measuring the mass of the fragment ions with high accuracy (e.g., <5 ppm), you can determine their elemental composition and confidently confirm that you are observing the expected losses (e.g., confirming that a loss of 43.9898 Da corresponds to CO₂ and not another combination of atoms).

References

• Gao, Y., et al. (2020). Collision-Induced Dissociation Studies of Protonated Ions of Alkylated Thymidine and 2′-Deoxyguanosine. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Zhang, X., et al. (2012). Collision-induced dissociation of oligonucleotide anions fully modified at the 2'-position of the ribose: 2'-F/-H and 2'-F/-H/-OMe mix-mers. Journal of Mass Spectrometry. Available at: [Link]

• Gao, Y., et al. (2020). Collision-Induced Dissociation Studies of Protonated Ions of Alkylated Thymidine and 2'-Deoxyguanosine. PubMed. Available at: [Link]

• Balbo, S., et al. (2014). Application of a High-Resolution Mass-Spectrometry-Based DNA Adductomics Approach for Identification of DNA Adducts in Complex Mixtures. Analytical Chemistry. Available at: [Link]

• Wang, D., et al. (2023). Charge-State-Dependent Collision-Induced Dissociation Behaviors of RNA Oligonucleotides via High-Resolution Mass Spectrometry. bioRxiv. Available at: [Link]

• Peterson, L.A., et al. (2022). Current and Future Methodology for Quantitation and Site-Specific Mapping the Location of DNA Adducts. Molecules. Available at: [Link]

• Singh, R., & Farmer, P.B. (2019). Emerging Technologies in Mass Spectrometry-Based DNA Adductomics. Genes. Available at: [Link]

• Turesky, R.J. (2012). Mass spectrometry for the assessment of the occurrence and biological consequences of DNA adducts. Expert Review of Proteomics. Available at: [Link]

• Chi, L., et al. (2019). A Data-Independent Mass Spectrometry Approach for Screening and Identification of DNA Adducts. Chemical Research in Toxicology. Available at: [Link]

• Wang, D., et al. (2023). Charge-State-Dependent Collision-Induced Dissociation Behaviors of RNA Oligonucleotides via High-Resolution Mass Spectrometry. Semantic Scholar. Available at: [Link]

• Michigan State University Department of Chemistry. (n.d.). Mass Spectrometry. Available at: [Link]

• Baars, O. (2018). Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. IntechOpen. Available at: [Link]

• ResearchGate. (n.d.). Structure of the adenine molecule and labeling of its constituents. Available at: [Link]

• Al-Kahtani, A.A. (2012). Fragmentation mechanisms of cytosine, adenine and guanine ionized bases. Physical Chemistry Chemical Physics. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Available at: [Link]

• Chen, H.J., et al. (2008). Advanced glycation end products of DNA: quantification of N2-(1-Carboxyethyl)-2'-deoxyguanosine in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry. Chemical Research in Toxicology. Available at: [Link]

• Vidya-mitra. (2015). General Fragmentation Rules (CHE). YouTube. Available at: [Link]

• Gaskell, S.J., & Reilly, M.H. (1988). Tandem mass spectrometry of peptides using hybrid and four-sector instruments: a comparative study. Rapid Communications in Mass Spectrometry. Available at: [Link]

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dealing with co-eluting interferences in N(6)-(2-Carboxyethyl)adenine analysis

Welcome to the Technical Support Center for the analysis of N(6)-(2-Carboxyethyl)adenine (CEA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the analytical challenges associated with CEA quantification, particularly the issue of co-eluting interferences. As Senior Application Scientists, we have compiled this resource based on established analytical principles and field-proven insights to help you achieve accurate and reliable results.

Introduction to the Analytical Challenge

N(6)-(2-Carboxyethyl)adenine (CEA) is a DNA adduct that can be formed by the reaction of acrylic acid with deoxyadenosine. Its quantification in biological matrices is of interest in toxicology and drug development. However, like many DNA adducts, CEA is often present at low concentrations in complex biological samples. This makes its analysis susceptible to interferences from co-eluting compounds, which can significantly impact the accuracy and sensitivity of the measurement, especially when using highly sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2]

Co-eluting interferences can lead to a phenomenon known as matrix effect , where the ionization efficiency of the analyte is altered, causing either ion suppression or enhancement.[2][3] This can result in underestimation or overestimation of the true CEA concentration. This guide will provide you with the knowledge and tools to identify, troubleshoot, and mitigate these challenges.

Frequently Asked Questions (FAQs)

Q1: What are co-eluting interferences and matrix effects?

A1:

• Co-eluting interferences are compounds in a sample that are not chromatographically separated from the analyte of interest (in this case, CEA).[4] They exit the liquid chromatography (LC) column at the same time as CEA.

• Matrix effects are the alteration of the analyte's ionization efficiency in the mass spectrometer's source due to the presence of co-eluting compounds from the sample matrix (e.g., salts, phospholipids, metabolites).[2][3] This can lead to:

  • Ion Suppression: The most common matrix effect, where the presence of interfering compounds reduces the ionization of the analyte, leading to a weaker signal and potentially an underestimation of its concentration.[1][3]

  • Ion Enhancement: A less common effect where co-eluting compounds increase the ionization of the analyte, resulting in a stronger signal and an overestimation of its concentration.

Q2: Why is CEA analysis particularly susceptible to these issues?

A2: The analysis of DNA adducts like CEA is challenging for several reasons:

• Low Abundance: DNA adducts are typically present at very low concentrations in biological samples, making their detection and quantification sensitive to any interference that can obscure their signal.

• Polar Nature: CEA is a polar molecule. When using traditional reversed-phase liquid chromatography (RPLC), polar compounds often have poor retention and elute early in the chromatogram, in a region where many other polar matrix components also elute, increasing the likelihood of co-elution and ion suppression.[1]

• Complex Matrices: Biological samples (e.g., digested DNA from tissues or cells) are inherently complex, containing a vast number of endogenous compounds that can act as interferences.[5]

Q3: How can I know if I have a co-elution or matrix effect problem?

A3: There are several indicators that you may be experiencing co-elution or matrix effects:

• Poor Peak Shape: Look for fronting, tailing, or split peaks. A "shoulder" on your CEA peak is a strong indicator of a co-eluting interference.[4]

• Inconsistent Results: High variability in the quantification of your quality control (QC) samples or between replicate injections of the same sample can be a sign of inconsistent matrix effects.

• Post-Column Infusion Experiment: This is a definitive way to identify regions of ion suppression or enhancement in your chromatogram. It involves infusing a constant flow of a CEA standard into the MS while injecting a blank matrix extract onto the LC column. Dips in the baseline signal indicate regions of ion suppression.[1]

Troubleshooting Guide

Problem 1: I'm observing a shoulder on my CEA peak or poor peak shape.

Possible Causes:

• A co-eluting compound with similar properties to CEA.

• An isomeric or isobaric interference (a compound with the same mass and potentially similar fragmentation pattern).[6]

• Poor chromatographic conditions leading to peak splitting or broadening.

Diagnostic Steps:

• Peak Purity Analysis: If you have a diode array detector (DAD) in line with your MS, check the UV-Vis spectra across the peak. A pure peak should have a consistent spectrum.

• Mass Spectral Analysis: Examine the mass spectra across the peak. If the peak is impure, you may see different ions appearing at the leading, apex, and tailing edges of the peak.

• High-Resolution Mass Spectrometry (HRMS): If available, use HRMS to determine the accurate mass of the ions across the peak. This can help differentiate CEA from a co-eluting interference with a different elemental composition.

Solutions:

• Optimize Chromatography: This is the most effective way to resolve co-eluting compounds.

  • Switch to HILIC: For a polar compound like CEA, Hydrophilic Interaction Liquid Chromatography (HILIC) is often a better choice than reversed-phase. HILIC uses a polar stationary phase and a high organic mobile phase, which provides good retention for polar analytes.[7][8][9][10] The elution order in HILIC is generally the reverse of RPLC, which can move the CEA peak away from early-eluting interferences.[9]

  • Modify Mobile Phase: Adjust the organic solvent (acetonitrile is common for HILIC), the aqueous component, and the pH. Small changes in mobile phase composition can significantly alter selectivity.

  • Change the Column: If optimizing the mobile phase is not sufficient, try a different HILIC column with a different stationary phase chemistry (e.g., bare silica, amide, diol).[11]

Experimental Protocol: Optimizing HILIC for CEA Separation

• Column Selection: Start with a HILIC column with an amide or bare silica stationary phase.

• Mobile Phase Preparation:

  • Mobile Phase A: Water with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • Start with a high percentage of Mobile Phase B (e.g., 95%) to ensure retention of CEA.

  • Run a linear gradient to increase the percentage of Mobile Phase A (e.g., from 5% to 40% over 10 minutes).

  • Equilibrate the column with the initial conditions for at least 5 minutes between injections.

• Flow Rate: Use a flow rate appropriate for your column dimensions (e.g., 0.3-0.5 mL/min for a 2.1 mm ID column).

• Injection Volume: Keep the injection volume small (1-5 µL) to minimize peak distortion.

Problem 2: My CEA signal is low and inconsistent across different samples.

Possible Causes:

• Significant ion suppression due to matrix effects.[1][2][3]

• Loss of analyte during sample preparation.

• Adsorption of the analyte to metal surfaces in the LC system.[12]

Diagnostic Steps:

• Perform a Post-Column Infusion Experiment: As mentioned in the FAQs, this will map the regions of ion suppression in your chromatogram. If your CEA peak elutes in a suppression zone, this is likely the cause of your problem.

• Evaluate Sample Preparation Recovery: Spike a known amount of CEA standard into a blank matrix before and after the sample preparation process. Compare the peak areas to determine the recovery.

• Check for Metal Chelation: Compounds with carboxyl groups, like CEA, can chelate with metal ions from stainless steel components of the HPLC system, leading to peak tailing and signal loss.[12]

Solutions:

• Improve Sample Preparation: The goal is to remove as many matrix components as possible before analysis.

  • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples. A mixed-mode SPE cartridge with both reversed-phase and ion-exchange properties can be effective for isolating CEA.

  • Liquid-Liquid Extraction (LLE): This can also be used to separate CEA from interfering compounds based on its partitioning between two immiscible liquids.

Table 1: Comparison of Sample Preparation Techniques for CEA

Technique	Principle	Advantages	Disadvantages
Protein Precipitation	Protein removal by precipitation with an organic solvent (e.g., acetonitrile).	Simple, fast.	Non-selective, may not remove other interferences like phospholipids.
Liquid-Liquid Extraction (LLE)	Partitioning of CEA between an aqueous and an immiscible organic solvent.	Can be highly selective with optimization of solvents and pH.	Can be labor-intensive and require larger solvent volumes.
Solid-Phase Extraction (SPE)	Retention of CEA on a solid sorbent followed by elution, while interferences are washed away.	High selectivity, can concentrate the sample, amenable to automation.	Requires method development to select the appropriate sorbent and solvents.

• Chromatographic Separation from Suppression Zones: Adjust your LC method (as described in Problem 1) to move the CEA peak to a region with minimal ion suppression.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most robust way to correct for matrix effects and analyte loss. A SIL-IS for CEA (e.g., ¹³C, ¹⁵N-labeled CEA) will have the same chemical properties and chromatographic behavior as the unlabeled analyte.[13][14][15] It will be affected by ion suppression in the same way, and the ratio of the analyte to the SIL-IS will remain constant, allowing for accurate quantification.

• Use a Metal-Free LC System: If metal chelation is suspected, consider using PEEK tubing and a metal-free HPLC column to minimize analyte adsorption.[12]

Problem 3: I need to set up my mass spectrometer for CEA analysis. What are the expected fragment ions?

Possible Causes:

• Lack of information on the mass spectrometric fragmentation of CEA.

Diagnostic Steps:

• Infuse a CEA Standard: Directly infuse a solution of a CEA standard into the mass spectrometer to obtain its full scan mass spectrum and to perform product ion scans (MS/MS) on the protonated molecule [M+H]⁺.

• Predict Fragmentation: Based on the structure of CEA (an adenine core with an N6-carboxyethyl substituent), fragmentation is expected to occur at the substituent and within the purine ring. The fragmentation of adenine is known to involve sequential losses of HCN.[16]

Proposed Fragmentation of N(6)-(2-Carboxyethyl)adenine:

The protonated molecule of CEA ([M+H]⁺) is expected to have an m/z corresponding to its molecular weight + 1. The carboxyethyl group is a likely site of fragmentation. Additionally, the adenine ring can undergo characteristic fragmentation.

• Loss of H₂O: The carboxylic acid group can easily lose water.

• Loss of CO₂: Decarboxylation is another common fragmentation pathway for carboxylic acids.

• Cleavage of the N-C bond: The bond between the N6 of adenine and the ethyl group can cleave.

• Fragmentation of the Adenine Ring: Similar to adenine, expect losses of HCN.

Visualization of Proposed CEA Fragmentation:

Caption: Proposed fragmentation pathways for protonated N(6)-(2-Carboxyethyl)adenine in MS/MS.

Table 2: Recommended LC-MS/MS Parameters for CEA Analysis

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	The basic nitrogen atoms on the adenine ring are readily protonated.
Scan Type	Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM)	Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.
Precursor Ion	[M+H]⁺ of CEA	The protonated molecule.
Product Ions	Select 2-3 of the most intense and specific fragment ions from the MS/MS spectrum of a CEA standard.	Using multiple transitions increases the confidence in peak identification and quantification.
Collision Energy	Optimize for each transition by infusing a CEA standard and varying the collision energy.	Ensures efficient fragmentation and maximizes the signal of the product ions.

Workflow for Troubleshooting Co-eluting Interferences

Caption: A decision-tree workflow for systematically troubleshooting co-eluting interferences in CEA analysis.

References

• An Uncommon Fix for LC–MS Ion Suppression. LCGC International. [Link]

• Hydrophilic interaction chromatography. Wikipedia. [Link]

• Hydrophilic Interaction Liquid Chromatography – HILIC. Element Lab Solutions. [Link]

• Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry, 402(1), 231-247. [Link]

• Dolan, J. W. (2002). Ion Suppression in LC–MS–MS — A Case Study. LCGC Europe, 15(2), 98-102. [Link]

• Kumar, V., Kumar, P., Singh, R., & Kumar, D. (2013). Hydrophilic Interaction Liquid Chromatography (Hilic). International Journal of Pharmaceutical Sciences Review and Research, 20(2), 114-123. [Link]

• D'Urso, A., & Massolini, G. (2014). Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. Chromatographia, 77(1-2), 19-35. [Link]

• How can I identify Ion Suppression in Biological Sample Analysis?. Providion Group. [Link]

• Stoll, D. R. (2022). Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity?. LCGC North America, 40(10), 486-490. [Link]

• Becker, G. (2023). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical and Bioanalytical Techniques, 14(3), 1-3. [Link]

• O'Brown, Z. K., Tigyi, K., & Unckless, R. L. (2022). Evaluation of N6-adenine DNA-immunoprecipitation-based genomic profiling in eukaryotes. G3: Genes, Genomes, Genetics, 12(5), jkac043. [Link]

• Hiefner, J., Rische, J., Bunders, M. J., Worthmann, A., Schramm, C., & Heeren, J. (2023). A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples. Metabolites, 13(9), 1009. [Link]

• Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Li, W., Luo, X., Junga, H., & Deng, Y. (2011). Development of a robust and sensitive LC-MS/MS method for the determination of adenine in plasma of different species and its application to in vivo studies. Journal of Pharmaceutical and Biomedical Analysis, 56(4), 778-784. [Link]

• Cho, S., Yu, J., & He, C. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR Protocols, 2(3), 100722. [Link]

• Segal, A., Solomon, J. J., & Mignano, J. (1984). In vitro Dimroth rearrangement of 1-(2-carboxyethyl) adenine to N6-(2-carboxyethyl)adenine in single-stranded calf thymus DNA. Cancer Biochemistry Biophysics, 7(3), 231-241. [Link]

• Kellner, S., & Helm, M. (2019). Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. Genes, 10(1), 35. [Link]

• Tong, X., & Jemal, M. (2006). Isobaric metabolite interferences and the requirement for close examination of raw data in addition to stringent chromatographic separations in liquid chromatography/tandem mass spectrometric analysis of drug in biological matrix. Rapid Communications in Mass Spectrometry, 20(14), 2165-2174. [Link]

• Hiefner, J., Rische, J., Bunders, M. J., Worthmann, A., Schramm, C., & Heeren, J. (2023). A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples. ResearchGate. [Link]

• Tirumuru, N., & Wu, L. (2019). Method for the Enrichment of N6-Methyladenosine-Modified Cellular and HIV-1 RNA. In HIV-1: Methods and Protocols (pp. 139-153). Humana, New York, NY. [Link]

• Clark, J. (2015). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. [Link]

• McCloskey, J. A., & Leonard, N. J. (1981). Syntheses of all singly labeled [15N]adenines: mass spectral fragmentation of adenine. Proceedings of the National Academy of Sciences, 78(7), 3986-3988. [Link]

• Preparation, Purification, and Quantitation of DNA & RNA. Molecular Biology. [Link]

• Mass Spectrometry. Michigan State University Department of Chemistry. [Link]

• Song, C. X., & He, C. (2015). Liquid Chromatography-Mass Spectrometry for Analysis of RNA Adenosine Methylation. Methods in Enzymology, 560, 137-150. [Link]

• Mass Spectrometry: Fragmentation. University of Arizona. [Link]

• Little, J. L. (2017). A review of the cause and effect of signal suppression and enhancement in electrospray ionization. Journal of the American Society for Mass Spectrometry, 28(4), 545-565. [Link]

• Grant, R. P. (2017). Interference Testing and Mitigation in LC-MS/MS Assays. The Journal of Applied Laboratory Medicine, 2(2), 291-303. [Link]

• Wu, T., et al. (2020). N6-methyladenine is incorporated into mammalian genome by DNA polymerase. Nature Communications, 11(1), 1-13. [Link]

• Using Stable Isotope Labeled Nucleotides in RNA and DNA Synthesis. Silantes. [Link]

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Technical Support Center: Method Validation for Quantitative Analysis of N(6)-(2-Carboxyethyl)adenine (CEA)

Welcome to the technical support resource for the quantitative analysis of N(6)-(2-Carboxyethyl)adenine (CEA). This guide is designed for researchers, scientists, and drug development professionals who are developing and validating robust bioanalytical methods for this important biomarker. As a DNA adduct, CEA provides critical insights into cellular damage and exposure to certain xenobiotics, but its quantification in complex biological matrices like plasma, urine, or digested DNA presents significant analytical challenges.

This document moves beyond simple protocols to explain the scientific rationale behind each step, empowering you to troubleshoot effectively and ensure the integrity of your data. All recommendations are grounded in established regulatory principles to support decision-making in both research and regulated environments.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is N(6)-(2-Carboxyethyl)adenine (CEA) and why is its quantification important?

A1: N(6)-(2-Carboxyethyl)adenine (CEA) is a DNA adduct, a form of DNA damage, that can be formed endogenously through processes like lipid peroxidation or exogenously by exposure to certain vinyl compounds. Its presence and quantity in biological samples can serve as a crucial biomarker for assessing oxidative stress, exposure to carcinogens, and the risk of developing certain diseases.[3] Accurate quantification is essential for hazard identification and for understanding the dose-response relationship in toxicological and clinical studies.[4][5]

Q2: What is the most suitable analytical technique for quantifying CEA?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying CEA and other DNA adducts.[5][6][7] This technique offers the unparalleled sensitivity required to detect the typically low concentrations of CEA found in biological samples (e.g., pmol/mL or fmol/sample) and the selectivity to distinguish it from a multitude of endogenous matrix components.[3][5] A triple quadrupole (QqQ) mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is most commonly used for targeted quantification.[7]

Q3: Why is a stable isotope-labeled (SIL) internal standard essential for this analysis?

A3: A SIL internal standard, such as ¹³C- or ¹⁵N-labeled CEA, is critical for achieving accurate and precise quantification.[4][8] Because the SIL IS is chemically identical to the analyte (CEA), it co-elutes chromatographically and experiences the same effects during sample preparation (e.g., extraction loss) and ionization in the MS source (e.g., matrix effects).[5][8] By normalizing the analyte response to the internal standard response, these variations can be effectively compensated for, ensuring the reliability of the results.[8] Mass spectrometry is unique in its ability to differentiate the analyte from its heavier SIL internal standard.[4]

Q4: What are the key regulatory guidelines I should follow for method validation?

A4: The primary guidance for bioanalytical method validation comes from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH). The ICH M10 Bioanalytical Method Validation guideline is the globally harmonized standard.[1] These documents outline the specific experiments and acceptance criteria required to demonstrate that an analytical method is reliable and reproducible for its intended purpose.[1][2][9]

Experimental Workflow & Validation Overview

A successful method validation project follows a structured approach from initial development through to the final report. The diagram below illustrates the typical workflow for developing and validating a quantitative LC-MS/MS method for CEA.

Caption: High-level workflow for CEA bioanalytical method validation.

Troubleshooting Guide

This section addresses common issues encountered during the analysis of CEA.

Category 1: Chromatography & Sensitivity Issues

• Q: My CEA peak is broad, tailing, or splitting. What are the likely causes?

  • A: Poor peak shape is often related to secondary chemical interactions or chromatographic conditions.

    • Mobile Phase pH: CEA has acidic (carboxy) and basic (adenine) functional groups. The mobile phase pH must be controlled to ensure a consistent ionization state. A pH well below the pKa of the carboxyl group (~4.5) and the adenine nitrogen (~4.2) will result in a positively charged species, which can improve retention on some reversed-phase columns. Conversely, a higher pH may be needed for other column chemistries. Experiment with small changes in pH (e.g., ± 0.2 units).

    • Column Choice: CEA is a polar molecule. A standard C18 column may not provide sufficient retention, especially with highly aqueous mobile phases, leading to elution near the void volume where matrix effects are most severe.[6] Consider using a column with an alternative stationary phase, such as one with polar end-capping or a HILIC (Hydrophilic Interaction Liquid Chromatography) column, which is well-suited for polar analytes.[10]

    • Column Contamination: Residual silanol groups on the silica backbone of the column can interact with the basic adenine moiety, causing peak tailing.[11] Always use a high-purity, base-deactivated column. If tailing persists, it may indicate column fouling from biological matrix components. Implement a robust sample cleanup and consider using a guard column.

• Q: I can't achieve the required Lower Limit of Quantification (LLOQ). How can I improve sensitivity?

  • A: Low sensitivity is a battle against chemical noise and inefficient ionization.

    • Optimize MS Source Parameters: Systematically tune the electrospray ionization (ESI) source parameters, including gas flows (nebulizer, heater), temperature, and capillary voltage. ESI is highly susceptible to these conditions.[12]

    • Improve Sample Cleanup: The most effective way to improve the signal-to-noise ratio is to remove interfering endogenous compounds from the matrix.[11][12] Protein precipitation alone is often insufficient. Solid-Phase Extraction (SPE) is highly recommended. For CEA, which is acidic, an anion-exchange SPE cartridge can be highly effective at selectively retaining the analyte while allowing neutral and basic interferences to be washed away.[13]

    • Mobile Phase Additives: The addition of a small amount of an acid (e.g., 0.1% formic acid) to the mobile phase is common in positive ion ESI as it promotes the formation of protonated ions [M+H]⁺, which often yields a more intense signal for basic compounds like adenine derivatives.[11]

Category 2: Accuracy & Precision Failures

• Q: My accuracy and precision results are outside the acceptance criteria (±15% and ≤15% RSD). What should I investigate?

  • A: Inconsistent results point towards issues with matrix effects, internal standard performance, or sample processing variability.

    • Investigate Matrix Effects: This is the most common culprit in LC-MS/MS bioanalysis.[14] Co-eluting matrix components (e.g., phospholipids, salts) can suppress or enhance the ionization of CEA, leading to inaccurate results.[6][12][14] You must quantitatively assess this during validation (see protocol below). If significant matrix effects are present, improve the sample cleanup or adjust the chromatography to separate CEA from the interfering region.

    • Check Internal Standard (IS) Response: The IS peak area should be consistent across all samples in a run. Significant variability (e.g., >30% RSD) suggests a problem with sample preparation (e.g., inconsistent recovery) or severe, sample-specific ion suppression that even the SIL IS cannot fully compensate for.

    • Evaluate Analyte Stability: CEA may be unstable in the biological matrix or during sample processing. You must perform stability experiments (e.g., freeze-thaw, bench-top, long-term storage) to ensure the analyte is not degrading before analysis.[1]

Caption: Troubleshooting decision tree for accuracy and precision failures.

Core Method Validation Protocols

According to regulatory guidelines, a full validation must be performed to demonstrate the method's reliability.[1][15] Below are outlines for key experiments.

Parameter	Purpose	Acceptance Criteria (Typical)
Specificity & Selectivity	To ensure that components in the matrix do not interfere with the detection of the analyte or IS.	No significant interfering peaks at the retention time of the analyte/IS in blank matrix from at least 6 sources. Response should be <20% of LLOQ.
Calibration Curve & LLOQ	To demonstrate the relationship between instrument response and concentration and to define the lowest quantifiable concentration.	r² ≥ 0.99. Back-calculated standards should be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	To determine the closeness of measured results to the true value (accuracy) and the degree of scatter between measurements (precision).	At least 4 QC levels (LLOQ, Low, Mid, High). Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (RSD/CV) ≤15% (≤20% at LLOQ).[16]
Matrix Effect	To assess the impact of matrix components on the ionization of the analyte.	The IS-normalized matrix factor calculated from at least 6 lots of matrix should have a CV ≤ 15%.
Recovery	To measure the efficiency of the extraction process.	Recovery of the analyte should be consistent, precise, and reproducible. While no specific value is mandated, high and consistent recovery is desirable.
Stability	To ensure the analyte concentration does not change under various storage and handling conditions.	Mean concentration of stability samples must be within ±15% of the mean of freshly prepared comparison samples.

Protocol 1: Quantitative Assessment of Matrix Effect

• Objective: To quantitatively evaluate the degree of ion suppression or enhancement caused by the biological matrix.

• Materials: Blank biological matrix from at least 6 different sources (e.g., 6 different donor plasma pools), analyte and IS stock solutions.

• Procedure: a. Prepare three sets of samples at low and high concentration levels:

  • Set 1 (Neat Solution): Spike analyte and IS into the final mobile phase composition. This represents 100% response with no matrix.
  • Set 2 (Post-Extraction Spike): Process blank matrix samples through the entire extraction procedure. In the final step, just before injection, spike the extracted matrix with the analyte and IS at the same concentration as Set 1.
  • Set 3 (Pre-Extraction Spike / QC Sample): Spike blank matrix with analyte and IS before the extraction procedure begins. b. Analyze all samples by LC-MS/MS.

• Calculations:

  • Recovery (%) = (Mean Peak Area of Set 3 / Mean Peak Area of Set 2) * 100

  • Matrix Effect (%) = (Mean Peak Area of Set 2 / Mean Peak Area of Set 1) * 100

  • IS-Normalized Matrix Factor (MF): Calculate the ratio of the analyte peak area in the presence of matrix (Set 2) to the analyte peak area in neat solution (Set 1), and divide this by the same ratio for the IS.

• Interpretation: An IS-Normalized MF value of 1.0 indicates no matrix effect. A value < 1.0 indicates ion suppression, and > 1.0 indicates ion enhancement. The coefficient of variation (CV) of the MF across the 6 matrix lots is the critical parameter for passing or failing the validation criterion.[14]

References

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• USFDA guidelines for bioanalytical method validation. (n.d.). SlideShare. Retrieved from [Link]

• Bioanalytical Method Validation Guidance for Industry. (2018). U.S. Food and Drug Administration. Retrieved from [Link]

• Bioanalytical Method Validation. (2001). U.S. Food and Drug Administration. Retrieved from [Link]

• TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. (n.d.). PubMed Central. Retrieved from [Link]

• A Review of Stable Isotope Labeling and Mass Spectrometry Methods to Distinguish Exogenous from Endogenous DNA Adducts and Improve Dose–Response Assessments. (2021). ACS Publications. Retrieved from [Link]

• Matrix effects: Causes and solutions. (n.d.). ResearchGate. Retrieved from [Link]

• Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. (2014). American Pharmaceutical Review. Retrieved from [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). LCGC. Retrieved from [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. (n.d.). LCGC International. Retrieved from [Link]

• A Review of Stable Isotope Labeling and Mass Spectrometry Methods to Distinguish Exogenous from Endogenous DNA Adducts and Improve Dose−Response Assessments. (2022). TERA. Retrieved from [Link]

• Quantitation of DNA adducts by stable isotope dilution mass spectrometry. (n.d.). PubMed Central. Retrieved from [Link]

• DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans. (n.d.). National Institutes of Health. Retrieved from [Link]

• Quantitative analysis of m6A RNA modification by LC-MS. (2021). PubMed Central. Retrieved from [Link]

• Development and Application of Stable Isotope Internal Standard Reagents for Food Safety Testing. (2023). Advances in Material Science. Retrieved from [Link]

• Global analysis by LC-MS/MS of N6-methyladenosine and inosine in mRNA reveal complex incidence. (2025). PubMed. Retrieved from [Link]

• Rapid and selective simultaneous quantitative analysis of modified nucleosides using multi-column liquid chromatography-tandem mass spectrometry. (2017). Tohoku University. Retrieved from [Link]

• Rapid preparation of human urine and plasma samples for analysis of F2-isoprostanes by gas chromatography-mass spectrometry. (n.d.). PubMed. Retrieved from [Link]

• Liquid Chromatography-Mass Spectrometry for Analysis of RNA Adenosine Methylation. (n.d.). Springer Protocols. Retrieved from [Link]

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• Quantitative Analysis of Methylated Adenosine Modifications Revealed Increased Levels of N6-Methyladenosine (m6A) and N6,2′-O-Dimethyladenosine (m6Am) in Serum From Colorectal Cancer and Gastric Cancer Patients. (2021). Frontiers in Oncology. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Mutagenicity of N⁶-(2-Carboxyethyl)adenine and O⁶-Alkylguanine

Introduction

In the field of genetic toxicology and cancer research, understanding the mutagenic potential of DNA adducts is paramount. DNA adducts, which are segments of DNA covalently bound to a chemical, represent a primary form of DNA damage. If left unrepaired, these lesions can disrupt the fidelity of DNA replication and transcription, leading to mutations that can initiate carcinogenesis. Among the myriad types of DNA damage, alkylation of DNA bases is a significant contributor to mutagenesis.

This guide provides an in-depth, objective comparison of two important, yet distinct, classes of DNA adducts: N⁶-(2-Carboxyethyl)adenine (N⁶-CEA) and O⁶-alkylguanine . While O⁶-alkylguanine is one of the most extensively studied pro-mutagenic lesions, N⁶-CEA represents a less-characterized but potentially significant type of damage arising from both endogenous and exogenous sources. We will explore their mechanisms of formation, the cellular repair pathways that counteract them, their distinct mutagenic consequences, and the experimental frameworks used to elucidate these properties. This comparison is designed to provide researchers, scientists, and drug development professionals with a clear, evidence-based understanding of the relative risks and biological impacts posed by these two adducts.

I. Formation and Chemical Nature of the Adducts

The origin and chemical structure of a DNA adduct are fundamental determinants of its biological fate. The pathways leading to the formation of O⁶-alkylguanine and N⁶-CEA are distinct, involving different classes of reactive chemicals.

O⁶-Alkylguanine: The Archetypal Pro-mutagenic Lesion

O⁶-alkylguanine adducts are formed by the reaction of monofunctional alkylating agents with the O⁶ position of guanine in DNA.[1] These agents are prevalent in the environment and are also used in chemotherapy.

• Sources: Common sources include N-nitroso compounds such as N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) and N-ethyl-N-nitrosourea (ENU), which are potent experimental mutagens.[2] Endogenous processes can also generate alkylating agents.

• Chemical Nature: The adduct consists of an alkyl group (e.g., methyl, ethyl, butyl) attached to the oxygen atom at position 6 of the guanine base.[3] This modification is critical because it disrupts the hydrogen bonding face of the guanine, directly interfering with Watson-Crick base pairing.[4]

N⁶-(2-Carboxyethyl)adenine: An Emerging Adduct of Interest

N⁶-(2-Carboxyethyl)adenine is an adduct formed on the exocyclic amino group of adenine. Its sources are more specific and its study is a more recent area of focus.

• Sources: N⁶-CEA can be formed via a Dimroth rearrangement of the 1-(2-carboxyethyl)adenine adduct, which is initially formed by the reaction of carcinogens like β-propiolactone with DNA.[5] Additionally, endogenous reactive carbonyl species like methylglyoxal can lead to the formation of N⁶-(1-carboxyethyl)-2'-deoxyadenosine, a structurally similar adduct.[6][7]

• Chemical Nature: This adduct involves the addition of a 2-carboxyethyl group (-CH₂CH₂COOH) to the N⁶ nitrogen of adenine. Unlike O⁶-alkylguanine, this modification does not directly alter the atoms involved in standard A:T hydrogen bonding but adds a bulky, charged group into the major groove of the DNA helix.

Caption: Formation pathways for O⁶-alkylguanine and N⁶-(2-carboxyethyl)adenine.

II. Cellular Repair and Persistence

The persistence of a DNA adduct is a crucial factor in its mutagenicity. Efficient repair mitigates mutagenic risk, while resistance to repair allows the lesion to persist until DNA replication, where it can cause errors.

Repair of O⁶-Alkylguanine: A Specialized "Suicide" Mission

Cells have evolved a highly specific and efficient mechanism for repairing O⁶-alkylguanine.

• O⁶-Alkylguanine-DNA Alkyltransferase (AGT): The primary defense is a direct reversal repair pathway mediated by the AGT protein (also known as MGMT in humans).[3][8] AGT identifies the O⁶-alkylguanine lesion, flips the base out of the DNA helix, and transfers the alkyl group from the guanine to one of its own cysteine residues.[1]

• Suicide Inactivation: This repair reaction is stoichiometric, not catalytic. The alkyl transfer irreversibly inactivates the AGT protein, which is then targeted for degradation.[9] Therefore, the cell's capacity to repair these lesions is limited by the number of available AGT molecules. Cells deficient in AGT are hypersensitive to the mutagenic and cytotoxic effects of alkylating agents.[10][11]

• Other Pathways: For bulkier O⁶-alkyl adducts that are poor substrates for AGT, the Nucleotide Excision Repair (NER) pathway can also contribute to their removal.[12]

Repair of N⁶-(2-Carboxyethyl)adenine: A Less Specialized Defense

The repair of N⁶-adenine adducts is generally less specific than that of O⁶-alkylguanine and relies on broader DNA repair systems.

• Nucleotide Excision Repair (NER): Bulky adducts on the N⁶ position of adenine, which distort the DNA helix, are potential substrates for the NER pathway.[13] However, some bulky N⁶-adenine adducts have been shown to be surprisingly resistant to NER, which could enhance their persistence and mutagenic potential.[13]

• Base Excision Repair (BER) & Direct Reversal: Some smaller N-alkyladenine adducts are repaired by the BER pathway, initiated by a specific DNA glycosylase. Additionally, the AlkB family of dioxygenases can directly reverse certain N-alkyl adducts on adenine, such as 1,N⁶-ethenoadenine.[14][15] The specific enzymes responsible for recognizing and repairing N⁶-CEA are not as well-defined as AGT but likely involve these general-purpose pathways.

Caption: Primary repair pathways for O⁶-alkylguanine and N⁶-(2-Carboxyethyl)adenine.

III. Mutagenic Outcomes and Spectra

The ultimate biological impact of a persistent DNA adduct is realized during DNA replication. The type of mutation induced is a direct consequence of how a DNA polymerase interprets the damaged template base.

O⁶-Alkylguanine: A Potent Inducer of G:C → A:T Transitions

The mutagenicity of O⁶-alkylguanine is potent, specific, and well-understood.

• Mechanism of Mutagenesis: The alkyl group on the O⁶ position of guanine favors an enol tautomeric form, which structurally mimics adenine. During DNA replication, DNA polymerase frequently misinterprets O⁶-alkylguanine as adenine and incorrectly inserts a thymine opposite the lesion.[4] In the subsequent round of replication, this mismatched T serves as a template for the incorporation of an A, completing the G:C to A:T transition mutation.

• Mutational Spectrum: This miscoding property leads to a highly specific mutational signature. Studies using site-specific mutagenesis have confirmed that O⁶-methylguanine and O⁶-ethylguanine almost exclusively induce G→A transitions.[11] For some larger adducts like O⁶-n-octylguanine, G→T transversions have also been observed, though G→A transitions remain dominant.[16][17] The frequency of these mutations is dramatically increased in cells lacking AGT activity.[11]

N⁶-(2-Carboxyethyl)adenine: Potential for Miscoding and Replication Block

The mutagenic consequences of N⁶-CEA are not as definitively established, but analysis of similar N⁶-adenine adducts provides critical insights.

• Mechanism of Mutagenesis: The bulky carboxyethyl group in the major groove may not directly alter the hydrogen bonding face of adenine, but it can cause steric hindrance, distort the active site of the DNA polymerase, or alter the conformational dynamics of the base. This can lead to several outcomes:

  • Replication Block: The adduct may be a strong block to replicative DNA polymerases, which can be cytotoxic or trigger the recruitment of error-prone translesion synthesis (TLS) polymerases.

  • Miscoding by TLS Polymerases: Error-prone TLS polymerases may bypass the lesion but insert an incorrect base opposite it. For example, studies on a related N⁶-adenine adduct, S-[2-(N⁶-deoxyadenosinyl)ethyl]GSH, showed that human polymerases η and ι could bypass the adduct but with increased misincorporation of cytosine.[18]

  • Ambiguous Pairing: Some N⁶-substituted adenines, like N⁶-methoxyadenine, have been shown crystallographically to be capable of forming Watson-Crick-like pairs with both thymine and cytosine, providing a structural basis for A→G transitions.[19]

• Mutational Spectrum: The mutational spectrum of N⁶-CEA is not well-defined in the literature. However, based on related adducts, it is plausible that it could induce a broader spectrum of mutations than O⁶-alkylguanine, potentially including A→C transversions and A→G transitions, depending on which TLS polymerase is recruited for bypass.[18] Some N⁶-alkyl adducts have been reported to be non-mutagenic, indicating that the specific structure of the alkyl group is critical.[18]

IV. Comparative Summary

The distinct chemical, biological, and genetic properties of N⁶-(2-Carboxyethyl)adenine and O⁶-alkylguanine are summarized below.

Feature	O⁶-Alkylguanine	N⁶-(2-Carboxyethyl)adenine
Source	N-nitroso compounds (e.g., ENU, MNNG), endogenous alkylating agents.[2]	β-propiolactone, endogenous aldehydes (e.g., methylglyoxal).[5][6]
Location of Adduct	Oxygen at position 6 of Guanine.	Exocyclic nitrogen at position 6 of Adenine.
Primary Repair Pathway	Direct reversal by O⁶-Alkylguanine-DNA Alkyltransferase (AGT).[3]	Nucleotide Excision Repair (NER), possibly Base Excision Repair (BER).[13]
Repair Efficiency	High, but limited by stoichiometric "suicide" inactivation of AGT.[9]	Variable; can be resistant to repair, leading to persistence.[13]
Mutagenic Potential	Very high, especially in AGT-deficient cells.[8][11]	Likely mutagenic, but potency is less characterized and may be adduct-specific.
Primary Mutational Signature	G:C → A:T transitions.[11][16][20]	Not well-established; potentially A→C, A→G, or other substitutions.[18][19]

V. Experimental Methodologies for Mutagenicity Assessment

A robust set of experimental tools is required to compare the mutagenicity of DNA adducts. These workflows are designed to precisely measure mutation frequency and identify the specific types of genetic alterations induced.

Key Experimental Workflows

• Site-Specific Adduct Placement: This powerful technique is the gold standard for studying the mutagenic consequences of a single, defined DNA lesion.

  • Protocol: An oligonucleotide containing the specific adduct (e.g., O⁶-methylguanine) at a known position is synthesized. This oligo is then ligated into a plasmid vector. The modified vector is transfected into host cells (e.g., E. coli or mammalian cells). The vector replicates within the cells, and progeny plasmids are isolated. The DNA sequence at the original site of the adduct is then analyzed (typically by Sanger sequencing or NGS) to identify and quantify the mutations that occurred.[11][16]

  • Causality: This method directly links a specific chemical lesion to a specific mutational outcome, providing the cleanest data on mutagenic specificity and frequency. Using repair-proficient and repair-deficient cell lines (e.g., AGT+ vs AGT-) allows for a direct assessment of a given repair pathway's role in preventing mutagenesis from that lesion.[11]

• Reporter Gene Assays: These assays measure mutation rates within a specific gene that provides a selectable or screenable phenotype.

  • Protocol: Cells are treated with a mutagenic agent. After a period of growth to allow mutations to become fixed in the DNA, the cells are plated on a selective medium. For example, mutations in the HPRT gene can confer resistance to the toxic purine analog 6-thioguanine. The number of resistant colonies is counted to determine the mutant frequency.[12][21]

  • Causality: While not lesion-specific, this approach provides a quantitative measure of the overall mutagenic potency of a chemical agent in a cellular context. The mutational spectrum can be determined by sequencing the reporter gene from multiple mutant clones.

• Luria-Delbrück Fluctuation Test: This classic method is used to calculate the rate of spontaneous or induced mutations.

  • Protocol: A series of parallel, independent cell cultures are grown from a small initial inoculum. After a period of growth, each culture is plated on selective media to count the number of mutants. The statistical distribution of the number of mutants across the parallel cultures is used to calculate the mutation rate (mutations per cell per generation).[22][23][24]

  • Causality: The fluctuation test is crucial for distinguishing between pre-existing mutations and those induced by the selection agent itself. It provides a fundamental measure of the rate at which mutations arise, which is a more precise metric than mutant frequency.

Caption: Experimental workflow for a site-specific mutagenesis assay.

Conclusion

The comparison between O⁶-alkylguanine and N⁶-(2-Carboxyethyl)adenine highlights a critical principle in genetic toxicology: the structure and location of a DNA adduct profoundly influence its biological consequences.

• O⁶-Alkylguanine stands as a well-defined threat. Its direct interference with the Watson-Crick pairing edge of guanine, combined with a specific and saturable repair pathway (AGT), results in a potent and highly specific mutagenic signature (G:C→A:T transitions). Its role in chemical carcinogenesis is firmly established.

• N⁶-(2-Carboxyethyl)adenine represents a more enigmatic challenge. As a bulky adduct in the major groove, its mutagenicity is likely dependent on its ability to distort the DNA helix, block replication, and be recognized by generalist repair pathways like NER. Its resistance to repair could make it a persistent and dangerous lesion, though its mutational potency and signature are less defined and warrant further investigation.

For researchers in drug development and chemical safety assessment, understanding these differences is vital. While O⁶-alkylguanine serves as a benchmark for alkylating damage, the potential for persistent, bulky N⁶-adenine adducts to evade repair and cause a distinct spectrum of mutations underscores the need for comprehensive genotoxicity testing that can detect a wide range of DNA damage.

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A Senior Application Scientist's Guide to the Comparative Repair of N(6)-(2-Carboxyethyl)adenine by DNA Glycosylases

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the enzymatic repair of N(6)-(2-Carboxyethyl)adenine (CE-Ade), a significant DNA lesion. We will explore the primary enzymes responsible for its removal, compare their performance based on available biochemical data, and provide detailed protocols for assessing their activity in your own research.

Introduction: The Challenge of Carboxyethyl Adducts

Endogenous metabolic processes, particularly lipid peroxidation, generate reactive molecules that can damage DNA. One such resulting lesion is N(6)-(2-Carboxyethyl)adenine (CE-Ade). While less studied than other adducts like ethenoadenine, the accumulation of CE-Ade can interfere with DNA replication and transcription, potentially leading to mutagenesis and cellular dysfunction. Understanding the cellular mechanisms that counteract this damage is crucial for comprehending genome stability and the etiology of diseases linked to oxidative stress.

The primary defense against such small, non-helix-distorting base lesions is the Base Excision Repair (BER) pathway.[1] This pathway is initiated by a class of enzymes known as DNA glycosylases, which recognize and excise the damaged base.[2][3][4]

The Key Players: ALKBH Family Dioxygenases

Unlike canonical DNA glycosylases that hydrolyze the N-glycosidic bond, the repair of many alkylated bases, including CE-Ade, is handled by the AlkB homolog (ALKBH) family of Fe(II)/α-ketoglutarate-dependent dioxygenases.[5][6] These enzymes directly reverse the damage through an oxidative mechanism, converting the alkyl group into an unstable intermediate that is subsequently released, restoring the original adenine base.[6]

Within the human ALKBH family, ALKBH2 and ALKBH3 have been identified as the primary enzymes responsible for repairing alkylated DNA bases.[7][8] However, their efficiency and substrate preferences differ significantly, which is a critical consideration for targeted therapeutic development and mechanistic studies.

Comparative Analysis of ALKBH2 and ALKBH3

The functional divergence between ALKBH2 and ALKBH3 is largely defined by their preference for different DNA contexts and their catalytic efficiencies. While specific kinetic data for CE-Ade is not extensively detailed in the public literature, we can infer performance from their well-characterized activities on structurally similar adducts like 1-methyladenine (m1A), 3-methylcytosine (m3C), and 1,N⁶-ethenoadenine (εA).[7][8][9][10]

Feature	ALKBH2	ALKBH3	Rationale & Implications
Primary Substrate Context	Double-stranded DNA (dsDNA)	Single-stranded DNA (ssDNA) and RNA	ALKBH2's preference for dsDNA suggests its primary role is in genomic surveillance and repair during the G1 phase of the cell cycle.[7] ALKBH3's activity on ssDNA points to a role in repairing lesions encountered during replication and transcription when the DNA is unwound.[7][11]
Catalytic Mechanism	Oxidative Dealkylation	Oxidative Dealkylation	Both enzymes utilize the same Fe(II)/α-KG dependent mechanism, but structural differences in their active sites dictate substrate specificity.[5][6][12]
Substrate Specificity	Broad, including m1A, m3C, and εA in dsDNA.[9][12]	More restricted, with a strong preference for m1A and m3C in ssDNA/RNA.[7][11]	The broader specificity of ALKBH2 makes it a more versatile repair enzyme for a variety of lesions within the stable genomic duplex.
Cellular Role	Major genomic DNA repair	Repair of ssDNA intermediates and potentially RNA	This division of labor ensures that alkylation damage is repaired throughout the cell cycle and across different nucleic acid contexts.

Expert Insight: The distinct preferences for dsDNA versus ssDNA are a cornerstone of their biological roles. ALKBH2 contains a "DNA-flipping" mechanism with two conserved aromatic fingers that intercalate into the DNA duplex to recognize and extrude the damaged base, a feature optimized for double-stranded contexts.[3][4] ALKBH3 lacks this robust duplex-interrogating structure, making it more adept at accommodating the flexible nature of single-stranded nucleic acids.[13] This fundamental structural difference is the primary driver of their comparative performance.

Visualizing the Repair Pathway and Experimental Workflow

To better understand the process, the following diagrams illustrate the general Base Excision Repair pathway initiated by a glycosylase and a typical experimental workflow for measuring its activity.

Caption: Experimental workflow for an in vitro DNA glycosylase cleavage assay.

Experimental Protocol: In Vitro Oligonucleotide Cleavage Assay

This protocol provides a robust method for quantifying and comparing the activity of different DNA glycosylases on a CE-Ade-containing substrate. It relies on the separation of the cleaved product from the full-length substrate using denaturing polyacrylamide gel electrophoresis (PAGE). [14][15] Rationale: This assay is a gold standard for studying DNA repair enzymes. [16]Using a synthetic oligonucleotide allows for precise placement of the lesion. [14][15]The fluorescent label provides a safe and highly sensitive method of detection, avoiding the need for radioactive materials. [16][17]

A. Materials

• Enzymes: Purified recombinant human ALKBH2, ALKBH3, or other DNA glycosylase of interest.

• Substrate: 5'-fluorescein (FAM)-labeled single-stranded or double-stranded DNA oligonucleotide (e.g., 30-mer) containing a single, site-specific N(6)-(2-Carboxyethyl)adenine lesion. For dsDNA, an unlabeled complementary strand is also required.

• Reaction Buffer (10X): 500 mM HEPES-KOH (pH 7.5), 1 M KCl, 100 mM MgCl₂, 10 mM DTT.

• Cofactors: α-ketoglutarate, (NH₄)₂Fe(SO₄)₂·6H₂O (Mohr's salt), L-ascorbic acid.

• Quenching Solution: Formamide loading dye (95% formamide, 20 mM EDTA, 0.05% bromophenol blue, 0.05% xylene cyanol).

• Equipment: Thermocycler or water bath, gel electrophoresis system (e.g., for 20% denaturing PAGE), fluorescence gel imager.

B. Step-by-Step Methodology

• Substrate Preparation (Self-Validation):

  • If using a dsDNA substrate, anneal the FAM-labeled CE-Ade oligonucleotide with its unlabeled complement by mixing in a 1:1.2 molar ratio in annealing buffer (10 mM Tris-HCl, 50 mM NaCl, 1 mM EDTA).

  • Heat to 95°C for 5 minutes and allow to cool slowly to room temperature over several hours.

  • Scientist's Note: A slight excess of the complementary strand ensures that all labeled strands are fully annealed, which is critical for comparing dsDNA vs. ssDNA repair.

• Reaction Assembly:

  • On ice, prepare a master mix for the desired number of reactions. For a single 20 µL reaction, combine:

    • 2 µL of 10X Reaction Buffer

    • 2 µL of 10 mM L-ascorbic acid (freshly prepared)

    • 2 µL of 10 mM α-ketoglutarate

    • 2 µL of 1 mM Mohr's salt

    • Water to a final volume of 18 µL (after adding substrate and enzyme).

  • Aliquot 18 µL of the master mix into pre-chilled reaction tubes.

  • Add 1 µL of the CE-Ade DNA substrate (e.g., 100 nM final concentration).

  • Trustworthiness Control: Prepare a "No Enzyme" control tube for each substrate to ensure no spontaneous DNA degradation occurs.

• Initiating the Reaction:

  • Initiate the reaction by adding 1 µL of the DNA glycosylase (e.g., 50 nM final concentration) to each tube. Mix gently.

  • Incubate at 37°C for a specified time (e.g., 30 minutes). Time-course experiments are recommended to ensure measurements are taken within the linear range of the reaction.

• Reaction Quenching and Product Preparation:

  • Stop the reaction by adding an equal volume (20 µL) of Formamide Loading Dye. This chelates the metal ions required by the enzyme and denatures the protein.

  • Heat the samples at 95°C for 5 minutes to fully denature the DNA.

• Product Analysis via Denaturing PAGE:

  • Load 10-15 µL of each sample onto a 20% denaturing (7 M Urea) polyacrylamide gel.

  • Run the gel according to the manufacturer's specifications until the bromophenol blue dye is near the bottom.

  • Scientist's Note: The high percentage and denaturing conditions of the gel are essential for resolving the small size difference between the cleaved product and the full-length substrate.

• Data Acquisition and Analysis:

  • Scan the gel using a fluorescence imager with the appropriate excitation/emission filters for FAM.

  • Quantify the band intensities for the full-length substrate and the cleaved product in each lane using software like ImageJ.

  • Calculate the percentage of product formed: (% Product) = [Product Intensity / (Product Intensity + Substrate Intensity)] * 100.

  • Compare the percent product formed by different enzymes under identical conditions to assess their relative repair efficiency. For kinetic parameters (k_cat, K_m), the assay should be repeated across a range of substrate concentrations. [7]

Conclusion and Future Outlook

The available evidence strongly indicates a functional divergence between ALKBH2 and ALKBH3 in the repair of N-alkylated adenine adducts. ALKBH2 serves as the primary guardian of the duplex genome, while ALKBH3 specializes in handling lesions in transiently single-stranded DNA. While CE-Ade is a confirmed substrate, further research is needed to establish detailed kinetic parameters for its repair by each enzyme. Such studies will be invaluable for developing a more complete model of alkylation damage repair and could inform the design of targeted therapies that modulate these critical pathways in diseases associated with oxidative stress, such as cancer.

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Assessing the Substrate Specificity of Nucleotide Excision Repair for N(6)-(2-Carboxyethyl)adenine: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the substrate specificity of Nucleotide Exision Repair (NER) for the DNA adduct N(6)-(2-Carboxyethyl)adenine (CE-Ade). We will delve into the rationale behind experimental design, provide detailed protocols for comparative in vitro assays, and discuss the interpretation of potential outcomes. This guide is designed to be a self-validating system, ensuring scientific integrity and reproducibility.

Introduction: The Landscape of DNA Damage and Repair

The integrity of our genome is under constant assault from both endogenous and exogenous sources, leading to a variety of DNA lesions.[1][2] N(6)-(2-Carboxyethyl)adenine (CE-Ade) is an example of an endogenous DNA adduct, a modification to the DNA base adenine. While the precise mechanisms of its formation are still under investigation, it is structurally related to other N6-substituted adenine adducts that have been identified in human tissues.[3][4]

Cells have evolved a sophisticated network of DNA repair pathways to counteract this damage. Two major pathways for repairing modified bases are Base Excision Repair (BER) and Nucleotide Excision Repair (NER).

• Base Excision Repair (BER): This pathway typically recognizes and removes small, non-helix-distorting base lesions, such as those caused by alkylation, oxidation, or deamination.[5][6] The repair process is initiated by a DNA glycosylase that specifically recognizes and excises the damaged base.

• Nucleotide Excision Repair (NER): In contrast, NER is responsible for removing a wide range of bulky, helix-distorting lesions.[7][8][9] This includes damage induced by ultraviolet (UV) radiation and large chemical adducts. The NER machinery recognizes the structural distortion of the DNA helix rather than the specific damaged base.[7]

Given the relatively small size of the 2-carboxyethyl group on the N6 position of adenine, it is hypothesized that CE-Ade is more likely a substrate for BER rather than NER. This guide will provide the experimental framework to test this hypothesis by directly comparing the efficiency of NER in recognizing and processing CE-Ade against a well-established NER substrate.

Experimental Design: A Head-to-Head Comparison

To definitively assess the substrate specificity of NER for CE-Ade, a comparative in vitro repair assay is the most direct approach. This involves creating DNA substrates containing either CE-Ade or a known bulky adduct that is a robust substrate for NER, and then incubating these substrates with cell-free extracts containing functional NER machinery.

Preparation of DNA Substrates

The foundation of this experiment lies in the generation of well-defined DNA substrates. We will utilize plasmid-based substrates containing a site-specific lesion.

• CE-Ade Substrate: A plasmid containing a single, site-specific N(6)-(2-Carboxyethyl)adenine lesion. The synthesis of an oligonucleotide containing this modified base would be the first step, followed by its incorporation into a plasmid vector.

• Positive Control NER Substrate: A plasmid containing a bulky, helix-distorting lesion known to be efficiently repaired by NER. A common and effective choice is a cyclobutane pyrimidine dimer (CPD), which is a major form of DNA damage induced by UV radiation.[10] Alternatively, an oligonucleotide containing a benzo[a]pyrene (B[a]P) diol epoxide-dG adduct can be used.[7] These substrates can be synthesized or potentially sourced from commercial vendors specializing in modified oligonucleotides.

• Negative Control Substrate: An undamaged plasmid of the same sequence will be used as a negative control to account for any non-specific nuclease activity in the cell-free extract.

Experimental Workflow

The overall workflow for the comparative assay is depicted in the diagram below.

Figure 1. Experimental workflow for the in vitro NER assay.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for performing the comparative NER assay.

Preparation of HeLa Cell-Free Extracts

HeLa cells are a well-established model for in vitro NER studies due to their robust repair capacity.

Protocol:

• Grow HeLa cells to 80-90% confluency.

• Harvest the cells by trypsinization and wash twice with ice-cold phosphate-buffered saline (PBS).

• Resuspend the cell pellet in a hypotonic buffer and allow to swell on ice.

• Lyse the cells using a Dounce homogenizer.

• Centrifuge to pellet the nuclei.

• Extract nuclear proteins using a high-salt buffer.

• Dialyze the nuclear extract against a storage buffer and determine the protein concentration using a Bradford assay.

• Aliquot and store the cell-free extract at -80°C.

In Vitro Nucleotide Excision Repair Assay

This assay measures the repair synthesis that occurs after the excision of the DNA lesion.

Protocol:

• Set up the repair reactions in a total volume of 25 µL. Each reaction should contain:

  • 100 ng of DNA substrate (CE-Ade plasmid, CPD plasmid, or undamaged plasmid)

  • 50-100 µg of HeLa cell-free extract

  • Repair buffer (containing ATP, dNTPs, and [α-³²P]dCTP)

• Incubate the reactions at 30°C for 1-3 hours.

• Stop the reactions by adding EDTA and proteinase K.

• Purify the plasmid DNA using a spin column purification kit.

• Linearize the plasmids with a restriction enzyme that cuts once outside the region of interest.

• Separate the linearized plasmids by agarose gel electrophoresis.

• Expose the gel to a phosphor screen and quantify the amount of incorporated radioactivity using a phosphorimager.

Data Presentation and Interpretation

The results of the in vitro NER assay can be summarized in a table for easy comparison.

DNA Substrate	Relative Repair Efficiency (%)
Undamaged Control	1.0 (baseline)
N(6)-(2-Carboxyethyl)adenine (CE-Ade)	Expected: ~1-5%
CPD (Positive Control)	100% (normalized)

Interpretation of Expected Results:

• CPD Positive Control: This substrate should show robust incorporation of radioactivity, indicating efficient NER activity in the cell-free extract. This validates the experimental system.

• Undamaged Negative Control: This should show minimal background levels of radioactivity, confirming that the observed signal is dependent on the presence of a DNA lesion.

• CE-Ade Substrate: Based on the chemical nature of the adduct, we hypothesize that CE-Ade will be a poor substrate for NER. Therefore, we expect to see very low levels of repair synthesis, close to the background levels of the undamaged control.

A graphical representation of the decision-making process based on the experimental outcome is provided below.

Figure 2. Decision tree for interpreting NER assay results.

Alternative Repair Pathway: Base Excision Repair

If, as hypothesized, NER does not efficiently repair CE-Ade, the next logical step is to investigate the Base Excision Repair (BER) pathway. Given that BER is the primary mechanism for repairing small base adducts, it is a strong candidate for the repair of CE-Ade.

In Vitro Base Excision Repair Assay

A similar in vitro assay can be designed to assess BER activity. This assay typically measures the activity of the initiating enzyme, a DNA glycosylase, which recognizes and removes the damaged base.

Protocol:

• Incubate the CE-Ade containing plasmid with purified human alkyladenine DNA glycosylase (AAG), the primary enzyme for repairing alkylated adenines.

• The removal of CE-Ade by AAG will create an apurinic/apyrimidinic (AP) site.

• Treat the DNA with an AP endonuclease (such as APE1), which will cleave the DNA backbone at the AP site, creating a single-strand break.

• Analyze the formation of single-strand breaks by alkaline agarose gel electrophoresis.

Expected Outcome:

If CE-Ade is a substrate for AAG, we would expect to see a significant increase in the amount of nicked plasmid DNA upon incubation with the enzyme, compared to a no-enzyme control.

Conclusion

This guide provides a robust and scientifically sound methodology for assessing the substrate specificity of Nucleotide Excision Repair for N(6)-(2-Carboxyethyl)adenine. By employing a direct comparative assay with a well-characterized NER substrate, researchers can definitively determine the involvement of NER in the repair of this endogenous DNA adduct. The logical progression to investigate the Base Excision Repair pathway provides a comprehensive approach to elucidating the cellular mechanisms that maintain genomic integrity in the face of this type of DNA damage. The findings from these experiments will contribute valuable knowledge to the fields of DNA repair, toxicology, and drug development.

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A Comparative Analysis of the Biological Impact of N(6)-(2-Carboxyethyl)adenine and its Precursor, 1-(2-Carboxyethyl)adenine

A Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive evaluation of the biological implications of two structurally related DNA adducts: N(6)-(2-Carboxyethyl)adenine (N6-CEA) and its chemical precursor, 1-(2-Carboxyethyl)adenine (1-CEA). Formed from exposure to endogenous and exogenous agents such as acrylic acid and the carcinogen β-propiolactone, these adenine modifications represent a significant area of interest in toxicology, carcinogenesis, and biomarker development. This document will delve into the chemical relationship between these two adducts, their genotoxic potential, interaction with DNA repair machinery, and the analytical methodologies employed for their study.

Introduction: The Chemical Link and Biological Ramifications

The biological impact of any DNA adduct is intrinsically linked to its chemical structure, stability, and how it is recognized by cellular machinery. In the case of 1-CEA and N6-CEA, their relationship is not one of two independent adducts but rather a precursor-product dynamic governed by a well-characterized chemical transformation known as the Dimroth rearrangement.

Initially, the reaction of modifying agents with adenine in DNA primarily forms the kinetically favored product, 1-CEA. However, this adduct is not terminally stable within the DNA duplex. Under physiological or alkaline conditions, 1-CEA can undergo a Dimroth rearrangement to form the thermodynamically more stable N6-CEA isomer.[1] This rearrangement involves the opening of the pyrimidine ring of the adenine base, followed by rotation and re-closure to relocate the exocyclic carboxyethyl group from the N1 to the N6 position.

This chemical conversion is a critical determinant of the ultimate biological consequences. The persistence and biological effects of these adducts are therefore a function of the rate of this rearrangement versus the rate of their removal by DNA repair enzymes.

Genotoxicity and Mutagenicity: A Tale of Two Isomers

While direct comparative genotoxicity studies between 1-CEA and N6-CEA are not extensively documented in the literature, we can infer their potential impacts based on studies of other N-substituted adenine analogs. The position of the alkyl group on the adenine ring is a key factor in determining the lesion's effect on DNA replication and its mutagenic potential.

1-(2-Carboxyethyl)adenine (1-CEA): The presence of the carboxyethyl group at the N1 position directly disrupts the Watson-Crick hydrogen bonding face of adenine. This modification would be expected to be a strong block to replicative DNA polymerases, leading to stalled replication forks and potential cytotoxicity. If bypassed by translesion synthesis (TLS) polymerases, the altered coding properties of 1-CEA would likely lead to a high frequency of mutations.

N(6)-(2-Carboxyethyl)adenine (N6-CEA): In contrast, the carboxyethyl group at the N6 position is located in the major groove of the DNA. While still a bulky lesion, it does not directly interfere with the Watson-Crick pairing face to the same extent as an N1-adduct. Studies on other N6-alkyladenine adducts have shown that they can be bypassed by DNA polymerases, albeit with varying degrees of fidelity.[2][3] The mutagenic outcome would depend on the specific DNA polymerase involved and the sequence context of the adduct. For instance, some N6-adducts have been shown to induce A→G and A→C transversions.[3]

Inference: Based on the location of the modification, 1-CEA is likely to be more cytotoxic due to its direct interference with DNA replication. N6-CEA, while still genotoxic, may be more mutagenic as it is more likely to be bypassed by error-prone DNA polymerases, leading to the incorporation of incorrect nucleotides. The conversion of 1-CEA to N6-CEA in situ could therefore represent a switch from a cytotoxic to a more mutagenic lesion.

Comparative Genotoxicity Profile (Inferred)

Feature	1-(2-Carboxyethyl)adenine (1-CEA)	N(6)-(2-Carboxyethyl)adenine (N6-CEA)
Location of Adduct	N1 position, Watson-Crick face	N6 position, major groove
Predicted Cytotoxicity	High (strong block to replication)	Moderate
Predicted Mutagenicity	Moderate to High (if bypassed)	High (more readily bypassed by TLS polymerases)
Potential Mutation Spectrum	A→T, A→C, A→G	A→G, A→C

Interaction with DNA Repair Pathways

The persistence of a DNA adduct, and thus its potential to cause mutations, is determined by the efficiency of its removal by DNA repair pathways. The two major pathways for the repair of base adducts are Base Excision Repair (BER) and Nucleotide Excision Repair (NER).

Base Excision Repair (BER)

The BER pathway is the primary mechanism for the removal of small, non-helix-distorting base lesions. This process is initiated by a DNA glycosylase that recognizes and excises the damaged base. For adenine adducts, enzymes such as Alkyl Adenine DNA Glycosylase (AAG) are key players.

• 1-CEA: N1-alkyladenine adducts are generally good substrates for AAG. Therefore, it is anticipated that 1-CEA would be efficiently recognized and removed by the BER pathway.

• N6-CEA: N6-alkyladenine adducts are also recognized by AAG, but often with lower efficiency than their N1- or N3- counterparts. The bulkier nature of the carboxyethyl group at the N6 position may further hinder recognition and excision by AAG.

Nucleotide Excision Repair (NER)

The NER pathway is responsible for removing bulky, helix-distorting lesions.[4][5][6][7] The recognition of the lesion is a critical step, often initiated by the XPC-RAD23B complex in global genome NER.

• 1-CEA and N6-CEA: Both 1-CEA and N6-CEA are bulky adducts that are likely to cause some distortion of the DNA helix. Therefore, both could potentially be substrates for the NER pathway. The efficiency of NER would depend on the degree of helical distortion induced by each adduct. It is plausible that the more disruptive 1-CEA adduct would be a better substrate for NER than the N6-CEA adduct.

Inference: 1-CEA is likely to be repaired more efficiently by the BER pathway than N6-CEA. Both adducts are potential substrates for NER, with the efficiency likely being dependent on the extent of DNA helix distortion. The conversion of 1-CEA to the more slowly repaired N6-CEA could lead to increased persistence of the carboxyethyl adenine lesion in the genome.

Logical Flow of Adduct Formation, Rearrangement, and Repair

Caption: Formation, rearrangement, and repair pathways for carboxyethyl adenine adducts.

Experimental Methodologies

The accurate assessment of the biological impact of 1-CEA and N6-CEA relies on robust and sensitive experimental techniques. Below are key experimental protocols that are central to the study of these adducts.

Synthesis of Adduct-Containing Oligonucleotides

To study the effects of these adducts on DNA replication and repair in a controlled in vitro setting, it is essential to synthesize oligonucleotides containing a single, site-specific 1-CEA or N6-CEA. This is typically achieved using phosphoramidite chemistry on an automated DNA synthesizer.

Protocol: Solid-Phase Synthesis of Adduct-Containing Oligonucleotides

• Preparation of Modified Phosphoramidites: Synthesize the phosphoramidite building blocks of 1-(2-carboxyethyl)deoxyadenosine and N(6)-(2-carboxyethyl)deoxyadenosine with appropriate protecting groups for the carboxyethyl moiety and the exocyclic amine (for N6-CEA).

• Solid-Phase Synthesis: Utilize a standard automated DNA synthesizer to assemble the desired oligonucleotide sequence on a solid support (e.g., controlled pore glass).

• Coupling of the Modified Base: At the desired position in the sequence, couple the prepared 1-CEA or N6-CEA phosphoramidite.

• Cleavage and Deprotection: Cleave the completed oligonucleotide from the solid support and remove all protecting groups using a standard deprotection protocol (e.g., concentrated ammonium hydroxide).

• Purification: Purify the full-length, adduct-containing oligonucleotide using high-performance liquid chromatography (HPLC).

• Characterization: Confirm the identity and purity of the synthesized oligonucleotide by mass spectrometry (e.g., ESI-MS) and enzymatic digestion followed by HPLC analysis of the resulting nucleosides.

DNA Polymerase Bypass Assay

This in vitro assay is used to assess the ability of DNA polymerases to replicate past a specific DNA lesion and to determine the fidelity of this bypass.

Protocol: Primer Extension Assay for DNA Polymerase Bypass

• Template-Primer Annealing: Anneal a short, radiolabeled (e.g., with ³²P) or fluorescently labeled primer to the synthesized oligonucleotide template containing either 1-CEA or N6-CEA. The primer should terminate just before the adduct site.

• Polymerase Reaction: Incubate the template-primer duplex with a specific DNA polymerase (e.g., a replicative polymerase like Pol δ or a TLS polymerase like Pol η) in the presence of all four deoxynucleoside triphosphates (dNTPs).

• Time Course Analysis: Take aliquots of the reaction at various time points.

• Quenching: Stop the reaction by adding a quenching solution (e.g., formamide loading buffer with EDTA).

• Gel Electrophoresis: Separate the reaction products by denaturing polyacrylamide gel electrophoresis.

• Visualization and Quantification: Visualize the gel using autoradiography or fluorescence imaging. The intensity of the bands corresponding to the stalled primer, the fully extended product, and any intermediate products can be quantified to determine the bypass efficiency. The sequence of the extended products can be determined by running parallel sequencing reactions or by excising the bands and analyzing them by mass spectrometry to assess fidelity.

Workflow for Assessing DNA Polymerase Bypass and Fidelity

Caption: Experimental workflow for the DNA polymerase bypass and fidelity assay.

Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of DNA adducts in biological samples.

Protocol: LC-MS/MS Quantification of 1-CEA and N6-CEA in DNA

• DNA Isolation: Isolate genomic DNA from cells or tissues of interest.

• DNA Hydrolysis: Digest the DNA to its constituent nucleosides using a cocktail of enzymes (e.g., nuclease P1, snake venom phosphodiesterase, and alkaline phosphatase).

• Internal Standard Spiking: Add known amounts of stable isotope-labeled internal standards for 1-CEA and N6-CEA to the digested sample for accurate quantification.

• Solid-Phase Extraction (SPE): Purify and concentrate the nucleosides using a solid-phase extraction column.

• LC-MS/MS Analysis: Separate the nucleosides using a reverse-phase HPLC column and detect and quantify 1-CEA and N6-CEA using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Data Analysis: Calculate the concentration of each adduct in the original DNA sample by comparing the peak areas of the endogenous adducts to those of the internal standards.

Conclusion and Future Directions

The biological impact of carboxyethyl adenine adducts is a complex interplay of their chemical properties, their interaction with the cellular machinery for DNA replication and repair, and the dynamic conversion of the initial 1-CEA adduct to the more stable N6-CEA. While direct comparative data is still emerging, the available evidence suggests that 1-CEA is likely a more potent blocker of DNA replication and a better substrate for base excision repair, making it potentially more cytotoxic. Conversely, the rearranged N6-CEA, while still genotoxic, may be more persistent and mutagenic.

Future research should focus on direct, head-to-head comparisons of these two adducts in various biological assays. Elucidating the specific DNA polymerases involved in their bypass and the precise kinetics of their repair by different pathways will be crucial for a complete understanding of their roles in carcinogenesis and for the development of effective strategies for prevention and treatment. The continued development of sensitive analytical methods will also be essential for accurately assessing human exposure and the associated health risks.

References

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benchmarking detection limits for N(6)-(2-Carboxyethyl)adenine across different analytical platforms

An In-Depth Guide to Benchmarking Detection Limits for N(6)-(2-Carboxyethyl)adenine Across Different Analytical Platforms

A Senior Application Scientist's Perspective on Quantifying a Key Biomarker of Oxidative Damage

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of molecular medicine and toxicology, the precise quantification of DNA adducts serves as a critical measure of mutagenic exposure and endogenous damage. Among these, N(6)-(2-Carboxyethyl)adenine (CEA) has emerged as a significant biomarker. CEA is a DNA adduct formed from the reaction of deoxyadenosine with lipid peroxidation products, such as malondialdehyde and other reactive carbonyl species.[1][2][3] Its presence and concentration in biological samples provide a window into the extent of oxidative stress and lipid-derived damage, which are implicated in the pathogenesis of numerous diseases, including cancer and neurodegenerative disorders.[2][4][5]

The selection of an appropriate analytical platform is paramount for the reliable quantification of CEA, as the levels of such adducts in biological matrices can be exceedingly low. This guide provides a comprehensive comparison of the three principal analytical platforms used for this purpose: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with UV Detection (HPLC-UV), and Enzyme-Linked Immunosorbent Assay (ELISA).

Our objective is to move beyond a mere listing of specifications. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our discussion in authoritative references to empower you to make an informed decision for your research and development needs.

Core Analytical Workflow for CEA Quantification

The journey from a biological sample to a quantitative result for CEA involves several critical stages, irrespective of the final detection platform. Understanding this foundational workflow is key to appreciating the nuances of each technology.

Caption: General experimental workflow for CEA quantification.

Comparative Benchmarking of Analytical Platforms

The choice of technology is a trade-off between sensitivity, specificity, throughput, and cost. While LC-MS/MS is often considered the gold standard for DNA adduct analysis, HPLC-UV and ELISA offer distinct advantages in specific contexts.

Feature	LC-MS/MS (Isotope Dilution)	HPLC-UV	ELISA (Competitive)
Principle	Separation by chromatography, detection by mass-to-charge ratio of parent and fragment ions.	Separation by chromatography, detection by UV absorbance of the purine ring.	Immuno-recognition using an antibody specific to the CEA adduct.
Estimated Detection Limit	Highest Sensitivity (Low pg/mL to fg/mL). Capable of detecting as low as 1 adduct per 10⁸-10⁹ nucleosides.[6]	Moderate Sensitivity (ng/mL to low µg/mL). A validated method for adenine reported an LOD of <0.3 µg/mL.[7]	High Sensitivity (High pg/mL to low ng/mL). Dependent on antibody affinity; kits for similar adducts report sensitivity of ~0.4 ng/mL.[8]
Specificity	Very High. Provides structural confirmation through specific precursor-product ion transitions.	Low to Moderate. Relies on chromatographic retention time. Co-eluting compounds with similar UV spectra can interfere.	Variable. Highly dependent on the cross-reactivity of the monoclonal or polyclonal antibody used.
Throughput	Moderate. Sample preparation can be extensive; run times are typically several minutes per sample.	Moderate to High. Can be automated for higher throughput.	High. Well-suited for screening large numbers of samples in 96-well or 384-well plate formats.
Quantitative Accuracy	Excellent. The use of a stable isotope-labeled internal standard corrects for matrix effects and sample loss.	Good. Requires careful calibration and control of matrix effects.	Good for relative quantification. Absolute quantification requires a well-characterized standard curve.
Development Cost & Time	High. Requires significant capital investment and specialized expertise for method development.	Moderate. HPLC systems are more common and method development is generally simpler than MS/MS.	High initial investment for antibody development and validation. Off-the-shelf kits reduce this barrier if available.
Best For	Definitive, reference-level quantification; mechanistic studies; analysis of complex matrices.	Routine analysis where analyte concentrations are higher; budget-constrained labs.	High-throughput screening; large-scale epidemiological studies; initial discovery phases.

Part 1: The Gold Standard - Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers unparalleled sensitivity and specificity, making it the definitive method for validating and precisely quantifying low-abundance DNA adducts like CEA. The use of stable isotope dilution, where a heavy-atom labeled version of CEA is spiked into the sample at the earliest stage, ensures the highest possible accuracy by correcting for any analyte loss during the extensive sample preparation process.

Experimental Workflow: LC-MS/MS

Caption: Step-by-step workflow for CEA analysis by LC-MS/MS.

Detailed Protocol: Isotope Dilution UPLC-MS/MS

This protocol is designed as a self-validating system, incorporating an internal standard from the outset.

• Sample Preparation & DNA Extraction:

  • Homogenize 50-100 mg of tissue or 1-5 million cells in a lysis buffer.

  • Causality: The lysis buffer breaks open cells and nuclei to release DNA.

  • Spike the lysate with a known quantity of ¹³C- or ¹⁵N-labeled CEA internal standard. This is the cornerstone of the isotope dilution method, ensuring that any loss of analyte during subsequent steps will be mirrored by a proportional loss of the standard.

  • Perform DNA extraction using a standard method such as phenol-chloroform extraction or a commercial DNA isolation kit. Quantify the purified DNA using UV spectrophotometry.

• Enzymatic Hydrolysis:

  • Digest 10-50 µg of DNA to individual nucleosides.

  • Incubate the DNA with Nuclease P1 for 2 hours at 37°C. Causality: Nuclease P1 cleaves the phosphodiester bonds in the DNA backbone.

  • Add alkaline phosphatase and incubate for another 2 hours at 37°C. Causality: Alkaline phosphatase removes the phosphate group from the 3' or 5' end of the nucleosides, which improves chromatographic retention and ionization efficiency.[9][10]

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the hydrolyzed DNA sample onto the cartridge.

  • Wash the cartridge with water to remove salts and polar impurities.

  • Elute the nucleosides (including CEA and its internal standard) with methanol. Causality: This step is crucial for removing interfering matrix components that can cause ion suppression in the mass spectrometer.

  • Dry the eluate under a gentle stream of nitrogen and reconstitute in a small volume (e.g., 50 µL) of the initial mobile phase.

• UPLC-MS/MS Analysis:

  • Chromatography: Use a reversed-phase UPLC column (e.g., C18) with a gradient elution profile, typically using water with 0.1% formic acid (Mobile Phase A) and acetonitrile or methanol with 0.1% formic acid (Mobile Phase B).

  • Mass Spectrometry: Operate a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Detection: Use Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for both native CEA and the stable isotope-labeled internal standard. This highly specific detection method filters out chemical noise, ensuring that only the analyte of interest is quantified.[6][11]

• Quantification:

  • Generate a standard curve using known concentrations of CEA standard spiked with a fixed concentration of the internal standard.

  • Calculate the amount of CEA in the biological sample by comparing the peak area ratio of native CEA to the internal standard against the standard curve.

Part 2: The Workhorse - High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

For laboratories where an LC-MS/MS is not available or for applications where analyte concentrations are expected to be higher, HPLC-UV provides a robust and cost-effective alternative. The method relies on the inherent UV absorbance of CEA's purine ring structure for detection.

Experimental Workflow: HPLC-UV

Caption: Step-by-step workflow for CEA analysis by HPLC-UV.

Detailed Protocol: HPLC-UV

• Sample Preparation: Steps 1-3 (Sample Lysis, DNA Extraction, Hydrolysis, and SPE Cleanup) are identical to the LC-MS/MS protocol, with the exception that a stable isotope-labeled internal standard is not used. An external standard calibration is typically employed.

• HPLC-UV Analysis:

  • Chromatography: A standard HPLC system with a reversed-phase C18 column is used. Isocratic or gradient elution with a mobile phase of aqueous buffer (e.g., ammonium acetate) and an organic modifier (e.g., acetonitrile or methanol) is typical.[7][12]

  • Detection: A UV-Vis or Diode Array Detector (DAD) is set to monitor the absorbance at the λmax of the adenine chromophore, typically around 260-270 nm.[7][13] Causality: This wavelength provides maximal signal for purine-containing compounds while minimizing interference from some matrix components.

• Quantification:

  • Prepare an external standard curve by injecting known concentrations of a purified CEA standard.

  • Plot the peak area of the standard against its concentration to generate a linear regression curve.

  • Quantify CEA in the unknown samples by interpolating their peak areas from this curve.

  • Trustworthiness: It is crucial to validate that the CEA peak in the biological sample is pure and does not co-elute with other UV-absorbing compounds. This can be confirmed by assessing peak purity with a DAD or by comparing retention times with a known standard.

Part 3: The High-Throughput Screener - Enzyme-Linked Immunosorbent Assay (ELISA)

When the goal is to screen a large number of samples, the ELISA platform is unrivaled in throughput and ease of use. The development of a specific antibody that recognizes the CEA adduct is the critical prerequisite. The most common format is a competitive ELISA, where free CEA in the sample competes with a CEA-conjugate immobilized on the plate for binding to a limited amount of anti-CEA antibody.

Experimental Workflow: Competitive ELISA

Caption: Step-by-step workflow for CEA analysis by competitive ELISA.

Detailed Protocol: Competitive ELISA

This protocol assumes the availability of a CEA-specific primary antibody and a CEA-coated microplate.

• Sample and Standard Preparation:

  • Prepare samples as described previously (hydrolyzed and cleaned DNA).

  • Prepare a standard curve by serially diluting a known concentration of CEA standard.

  • Causality: The standard curve is essential for converting the colorimetric signal into a concentration.

• Competitive Binding:

  • In a separate tube or plate, pre-incubate the samples and standards with a fixed, limited concentration of the primary anti-CEA antibody for 1 hour at room temperature.

  • Add these mixtures to the wells of a 96-well microplate pre-coated with a CEA-BSA conjugate. Incubate for 1-2 hours.

  • Causality: During this step, the free CEA from the sample/standard and the immobilized CEA on the plate compete for the antibody binding sites. Higher concentrations of CEA in the sample will result in less antibody binding to the plate.

• Detection:

  • Wash the plate thoroughly with a wash buffer (e.g., PBST) to remove unbound antibodies and sample components.[14]

  • Add an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-IgG) that binds to the primary antibody captured on the plate. Incubate for 1 hour.

  • Wash the plate again to remove any unbound secondary antibody.

• Signal Generation and Measurement:

  • Add a colorimetric substrate (e.g., TMB) to each well. The enzyme on the secondary antibody will convert the substrate, producing a colored product.[15]

  • Allow the color to develop for a set amount of time (e.g., 15-30 minutes).

  • Stop the reaction by adding a stop solution (e.g., dilute sulfuric acid).

  • Read the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., 450 nm for TMB).[15] The signal intensity is inversely proportional to the concentration of CEA in the original sample.

Conclusion

The quantification of N(6)-(2-Carboxyethyl)adenine is a powerful tool for assessing oxidative stress. The optimal analytical platform is dictated by the specific requirements of your study.

• For the highest level of accuracy, specificity, and sensitivity required for mechanistic studies or regulatory submissions, isotope dilution LC-MS/MS is the unequivocal choice.

• For routine monitoring in settings where analyte levels are sufficient and budgets are a consideration, HPLC-UV offers a reliable and robust solution.

• For large-scale screening of hundreds or thousands of samples, a well-validated ELISA provides unmatched throughput and operational simplicity.

By understanding the principles, strengths, and practical workflows of each platform, researchers can confidently select and implement the most appropriate method to advance their scientific inquiries.

References

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• Niki, E. (2014). Biomarkers of lipid peroxidation in clinical material. Biochimica et Biophysica Acta (BBA) - General Subjects, 1840(2), 809-817. [Link]

• Varier, L., et al. (2025). An Improved m6A-ELISA for Quantifying N6-methyladenosine in Poly(A)-purified mRNAs. Bio-protocol, 15(12). [Link]

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A Comparative Guide to N(6)-(2-Carboxyethyl)adenine and Other Biomarkers of Oxidative Stress

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oxidative stress research, the ability to accurately quantify the extent of molecular damage is paramount. While a variety of biomarkers have been established, each offers a unique window into the complex interplay of reactive oxygen species (ROS) and cellular components. This guide provides an in-depth comparison of N(6)-(2-Carboxyethyl)adenine (CEA), a lipid peroxidation-derived DNA adduct, with other prominent biomarkers of oxidative stress. By examining the causality behind experimental choices and presenting supporting data, this document serves as a critical resource for designing robust studies in pharmacology, toxicology, and clinical research.

Introduction to N(6)-(2-Carboxyethyl)adenine (CEA) as a Biomarker

Oxidative stress, a state of imbalance between the production of ROS and the body's ability to detoxify these reactive intermediates, can lead to widespread damage to lipids, proteins, and nucleic acids. The peroxidation of polyunsaturated fatty acids is a major consequence of oxidative stress, generating a cascade of reactive aldehydes and other electrophilic species. Among these is acrylic acid, which can subsequently react with DNA bases to form adducts.

N(6)-(2-Carboxyethyl)adenine (CEA) is a DNA adduct formed from the Michael addition of acrylic acid to the N6 position of adenine.[1] Its presence in biological samples serves as an indicator of lipid peroxidation-induced DNA damage. Unlike other markers that may reflect more general oxidative damage, CEA provides a more specific measure of the genotoxic consequences of lipid peroxidation.

Comparative Analysis of Oxidative Stress Biomarkers

The selection of an appropriate biomarker is contingent on the specific scientific question being addressed. A comparative analysis of CEA with other established markers—8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxodG), Malondialdehyde (MDA), and F2-Isoprostanes—reveals their distinct and complementary roles in assessing oxidative stress.

While direct correlational studies between CEA and other major oxidative stress biomarkers are not extensively documented in the currently available literature, we can infer potential relationships based on their formation pathways and the types of oxidative damage they represent.

Biomarker	Origin	What It Measures	Common Sample Types
N(6)-(2-Carboxyethyl)adenine (CEA)	Lipid Peroxidation (from acrylic acid)	DNA damage specifically from lipid-derived electrophiles.	Urine, Tissue DNA
8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxodG)	Direct oxidation of guanine in DNA by ROS.	Oxidative damage to DNA.[2][3][4][5][6]	Urine, Leukocyte DNA, Tissue DNA
Malondialdehyde (MDA)	Lipid Peroxidation	A secondary product of lipid peroxidation, indicating systemic lipid damage.[7][8]	Plasma, Serum, Urine, Tissue homogenates
F2-Isoprostanes	Free radical-catalyzed peroxidation of arachidonic acid.	A stable marker of lipid peroxidation and overall oxidative stress.[9][10][11]	Urine, Plasma, Cerebrospinal fluid

Expert Insights:

• Specificity of Damage: CEA offers high specificity for DNA damage originating from lipid peroxidation. This is a key advantage when investigating the genotoxic effects of conditions associated with high levels of lipid breakdown, such as atherosclerosis and neurodegenerative diseases. In contrast, 8-oxodG is a more general marker of oxidative DNA damage from various ROS sources.

• Temporal Dynamics: MDA is a relatively short-lived and reactive aldehyde, and its levels can fluctuate rapidly. F2-isoprostanes are considered more stable indicators of lipid peroxidation over time.[9] Urinary CEA, as a DNA repair product, may reflect an integrated measure of damage over a longer period.

• Complementary Information: Measuring CEA in conjunction with other markers can provide a more comprehensive picture of oxidative stress. For instance, a study showing elevated levels of both CEA and 8-oxodG would suggest widespread oxidative stress affecting both lipids and DNA directly. If only CEA is elevated, it might point to a more specific pathway of lipid-peroxidation-mediated genotoxicity.

Experimental Protocols

The accurate quantification of these biomarkers is critical for reliable research outcomes. The following section details validated methodologies for their measurement.

Quantification of N(6)-(2-Carboxyethyl)adenine in Urine by UPLC-MS/MS

This method provides high sensitivity and specificity for the detection of CEA.

Sample Preparation:

• Thaw frozen urine samples at room temperature.

• Centrifuge the samples at 13,000 rpm for 15 minutes at 4°C to remove particulate matter.

• To 100 µL of the supernatant, add an internal standard (e.g., a stable isotope-labeled version of CEA).

• Dilute the sample with 300 µL of ultrapure water.

• Perform solid-phase extraction (SPE) for sample cleanup and enrichment. A mixed-mode cation exchange SPE cartridge is recommended.

• Wash the SPE cartridge with methanol and water.

• Elute the analyte with a small volume of methanol containing 5% ammonium hydroxide.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume of the initial mobile phase for UPLC-MS/MS analysis.[12]

UPLC-MS/MS Conditions:

• Column: A reverse-phase C18 column (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm) is suitable.[13]

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.2 mL/min.[13]

• Mass Spectrometry: A tandem mass spectrometer operating in positive ion electrospray ionization (ESI) mode with multiple reaction monitoring (MRM) is used for detection and quantification. The specific MRM transitions for CEA and its internal standard must be optimized.

Quantification of 8-oxo-7,8-dihydro-2'-deoxyguanosine in Urine by HPLC-MS/MS

This is a widely accepted method for measuring this key DNA damage biomarker.

Sample Preparation:

• Urine samples are typically diluted with an equal volume of a buffer containing an antioxidant (e.g., butylated hydroxytoluene) to prevent artifactual oxidation.

• An internal standard ([¹⁵N₅]8-oxodG) is added to each sample.

• The samples are then subjected to solid-phase extraction for purification.

HPLC-MS/MS Conditions:

• Column: A C18 reverse-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of aqueous formic acid and methanol.

• Detection: Tandem mass spectrometry with ESI in the positive ion mode.

Quantification of Malondialdehyde in Plasma by HPLC

This method involves the derivatization of MDA to a fluorescent product.

Sample Preparation:

• To a plasma sample, add a solution of thiobarbituric acid (TBA).

• Heat the mixture at 95°C for 60 minutes to form the MDA-TBA adduct.

• Cool the samples and centrifuge to precipitate proteins.

• Inject the supernatant into the HPLC system.[7]

HPLC Conditions:

• Column: A C18 reverse-phase column.

• Mobile Phase: A mixture of methanol and phosphate buffer.

• Detection: Fluorescence detection with excitation at 532 nm and emission at 553 nm.

Quantification of F2-Isoprostanes in Urine by Gas Chromatography-Mass Spectrometry (GC-MS)

This is considered the gold-standard method for F2-isoprostane analysis.

Sample Preparation:

• Urine samples are spiked with a deuterated internal standard.

• The sample is subjected to solid-phase extraction and thin-layer chromatography to isolate the F2-isoprostanes.

• The isolated compounds are derivatized to form pentafluorobenzyl esters and trimethylsilyl ethers to improve their volatility and detection by GC-MS.

GC-MS Conditions:

• Column: A capillary GC column.

• Detection: Mass spectrometry in the negative ion chemical ionization mode.

Signaling Pathways and Formation Mechanisms

Understanding the biochemical pathways leading to the formation of these biomarkers is crucial for interpreting their significance.

Formation of N(6)-(2-Carboxyethyl)adenine

Lipid peroxidation of polyunsaturated fatty acids generates a variety of reactive species, including acrolein.[14][15][16] Acrolein can be oxidized to acrylic acid.[17] Acrylic acid can then react with the N6-amino group of adenine in DNA via a Michael addition reaction to form CEA.[1]

Caption: Formation pathway of N(6)-(2-Carboxyethyl)adenine (CEA).

General Oxidative Stress Pathways

Oxidative stress initiates a cascade of events leading to the formation of various biomarkers. ROS can directly oxidize DNA to form lesions like 8-oxodG, or they can initiate lipid peroxidation, leading to the formation of MDA, F2-isoprostanes, and the precursors of CEA.

Caption: Overview of oxidative stress pathways leading to biomarker formation.

Conclusion

N(6)-(2-Carboxyethyl)adenine is a valuable and specific biomarker of lipid peroxidation-induced DNA damage. Its measurement, particularly in conjunction with other markers such as 8-oxodG, MDA, and F2-isoprostanes, can provide a more nuanced understanding of the role of oxidative stress in various pathological conditions. The choice of biomarker and analytical methodology should be guided by the specific research question and the biological matrix being investigated. The detailed protocols and pathway diagrams provided in this guide are intended to empower researchers to conduct rigorous and insightful studies into the complex world of oxidative stress.

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Safety & Regulatory Compliance

Navigating the Disposal of N(6)-(2-Carboxyethyl)adenine: A Guide for Laboratory Professionals

In the dynamic environment of pharmaceutical research and drug development, the responsible management of chemical reagents is paramount. This guide provides a comprehensive, step-by-step protocol for the proper disposal of N(6)-(2-Carboxyethyl)adenine, ensuring the safety of laboratory personnel and compliance with environmental regulations. Our focus extends beyond mere procedure to instill a deep understanding of the principles behind safe chemical waste handling.

Understanding N(6)-(2-Carboxyethyl)adenine: Hazard Profile and Initial Assessment

N(6)-(2-Carboxyethyl)adenine is a derivative of adenine, a fundamental component of nucleic acids. While specific hazard data for this compound is not extensively documented in readily available safety data sheets (SDS), the precautionary principle dictates that it should be handled as a potentially hazardous substance. The parent compound, adenine, is classified as toxic if swallowed. Therefore, it is crucial to avoid ingestion, inhalation of dust, and contact with skin and eyes.

Before initiating any disposal procedure, a thorough risk assessment is essential. This involves reviewing all available safety information and understanding the chemical properties of N(6)-(2-Carboxyethyl)adenine.

Key Chemical Properties:

Property	Value	Source
Molecular Formula	C8H9N5O2	PubChem
Molecular Weight	207.19 g/mol	PubChem
Appearance	Solid (presumed)	General knowledge
Solubility	Not specified	N/A

Given the lack of comprehensive hazard data, all waste containing N(6)-(2-Carboxyethyl)adenine, including pure compound, solutions, and contaminated labware, must be treated as hazardous chemical waste.

The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of N(6)-(2-Carboxyethyl)adenine follows a structured workflow designed to minimize risk and ensure regulatory compliance.

Figure 1. A procedural flowchart outlining the key stages for the safe disposal of N(6)-(2-Carboxyethyl)adenine waste in a laboratory setting.

2.1. Personal Protective Equipment (PPE): Your First Line of Defense

Before handling N(6)-(2-Carboxyethyl)adenine or its waste, always wear appropriate PPE. This includes:

• Safety Goggles: To protect against accidental splashes.

• Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.

• Laboratory Coat: To protect skin and clothing.

2.2. Waste Segregation: A Critical Step

Proper segregation of waste is fundamental to safe and compliant disposal.

• Solid Waste: This includes unused or expired N(6)-(2-Carboxyethyl)adenine powder, contaminated gloves, weigh boats, and paper towels. These should be collected in a designated, compatible solid waste container.

• Liquid Waste: Solutions containing N(6)-(2-Carboxyethyl)adenine must be collected in a separate, leak-proof liquid waste container. Do not dispose of these solutions down the drain.

• Sharps Waste: Needles, syringes, or broken glass contaminated with N(6)-(2-Carboxyethyl)adenine must be placed in a designated sharps container.

2.3. Container Selection and Labeling: Ensuring Clarity and Safety

The choice of waste container is crucial to prevent leaks and reactions.

• Use containers that are chemically compatible with the waste. For N(6)-(2-Carboxyethyl)adenine, high-density polyethylene (HDPE) containers are a suitable choice.

• Ensure containers have secure, leak-proof closures.

• All waste containers must be clearly labeled with the words "Hazardous Waste." The label must also include:

  • The full chemical name: "N(6)-(2-Carboxyethyl)adenine" (no abbreviations).

  • The concentration and composition of the waste.

  • The date the waste was first added to the container (accumulation start date).

2.4. Storage in a Satellite Accumulation Area (SAA)

Designate a specific area in the laboratory, at or near the point of generation, as a Satellite Accumulation Area (SAA) for hazardous waste.

• Store the waste container in the SAA.

• Keep the container closed except when adding waste.

• Ensure the SAA is away from incompatible chemicals. While specific incompatibility data for N(6)-(2-Carboxyethyl)adenine is limited, as a general rule, store it away from strong oxidizing agents.

2.5. Arranging for Disposal

Once the waste container is full or has been in the SAA for the maximum allowed time (which can vary by institution and state regulations, but is often up to one year for partially filled containers), arrange for its collection by your institution's Environmental Health and Safety (EHS) department. Do not attempt to dispose of the chemical waste yourself.

Spill Management: Preparedness is Key

In the event of a spill, prompt and correct action is crucial to mitigate any potential hazards.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert your colleagues and supervisor.

• Don Appropriate PPE: Before cleaning up a spill, ensure you are wearing the correct PPE, including gloves, goggles, and a lab coat.

• Contain the Spill: For solid spills, carefully sweep up the material and place it in the designated hazardous waste container. Avoid creating dust. For liquid spills, use an absorbent material, such as a chemical spill pillow or absorbent pads, to contain and soak up the liquid.

• Clean the Area: Once the bulk of the spill has been cleaned, decontaminate the area with an appropriate cleaning solution.

• Dispose of Cleanup Materials: All materials used for the spill cleanup, including absorbent pads and contaminated PPE, must be disposed of as hazardous waste.

Decontamination of Empty Containers

Empty containers that once held N(6)-(2-Carboxyethyl)adenine must also be managed properly.

• Triple Rinse: The container should be triple-rinsed with a suitable solvent (e.g., water, if the compound is soluble).

• Collect Rinsate: The first rinseate must be collected and disposed of as hazardous liquid waste. Subsequent rinsates may also need to be collected, depending on institutional policies.

• Deface the Label: Completely remove or deface the original label on the container.

• Dispose of the Container: Once properly decontaminated and with the label removed, the container can typically be disposed of in the regular laboratory glass or plastic recycling, as per your institution's guidelines.

By adhering to these procedures, researchers and laboratory professionals can ensure the safe and compliant disposal of N(6)-(2-Carboxyethyl)adenine, fostering a culture of safety and environmental responsibility within the scientific community.

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A Comprehensive Guide to the Safe Handling of N(6)-(2-Carboxyethyl)adenine

For the pioneering researchers, scientists, and drug development professionals dedicated to advancing their fields, the safe and effective handling of specialized chemical reagents is paramount. This guide provides essential safety and logistical information for N(6)-(2-Carboxyethyl)adenine (CAS No. 73094-99-2), ensuring that your work can proceed with the highest degree of safety and scientific integrity.

Understanding the Hazard Profile

While specific toxicological data for N(6)-(2-Carboxyethyl)adenine is limited, the known hazards of adenine provide a strong basis for risk assessment. Adenine is classified as "Toxic if swallowed" and can cause irritation to the skin, eyes, and respiratory tract.[1][2][3][4][5][6][7] The presence of the carboxyethyl group is not expected to mitigate these risks. As a powdered substance, it also presents a potential dust explosion hazard if dispersed in the air in sufficient concentrations.[3][5]

Primary Routes of Exposure:

• Ingestion: Accidental ingestion poses a significant toxicity risk.[1][2][3][6][7]

• Inhalation: Inhaling dust can lead to respiratory irritation.[7]

• Dermal Contact: May cause skin irritation upon contact.[7]

• Eye Contact: Direct contact with the eyes can cause irritation.[7]

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to prevent exposure. The following table outlines the minimum recommended PPE for handling N(6)-(2-Carboxyethyl)adenine.

PPE Category	Item	Specification	Rationale
Eye and Face Protection	Safety Goggles	ANSI Z87.1 compliant, with side shields	Protects against splashes and airborne particles.[4][5]
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves	Prevents skin contact. It is crucial to consult the glove manufacturer's compatibility chart and inspect gloves before each use.[5]
Body Protection	Laboratory Coat	Standard polyester-cotton blend	Protects skin and personal clothing from contamination.
Respiratory Protection	Dust Mask or Respirator	NIOSH-approved N95 or P3 particulate respirator	Required when handling the powder outside of a certified chemical fume hood to prevent inhalation of dust.[3][7]

Operational Plan: From Receipt to Use

Adherence to a strict operational workflow is essential for minimizing risk. This step-by-step guide provides a framework for the safe handling of N(6)-(2-Carboxyethyl)adenine.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any damage or leaks.

• Store Securely: Store the container in a cool, dry, and well-ventilated area.[1] Keep it tightly closed to prevent moisture absorption and contamination.

• Segregate: Store away from incompatible materials such as strong oxidizing agents.

• Lock Up: Given the toxicity of the parent compound, store in a locked cabinet or area with restricted access.[1][4]

Handling and Experimental Use

• Designated Area: All handling of solid N(6)-(2-Carboxyethyl)adenine should be conducted in a designated area, such as a certified chemical fume hood, to control dust.

• Don PPE: Before handling, ensure all necessary PPE is donned correctly.

• Weighing: Use a calibrated analytical balance within the fume hood. Handle the powder carefully to avoid generating dust.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to prevent splashing.

• Hygiene: Do not eat, drink, or smoke in the laboratory.[1][4] Wash hands thoroughly after handling the compound, even if gloves were worn.[1][4]

The following diagram illustrates the recommended handling workflow:

Caption: A logical workflow for handling N(6)-(2-Carboxyethyl)adenine.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• In case of Ingestion: Do NOT induce vomiting. Rinse mouth with water and immediately call a poison control center or seek medical attention.[3][4]

• In case of Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial respiration. Seek medical attention.[1][4]

• In case of Skin Contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water.[2]

• In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek medical attention.[1][4]

• Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust generation, and place it in a sealed container for disposal. Clean the spill area with a suitable decontaminating agent.

Disposal Plan

Proper disposal of N(6)-(2-Carboxyethyl)adenine and any contaminated materials is a crucial final step to ensure laboratory and environmental safety.

• Waste Segregation:

  • Solid Waste: All contaminated solid materials, including gloves, weigh paper, and disposable lab coats, must be placed in a designated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste: Unused solutions containing N(6)-(2-Carboxyethyl)adenine should be collected in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Container Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical name: "N(6)-(2-Carboxyethyl)adenine".

• Disposal Procedure: All waste must be disposed of through your institution's hazardous waste management program.[4] Adhere strictly to all local, state, and federal regulations for chemical waste disposal. Do not dispose of this chemical down the drain or in the regular trash.

By adhering to these detailed procedures, you can effectively mitigate the risks associated with handling N(6)-(2-Carboxyethyl)adenine, ensuring a safe laboratory environment for yourself and your colleagues, and upholding the integrity of your invaluable research.

References

• ADENINE FOR BIOCHEMISTRY. (2025).
• Sigma-Aldrich. (2025).
• Carl ROTH. (n.d.).
• Fisher Scientific. (2016).
• Carl ROTH. (n.d.).

• PubChem. (n.d.). N(6)-(2-carboxyethyl)adenine. Retrieved from [Link]

• DC Fine Chemicals. (n.d.).
• CDH Fine Chemical. (n.d.).

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. carlroth.com [carlroth.com]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com [carlroth.com]
• 6. dcfinechemicals.com [dcfinechemicals.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]